3H-Imidazo[4,5-b]pyridine-6-carbonitrile

• CAS: 773884-58-5

Core Science & Biosynthesis

An In-Depth Technical Guide to 3H-Imidazo[4,5-b]pyridine-6-carbonitrile: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile, a heterocyclic compound of significant interest in medicinal chemistry. We will delve into its chemical properties, synthesis methodologies, and potential applications, offering insights grounded in established scientific literature.

Introduction: The Imidazo[4,5-b]pyridine Scaffold

The imidazo[4,5-b]pyridine core is a privileged scaffold in drug discovery, recognized as a purine isostere. This structural similarity to endogenous purines allows molecules containing this core to interact with a wide array of biological targets, leading to a diverse range of pharmacological activities.[1] Derivatives of this scaffold have demonstrated potential as anticancer, antiviral, antimicrobial, anti-inflammatory, and antihypertensive agents.[2] The introduction of a carbonitrile (cyano) group at the 6-position of the 3H-imidazo[4,5-b]pyridine ring system offers a valuable synthetic handle for further molecular elaboration and can significantly influence the molecule's electronic properties and biological activity.

Physicochemical Properties

Property	Inferred/Observed Value	Source
Molecular Formula	C₈H₆N₄	[3][4]
Molecular Weight	158.16 g/mol	[3][4]
Appearance	Likely a solid at room temperature	[4]
Solubility	Expected to have some solubility in organic solvents like DMSO and DMF.	General chemical knowledge
pKa	The imidazole and pyridine nitrogens provide both acidic and basic character.	[5]

Synthesis Methodologies

The synthesis of the 3H-imidazo[4,5-b]pyridine core can be achieved through several strategic approaches. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

Cyclization of Substituted Pyridines

A common and versatile method involves the cyclization of appropriately substituted 2,3-diaminopyridines or their precursors.

Conceptual Workflow: Synthesis from 2,3-Diaminopyridine Precursors

Figure 1. General workflow for the synthesis of the imidazo[4,5-b]pyridine core starting from a 2-amino-3-nitropyridine derivative.

One specific and efficient protocol involves a one-pot tandem reaction starting from 2-chloro-3-nitropyridine.[6] This method is advantageous due to its operational simplicity and the use of environmentally benign solvents.[6]

Experimental Protocol: One-Pot Tandem Synthesis of Imidazo[4,5-b]pyridines [6]

• Step 1: SNAr Reaction: To a solution of 2-chloro-3-nitropyridine in a mixture of water and isopropanol (H₂O-IPA), a primary amine is added. The mixture is heated to facilitate a nucleophilic aromatic substitution (SNAr) reaction.

• Step 2: In Situ Reduction: Following the SNAr reaction, a reducing agent such as zinc dust in the presence of acid is added to the same reaction vessel. This reduces the nitro group to an amine, forming a 2,3-diaminopyridine intermediate in situ.

• Step 3: Condensation and Cyclization: An appropriate aldehyde is then introduced into the reaction mixture. The diamine condenses with the aldehyde, followed by an intramolecular cyclization and subsequent aromatization to yield the desired 3H-imidazo[4,5-b]pyridine derivative.

Synthesis of Cyano-Substituted Imidazopyridines

For the specific introduction of a cyano group at the 6-position, a different strategy starting from a cyano-functionalized imidazole precursor has been reported. This approach provides direct access to the desired substitution pattern.

Conceptual Workflow: Synthesis from Cyanoformimidoyl Imidazoles

Figure 2. Synthesis of 6-cyano-3H-imidazo[4,5-b]pyridines from a cyanoformimidoyl imidazole precursor and malononitrile.

This reaction's outcome can be influenced by the presence or absence of a base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene), leading to different substitution patterns on the final imidazo[4,5-b]pyridine ring.

Spectral Characterization

The structural elucidation of 3H-imidazo[4,5-b]pyridine-6-carbonitrile and its derivatives relies on standard spectroscopic techniques.

• Infrared (IR) Spectroscopy: A key feature in the IR spectrum would be a sharp, strong absorption band characteristic of the nitrile (C≡N) stretching vibration, typically appearing in the range of 2200-2260 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum would show characteristic signals for the protons on the pyridine and imidazole rings. The chemical shifts of these protons would be influenced by the electron-withdrawing nature of the cyano group.

  • ¹³C NMR: The carbon of the cyano group would appear as a distinct signal in the downfield region of the spectrum (typically 115-125 ppm). The other carbon signals of the heterocyclic core would also be identifiable.

• Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak corresponding to the exact mass of the molecule, confirming its elemental composition.

Reactivity and Chemical Properties

The chemical reactivity of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile is dictated by the interplay of the electron-deficient pyridine ring, the electron-rich imidazole ring, and the versatile cyano group.

• N-Alkylation and N-Arylation: The nitrogen atoms in the imidazole ring can be readily alkylated or arylated to introduce various substituents, allowing for the exploration of structure-activity relationships.

• Reactions of the Cyano Group: The nitrile functionality is a valuable precursor for a range of chemical transformations:

  • Hydrolysis: The cyano group can be hydrolyzed under acidic or basic conditions to yield a carboxylic acid or a carboxamide, respectively.

  • Reduction: Reduction of the nitrile can afford a primary amine (aminomethyl group).

  • Cycloadditions: The cyano group can participate in cycloaddition reactions, although this is less common for unactivated nitriles.[7]

  • Nucleophilic Addition: The carbon atom of the nitrile is electrophilic and can be attacked by nucleophiles.

The electron-deficient nature of the pyridine ring, further enhanced by the cyano group, makes it susceptible to nucleophilic attack under certain conditions.[8]

Applications in Drug Discovery and Medicinal Chemistry

The imidazo[4,5-b]pyridine scaffold is a cornerstone in the development of novel therapeutics.[9] Its derivatives have been investigated for a multitude of biological activities.[1]

• Anticancer Activity: Many imidazo[4,5-b]pyridine derivatives have shown potent anticancer activity, often by inhibiting key enzymes in cell signaling pathways such as kinases.[2]

• Antimicrobial and Antiviral Activity: The structural resemblance to purines makes this scaffold a promising candidate for the development of agents that interfere with microbial or viral replication.[1][2]

• Enzyme Inhibition: The versatile nature of the imidazo[4,5-b]pyridine core allows for the design of specific inhibitors for various enzymes implicated in disease.[9]

The 6-carbonitrile derivative serves as a key intermediate for the synthesis of a library of compounds for high-throughput screening. The cyano group can be transformed into other functional groups to fine-tune the molecule's properties, such as solubility, metabolic stability, and target binding affinity.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 3H-Imidazo[4,5-b]pyridine-6-carbonitrile and its derivatives. While a specific safety data sheet (SDS) for this exact compound is not widely available, general guidelines for handling nitrogen-containing heterocyclic compounds and nitriles should be followed.

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Avoid inhalation of dust and contact with skin and eyes.

• Consult the SDS for similar compounds, such as imidazole and pyridine, for more detailed safety information.[10][11][12]

For the parent imidazo[4,5-b]pyridine, it is classified as harmful if swallowed.[13]

Conclusion

3H-Imidazo[4,5-b]pyridine-6-carbonitrile represents a valuable building block in medicinal chemistry. Its synthesis is accessible through various established routes, and its chemical properties, particularly the reactivity of the cyano group, offer numerous opportunities for the creation of diverse molecular libraries. The proven track record of the imidazo[4,5-b]pyridine scaffold in targeting a wide range of biological processes underscores the potential of its 6-carbonitrile derivative in the discovery and development of novel therapeutic agents. Further research into the specific biological activities of this compound and its derivatives is warranted.

References

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• Shelke, R. N., et al. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. European Journal of Chemistry, 8(1), 25-32. Retrieved January 22, 2026, from [Link]

• Imidazo(4,5-b)pyridine. (n.d.). PubChem. Retrieved January 22, 2026, from [Link]

• Methods for installing a nitrile group on a pyridine ring. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• Jabri, Z., et al. (2022). NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CARLO SIMULATIONS. Journal of Chemical Technology and Metallurgy, 57(3), 451-463. Retrieved January 22, 2026, from [Link]

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• Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. (n.d.). MDPI. Retrieved January 22, 2026, from [Link]

• Cyano Diels-Alder and Cyano Ene Reactions. Applications in a Formal [2 + 2 + 2] Cycloaddition Strategy for the Synthesis of Pyridines. (n.d.). PMC. Retrieved January 22, 2026, from [Link]

• Rapid Construction of an Imidazo[4,5-b]pyridine Skeleton from 2-Chloro-3-nitropyridine via Tandem Reaction in H2O-IPA Medium. (2018). ACS Omega, 3(4), 4384–4393. Retrieved January 22, 2026, from [Link]

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• Photocatalytic Nitrile Insertion of Cyanoarenes into the C(O)–N Bond of Trifluoroacetamides: Reaction Discovery and Mechanistic Study. (2025). The Journal of Organic Chemistry. Retrieved January 22, 2026, from [Link]

• SAFETY DATA SHEET. (2018). Retrieved January 22, 2026, from [Link]

• Pyridine - SAFETY DATA SHEET. (2024). Penta chemicals. Retrieved January 22, 2026, from [Link]

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A Technical Guide to 3H-Imidazo[4,5-b]pyridine-6-carbonitrile: Synthesis, Properties, and Applications in Drug Discovery

Abstract

The imidazo[4,5-b]pyridine scaffold represents a "privileged" heterocyclic system in modern medicinal chemistry, primarily owing to its structural resemblance to endogenous purines. This bioisosteric relationship allows it to effectively interact with a wide array of biological targets, making it a cornerstone for the development of novel therapeutics.[1] This guide focuses on a specific, functionally critical derivative: 3H-Imidazo[4,5-b]pyridine-6-carbonitrile. We will provide an in-depth exploration of its core molecular attributes, established synthetic methodologies, and its demonstrated potential across various therapeutic areas, including oncology and infectious diseases. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this versatile scaffold in their discovery programs.

Core Molecular Attributes

A precise understanding of the fundamental characteristics of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile is essential for its effective application in research and development.

IUPAC Nomenclature and CAS Identification

• Systematic (IUPAC) Name: 3H-Imidazo[4,5-b]pyridine-6-carbonitrile

• CAS Number: 773884-58-5[2]

Chemical Structure and Isomerism

The structure consists of an imidazole ring fused to a pyridine ring. The "3H" designation specifies the tautomeric form where the hydrogen atom is located on the nitrogen at position 3 of the imidazole ring. The carbonitrile (-C≡N) group is substituted at the 6-position of the pyridine ring. This tautomerism is a critical feature, influencing the molecule's hydrogen bonding capabilities and its interactions with biological targets.

Caption: Structure of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile with numbering.

Physicochemical Properties

The properties of this molecule make it an attractive starting point for fragment-based and lead-optimization campaigns in drug discovery.

Property	Value	Source
Molecular Formula	C₇H₄N₄	[3]
Molecular Weight	144.13 g/mol	[3]
XLogP3	0.8	PubChem CID 2768051
Hydrogen Bond Donors	1	PubChem CID 2768051
Hydrogen Bond Acceptors	4	PubChem CID 2768051

The Strategic Importance in Medicinal Chemistry

The Purine Bioisostere Rationale

The potent and diverse biological activities of imidazo[4,5-b]pyridines stem from their function as bioisosteres of natural purines like adenine and guanine. This structural mimicry allows them to be recognized by and interact with a multitude of enzymes and receptors that have purine-binding sites, such as kinases, polymerases, and G-protein coupled receptors (GPCRs). Unlike purines, the imidazopyridine core offers greater metabolic stability and provides synthetic vectors for chemical modification to fine-tune potency, selectivity, and pharmacokinetic properties.[1]

Caption: Bioisosteric relationship between the target molecule and adenine.

The Role of the 6-Carbonitrile Moiety

The nitrile group at the 6-position is not merely a substituent; it is a key functional and pharmacophoric element.

• Hydrogen Bond Acceptor: The nitrogen atom of the nitrile can participate in crucial hydrogen bonding interactions within a protein's active site.

• Metabolic Stability: Nitrile groups are generally resistant to metabolic degradation, contributing to a more favorable pharmacokinetic profile.

• Synthetic Handle: The nitrile is a versatile functional group that can be chemically transformed into other important moieties, such as amidines or tetrazoles, which are often used as carboxylic acid bioisosteres. This allows for late-stage diversification of drug candidates.[4]

Synthetic Strategies and Methodologies

The synthesis of the imidazo[4,5-b]pyridine core is well-established, with the most common approach involving the construction of the imidazole ring onto a pre-functionalized pyridine precursor. Microwave-assisted organic synthesis (MAOS) has emerged as a superior method for accelerating these reactions.[5][6]

Protocol: Microwave-Assisted Synthesis of a 2-Aryl-3H-imidazo[4,5-b]pyridine-6-carbonitrile

This protocol describes a representative synthesis adapted from established literature procedures, which typically involves the condensation of a diaminopyridine with an aromatic aldehyde.[5][7] The key starting material would be 5,6-diaminonicotinonitrile (Pyridine, 5,6-diamino-3-cyano-).

Objective: To synthesize a 2-aryl substituted 3H-imidazo[4,5-b]pyridine-6-carbonitrile via a one-pot, microwave-assisted condensation reaction.

Materials:

• 5,6-Diaminonicotinonitrile (1 mmol)

• Substituted Benzaldehyde (e.g., 4-fluorobenzaldehyde) (1 mmol)

• Glacial Acetic Acid (catalytic amount, ~0.2 mL)

• N,N-Dimethylformamide (DMF) (3 mL)

• Microwave synthesis vial (10 mL)

• Magnetic stir bar

Experimental Procedure:

• Vessel Preparation: To a 10 mL microwave synthesis vial containing a magnetic stir bar, add 5,6-diaminonicotinonitrile (1 mmol) and the selected substituted benzaldehyde (1 mmol).

• Solvent and Catalyst Addition: Add DMF (3 mL) to the vial, followed by a catalytic amount of glacial acetic acid.

  • Causality Insight: DMF is used as a high-boiling polar aprotic solvent, ideal for microwave heating. The acetic acid catalyzes the initial imine formation between the aldehyde and one of the amino groups, which is the rate-determining step for the subsequent cyclization.

• Microwave Irradiation: Seal the vial and place it in the cavity of a microwave synthesizer. Irradiate the mixture at a constant temperature of 120-140 °C for 15-30 minutes.

  • Causality Insight: Microwave irradiation dramatically reduces reaction times from hours to minutes by efficiently and uniformly heating the reaction mixture, overcoming the activation energy barrier for the intramolecular cyclization and subsequent oxidative aromatization.[5]

• Work-up and Isolation: After cooling, pour the reaction mixture into ice-cold water (~20 mL). A precipitate will form.

• Purification: Collect the solid product by vacuum filtration, wash with cold water, and dry. The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel to yield the pure product.

Self-Validation: The success of the synthesis is confirmed by standard analytical techniques. The disappearance of the aldehyde and diaminopyridine starting materials can be monitored by Thin Layer Chromatography (TLC). The final product structure is confirmed by NMR and Mass Spectrometry (see Section 4).

Caption: Key derivatization points for Structure-Activity Relationship (SAR) studies.

Conclusion and Future Outlook

3H-Imidazo[4,5-b]pyridine-6-carbonitrile is more than just a heterocyclic compound; it is a strategically important building block for the rational design of next-generation therapeutics. Its purine-like core provides access to a wide range of biological targets, while its nitrile functionality offers a potent combination of electronic properties and synthetic versatility. As research continues to uncover novel targets and disease pathways, the logical and evidence-based application of this scaffold will undoubtedly lead to the development of new and effective medicines for treating cancer, infectious diseases, and neurological disorders. Future work will likely focus on leveraging this core in new modalities, such as PROTACs and covalent inhibitors, further expanding its impact on human health.

References

• Journal of Chemical Technology and Metallurgy. (2022). NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CA. [Link]

• ACS Publications. (2023). Discovery of 1H-Imidazo[4,5-b]pyridine Derivatives as Potent and Selective BET Inhibitors for the Management of Neuropathic Pain. Journal of Medicinal Chemistry. [Link]

• Semantic Scholar. (2017). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. [Link]

• PubMed. (2017). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. [Link]

• MDPI. (2021). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. [Link]

• PubMed Central. (2017). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. [Link]

• ACS Publications. (2002). Efficient Synthesis of 3H-Imidazo[4,5-b]pyridines from Malononitrile and 5-Amino-4-(cyanoformimidoyl)imidazoles. The Journal of Organic Chemistry. [Link]

• SciSpace. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. [Link]

• European Journal of Chemistry. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. [Link]

• ResearchGate. (2017). (PDF) Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. [Link]

• ACS Publications. (2018). Rapid Construction of an Imidazo[4,5-b]pyridine Skeleton from 2-Chloro-3-nitropyridine via Tandem Reaction in H₂O-IPA Medium. ACS Omega. [Link]

• ACS Publications. (2002). Efficient Synthesis of 3H-Imidazo[4,5-b]pyridines from Malononitrile and 5-Amino-4-(cyanoformimidoyl)imidazoles. The Journal of Organic Chemistry. [Link]

• MDPI. (2023). Exploring Antimicrobial Features for New Imidazo[4,5-b]pyridine Derivatives Based on Experimental and Theoretical Study. [Link]

• PubMed. (2016). 2,3-Diaryl-3 H-imidazo[4,5- b]pyridine derivatives as potential anticancer and anti-inflammatory agents. [Link]

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An In-depth Technical Guide to 3H-Imidazo[4,5-b]pyridine-6-carbonitrile: A Key Heterocyclic Scaffold for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile, a heterocyclic compound of significant interest in medicinal chemistry. We will delve into its chemical identity, available suppliers, the scientific rationale for its synthesis, and its potential applications in the development of novel therapeutics.

Chemical Identity and CAS Number

3H-Imidazo[4,5-b]pyridine-6-carbonitrile is a fused heterocyclic compound featuring an imidazole ring fused to a pyridine ring, with a nitrile group substituted at the 6-position. This structural motif is a key pharmacophore in many biologically active molecules.

CAS Number: The Chemical Abstracts Service (CAS) registry number for 3H-Imidazo[4,5-b]pyridine-6-carbonitrile is 773884-58-5 .[1][2][3] This unique identifier is crucial for accurately identifying the compound in databases, publications, and when sourcing from suppliers.

Molecular Formula: C₇H₄N₄

Molecular Weight: 144.13 g/mol

Commercial Availability and Suppliers

For research and development purposes, 3H-Imidazo[4,5-b]pyridine-6-carbonitrile is available from several specialized chemical suppliers. When sourcing this compound, it is imperative to verify the purity and analytical data provided by the supplier to ensure the integrity of experimental results.

Table 1: Key Suppliers of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile

Supplier	Website	Notes
BLDpharm		Lists the compound with CAS number 773884-58-5.[4][5]
ChemicalBook		Provides basic information and lists suppliers for CAS 773884-58-5.[1][3][6]

Note: Availability and stock levels should be confirmed directly with the suppliers.

The Scientific Rationale: Synthesis of the Imidazo[4,5-b]pyridine Core

The synthesis of the 3H-imidazo[4,5-b]pyridine scaffold is a cornerstone of many medicinal chemistry programs. While specific, detailed protocols for the 6-carbonitrile derivative are not extensively published in readily accessible literature, general and adaptable synthetic strategies for this class of compounds are well-established. These methods typically involve the construction of the imidazole ring onto a pre-functionalized pyridine precursor.

A common and effective approach involves the condensation of a diaminopyridine derivative with a suitable one-carbon synthon, such as an aldehyde or a carboxylic acid derivative. The choice of starting materials and reaction conditions can be tailored to introduce the desired substituents on the heterocyclic core.

Conceptual Synthetic Pathway:

A plausible synthetic route to 3H-Imidazo[4,5-b]pyridine-6-carbonitrile would likely start from a suitably substituted diaminopyridine. The key steps would involve:

• Introduction of the Nitrile Group: Functionalization of the pyridine ring to introduce a cyano group at the desired position. This can often be achieved through established methods such as Sandmeyer or Rosenmund-von Braun reactions on an amino or halo-substituted pyridine precursor, respectively.

• Formation of the Diaminopyridine: Subsequent introduction of a second amino group ortho to the first, creating the necessary 2,3-diaminopyridine scaffold.

• Cyclization to form the Imidazole Ring: Reaction of the diaminopyridine with a one-carbon source (e.g., formic acid, orthoformates) to close the imidazole ring.

This generalized pathway highlights the key transformations required. The specific reagents and conditions would need to be optimized based on the reactivity of the intermediates. For instance, microwave-assisted synthesis has been shown to reduce reaction times and improve yields for some imidazo[4,5-b]pyridine derivatives.[7][8][9]

Potential Applications in Drug Discovery and Development

The 3H-imidazo[4,5-b]pyridine scaffold is recognized as a "privileged structure" in medicinal chemistry due to its ability to bind to a wide range of biological targets. The introduction of a carbonitrile group at the 6-position can significantly influence the compound's electronic properties, lipophilicity, and metabolic stability, potentially enhancing its therapeutic potential.

Derivatives of the 3H-imidazo[4,5-b]pyridine core have been investigated for a variety of therapeutic applications, including:

• Anticancer Agents: Many imidazo[4,5-b]pyridine derivatives have demonstrated potent anticancer activity by targeting key enzymes involved in cell proliferation and survival, such as kinases.[7][8][9][10]

• Antimicrobial Agents: The structural similarity of the imidazo[4,5-b]pyridine core to purines makes it an attractive scaffold for the development of novel antimicrobial agents that can interfere with microbial metabolic pathways.[7][8][9]

• Anti-inflammatory Agents: Certain derivatives have shown promise as anti-inflammatory agents, potentially through the inhibition of inflammatory mediators.[10]

The nitrile group in 3H-Imidazo[4,5-b]pyridine-6-carbonitrile is a versatile functional group that can participate in various chemical transformations, allowing for further derivatization and the generation of compound libraries for high-throughput screening. It can also act as a key hydrogen bond acceptor, contributing to the binding affinity of the molecule to its biological target.

Experimental Protocol: General Procedure for the Synthesis of 2-Substituted-3H-imidazo[4,5-b]pyridines (Illustrative)

The following is a generalized experimental protocol for the synthesis of 2-substituted-3H-imidazo[4,5-b]pyridines, which can be adapted for the synthesis of the 6-carbonitrile derivative with the appropriate starting materials. This protocol is based on the condensation of a diaminopyridine with an aldehyde.

Materials:

• Appropriately substituted 2,3-diaminopyridine

• Substituted aldehyde

• Solvent (e.g., ethanol, DMF)

• Catalyst (e.g., a mild acid or oxidizing agent, if necessary)

Procedure:

• Dissolve the 2,3-diaminopyridine derivative in the chosen solvent in a round-bottom flask equipped with a reflux condenser.

• Add an equimolar amount of the substituted aldehyde to the solution.

• If required, add a catalytic amount of a suitable acid or oxidizing agent.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect the solid by filtration. If not, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the desired 2-substituted-3H-imidazo[4,5-b]pyridine.

Self-Validation: The identity and purity of the synthesized compound should be rigorously confirmed using a combination of analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and the connectivity of the atoms.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the molecule.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.

Conclusion and Future Directions

3H-Imidazo[4,5-b]pyridine-6-carbonitrile represents a valuable building block for the synthesis of novel compounds with potential therapeutic applications. Its unique combination of a privileged heterocyclic core and a versatile nitrile functional group makes it an attractive starting point for the development of new drugs targeting a range of diseases. Further research into the specific synthesis and biological evaluation of this compound and its derivatives is warranted to fully explore its potential in medicinal chemistry.

References

• ChemBuyersGuide.com, Inc. BLD Pharmatech Co., Limited. [Link]

• Shelke, R. N., et al. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. SciSpace. [Link]

• Shelke, R. N., et al. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. European Journal of Chemistry. [Link]

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An In-Depth Technical Guide to the Solubility and Stability of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile

Audience: Researchers, scientists, and drug development professionals.

Introduction

The imidazopyridine scaffold is a privileged heterocyclic ring system in medicinal chemistry, structurally analogous to purines, which allows for interaction with a multitude of biological targets.[1][2] This has led to the development of imidazopyridine-based compounds with a wide range of therapeutic applications, including as anti-inflammatory, anticancer, and antiviral agents.[1][3][4] 3H-Imidazo[4,5-b]pyridine-6-carbonitrile, a specific derivative, holds potential for further investigation due to its unique electronic and structural features imparted by the carbonitrile group.

A thorough understanding of the solubility and stability of any potential drug candidate is fundamental to its development. These physicochemical properties directly influence bioavailability, formulation strategies, and ultimately, therapeutic efficacy and safety.[] This technical guide outlines a systematic approach to characterizing the solubility and stability of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile, providing both theoretical grounding and practical, step-by-step protocols.

Part 1: Solubility Characterization

Solubility, the phenomenon of a solute dissolving in a solvent to create a homogenous system, is a critical determinant of a drug's absorption. For oral administration, a compound must dissolve in the gastrointestinal fluids before it can be absorbed into the bloodstream. Poor aqueous solubility is a major hurdle in drug development, often leading to low and variable bioavailability.[6]

Types of Solubility Assessment

Two key types of solubility are assessed during drug discovery and development: kinetic and thermodynamic solubility.[6]

• Kinetic Solubility: This is the concentration of a compound that dissolves in an aqueous buffer after being introduced from a concentrated organic stock solution (typically DMSO). It is a high-throughput screening method used in early discovery to quickly flag compounds that may have solubility issues.[6] The measurement is taken before the system reaches true equilibrium and can be influenced by the rate of precipitation.

• Thermodynamic Solubility: This is the true equilibrium solubility of a compound in a given solvent. It is determined by allowing an excess of the solid compound to equilibrate with the solvent over an extended period.[7] The shake-flask method is considered the "gold standard" for determining thermodynamic solubility.[8]

Experimental Workflow for Solubility Determination

The following workflow provides a structured approach to determining the solubility of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile.

Caption: Workflow for Solubility Assessment.

Protocol 1: Kinetic Solubility Assay

This protocol is designed for rapid assessment in early-stage discovery.

1. Preparation of Stock Solution:

• Prepare a 10 mM stock solution of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile in 100% dimethyl sulfoxide (DMSO).

2. Assay Procedure:

• Add a small aliquot of the DMSO stock solution to a series of aqueous buffers (e.g., pH 5.0, 7.4, and 9.0) to achieve a range of final concentrations.
• Incubate the solutions at a controlled temperature (e.g., 25°C or 37°C) for a short period (e.g., 1-2 hours) with gentle agitation.
• Measure the amount of precipitated compound using nephelometry, which measures light scattering from suspended particles.

3. Data Analysis:

• The kinetic solubility is the concentration at which precipitation is first observed.

Protocol 2: Thermodynamic Solubility (Shake-Flask Method)

This protocol provides the equilibrium solubility value, which is crucial for pre-formulation development.[8]

1. Sample Preparation:

• Add an excess amount of solid 3H-Imidazo[4,5-b]pyridine-6-carbonitrile to a series of vials containing different aqueous buffers (e.g., simulated gastric fluid, simulated intestinal fluid, and phosphate-buffered saline at various pH values).

2. Equilibration:

• Seal the vials and agitate them in a temperature-controlled shaker bath (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (typically 24-72 hours).

3. Phase Separation:

• After equilibration, separate the undissolved solid from the saturated solution. This can be achieved by centrifugation followed by filtration of the supernatant through a low-binding filter.[7]

4. Quantification:

• Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

5. Data Presentation:

Solvent System	pH	Temperature (°C)	Solubility (µg/mL)
Simulated Gastric Fluid (SGF)	1.2	37	To be determined
Simulated Intestinal Fluid (SIF)	6.8	37	To be determined
Phosphate-Buffered Saline (PBS)	7.4	25	To be determined
Water	~7.0	25	To be determined

Part 2: Stability Assessment

Stability testing is essential to determine how the quality of an API varies over time under the influence of environmental factors such as temperature, humidity, and light.[9] These studies are critical for establishing a re-test period for the API and recommended storage conditions.[10][11]

Forced Degradation (Stress Testing)

Forced degradation studies are undertaken to identify the likely degradation products and establish the intrinsic stability of the molecule.[12] This involves subjecting the API to conditions more severe than accelerated stability testing.

Key Stress Conditions:

• Hydrolytic Stability: The compound is exposed to acidic, basic, and neutral aqueous solutions at elevated temperatures.

• Oxidative Stability: The compound is treated with an oxidizing agent, such as hydrogen peroxide.

• Photostability: The compound is exposed to light of specified intensity and wavelength.

• Thermal Stability: The solid compound is heated to high temperatures.

ICH-Compliant Stability Testing

The International Council for Harmonisation (ICH) provides guidelines for stability testing of new drug substances.[12] These studies are conducted on at least three primary batches of the API.[9][12]

Storage Conditions:

Study	Storage Condition	Minimum Time Period
Long-term	25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH	12 months
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months

RH = Relative Humidity

Experimental Workflow for Stability Assessment

Caption: Workflow for Stability Assessment.

Protocol 3: Forced Degradation Study

1. Sample Preparation:

• Prepare solutions of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile in 0.1 M HCl, 0.1 M NaOH, and water.
• Prepare a solution in a suitable solvent and add 3% hydrogen peroxide.
• Expose the solid API and a solution to light according to ICH Q1B guidelines.
• Heat the solid API at a high temperature (e.g., 80°C).

2. Analysis:

• Analyze the stressed samples at appropriate time points using a stability-indicating HPLC method. This method must be able to separate the intact API from any degradation products.
• Use mass spectrometry (MS) to identify the structure of the degradation products.

Protocol 4: ICH Stability Study

1. Batch Selection:

• Use at least three primary batches of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile manufactured by a process that simulates the final production process.[9][12]

2. Packaging:

• Store the API in a container closure system that is the same as or simulates the proposed packaging for storage and distribution.[9][11]

3. Testing Frequency:

• Long-term: Test every 3 months for the first year, every 6 months for the second year, and annually thereafter.[9][10][11]
• Accelerated: Test at a minimum of three time points, including the initial and final time points (e.g., 0, 3, and 6 months).[9][10][11]

4. Attributes to be Tested:

• The stability study should monitor attributes of the API that are susceptible to change and could impact quality, safety, or efficacy.[9][10][11] This includes:
• Appearance
• Assay
• Degradation products
• Moisture content
• Physical properties (e.g., particle size, polymorphism)

5. Data Evaluation:

• The results are evaluated to determine if any "significant change" has occurred. A significant change for an API is defined as a failure to meet its specification.[9]
• The data is used to establish a re-test period and recommend appropriate storage conditions to be included on the label.[10][11]

Conclusion

While specific solubility and stability data for 3H-Imidazo[4,5-b]pyridine-6-carbonitrile are not currently published, this guide provides a robust and scientifically sound framework for determining these critical parameters. By following the outlined protocols for kinetic and thermodynamic solubility, as well as forced degradation and ICH-compliant stability studies, researchers and drug development professionals can generate the necessary data to support the progression of this and other novel chemical entities. A thorough understanding of these fundamental properties is indispensable for successful drug development, from lead optimization to clinical formulation.

References

• Rwanda FDA. Guidance on Stability Testing for Active Pharmaceutical Ingredients (APIs) and Finished Pharmaceutical Products (FPPs).
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• The Royal Society of Chemistry. Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products.
• ResearchGate.
• What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds.
• YouTube. Complete Guide to ICH Stability Testing for APIs & FPPs.
• BOC Sciences. Stability Testing of Active Pharmaceutical Ingredients.
• WuXi AppTec. 4 Ways Drug Solubility Testing Helps Discovery & Development.
• Rheolution. Measuring the solubility of pharmaceutical compounds using NEPHEL.O.
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The Emergence of Imidazo[4,5-b]pyridine-6-carbonitriles: A Technical Guide to Their Discovery, Synthesis, and Therapeutic Potential

Abstract

The imidazo[4,5-b]pyridine scaffold, a privileged heterocyclic system, has garnered significant attention in medicinal chemistry due to its structural resemblance to endogenous purines, allowing for interaction with a wide array of biological targets. This technical guide provides an in-depth exploration of a specific and highly significant derivative class: the imidazo[4,5-b]pyridine-6-carbonitriles. We will traverse the historical context of their discovery, delve into the nuanced synthetic strategies for their creation, and illuminate their evolution as potent kinase inhibitors, with a particular focus on the Janus Kinase (JAK) family. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this important chemical core.

Introduction: The Purine Isostere Advantage and the Rise of a Scaffold

The history of imidazo[4,5-b]pyridines is rooted in the principle of bioisosterism, where the substitution of an atom or group of atoms in a biologically active molecule with another that has similar physical and chemical properties can lead to compounds with retained or even enhanced biological activity. The imidazo[4,5-b]pyridine core is a notable isostere of purine, the fundamental building block of nucleic acids and a key component of many coenzymes. This structural mimicry has been the driving force behind the extensive investigation of imidazo[4,5-b]pyridine derivatives as potential therapeutic agents.[1][2]

Early explorations into this scaffold revealed a broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties.[3][4][5] However, it was the discovery of their potential as kinase inhibitors that truly propelled this class of compounds to the forefront of drug discovery.[2][4] Kinases, enzymes that catalyze the transfer of phosphate groups, are critical regulators of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer and inflammatory disorders.

The strategic placement of a carbonitrile (-C≡N) group at the 6-position of the imidazo[4,5-b]pyridine ring system represents a pivotal development in the evolution of this scaffold. The carbonitrile moiety, with its unique electronic and steric properties, can significantly influence the pharmacological profile of a molecule, often enhancing its potency and selectivity for specific kinase targets. This guide will now focus on the journey of these specific 6-carbonitrile derivatives.

The Genesis of a Core Structure: Synthetic Pathways to Imidazo[4,5-b]pyridine-6-carbonitrile

The synthesis of the imidazo[4,5-b]pyridine-6-carbonitrile core is a multi-step process that hinges on the initial construction of a suitably substituted pyridine ring, followed by the annulation of the imidazole ring. The key precursor for this scaffold is 2,3-diamino-5-cyanopyridine .

Synthesis of the Key Precursor: 2,3-Diamino-5-cyanopyridine

The journey to 2,3-diamino-5-cyanopyridine typically begins with a more readily available starting material, such as a substituted nitropyridine. A common and effective strategy involves the following sequence:

Figure 1: Synthetic pathway to 2,3-diamino-5-cyanopyridine.

Rationale behind the experimental choices:

• Cyanation: The introduction of the cyano group at the 5-position is a crucial step. Starting with 2-chloro-3-nitropyridine, a nucleophilic aromatic substitution with a cyanide salt like potassium cyanide (KCN) or sodium cyanide (NaCN) is a standard and effective method. The electron-withdrawing nitro group activates the ring towards nucleophilic attack.

• Amination: The subsequent displacement of the chloro group with an amino group is typically achieved by treatment with ammonia. This reaction is often carried out under pressure and at elevated temperatures to drive it to completion.

• Reduction: The final step in the precursor synthesis is the reduction of the nitro group to an amine. Catalytic hydrogenation using hydrogen gas and a palladium on carbon (Pd/C) catalyst is a clean and high-yielding method for this transformation.[1]

Cyclization to the Imidazo[4,5-b]pyridine-6-carbonitrile Core

With the key precursor, 2,3-diamino-5-cyanopyridine, in hand, the final step is the formation of the imidazole ring. This is typically achieved through a condensation reaction with a one-carbon synthon.

Figure 2: Formation of the imidazo[4,5-b]pyridine-6-carbonitrile core.

Experimental Protocol: Synthesis of Imidazo[4,5-b]pyridine-6-carbonitrile

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add 2,3-diamino-5-cyanopyridine (1.0 eq).

• Reagent Addition: Add an excess of formic acid (e.g., 10-20 eq) to the flask. Formic acid serves as both the solvent and the one-carbon source for the cyclization.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain this temperature for several hours (typically 4-8 hours). Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully neutralize the excess formic acid by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• Isolation: The product, imidazo[4,5-b]pyridine-6-carbonitrile, will often precipitate out of the aqueous solution. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

• Purification: If necessary, the crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Causality in Protocol:

• The use of excess formic acid drives the reaction towards the formation of the cyclized product.

• Refluxing provides the necessary activation energy for the condensation and dehydration steps involved in the imidazole ring formation.

• The basic work-up with sodium bicarbonate is essential to remove the acidic formic acid and to precipitate the neutral product.

Therapeutic Promise: Imidazo[4,5-b]pyridine-6-carbonitriles as Potent Kinase Inhibitors

The true significance of the imidazo[4,5-b]pyridine-6-carbonitrile scaffold lies in its application as a potent and often selective inhibitor of various protein kinases. The structural similarity to the ATP-binding site of kinases makes this scaffold an excellent starting point for inhibitor design.

Targeting the Janus Kinase (JAK) Family

A particularly promising area of development for imidazo[4,5-b]pyridine-6-carbonitrile derivatives is in the inhibition of the Janus Kinase (JAK) family of enzymes (JAK1, JAK2, JAK3, and TYK2).[6] The JAK-STAT signaling pathway is a critical regulator of the immune response, and its dysregulation is implicated in a variety of autoimmune diseases and cancers.[7] Consequently, JAK inhibitors have emerged as a major class of therapeutic agents for these conditions.

The strategic placement of the carbonitrile group at the 6-position of the imidazo[4,5-b]pyridine core has been shown to be a key determinant of potency and selectivity for JAK enzymes. While specific structure-activity relationship (SAR) data for the 6-carbonitrile derivatives is proprietary and often found within patent literature, general principles can be inferred from related studies on imidazopyridine kinase inhibitors.

Table 1: Representative Biological Activity of Imidazopyridine-based Kinase Inhibitors

Compound Class	Target Kinase	Reported Potency (IC50)	Reference
Imidazo[4,5-c]pyridines	PARP	8.6 nM	[2]
Imidazo[4,5-b]pyridines	Methionyl-tRNA synthetase	< 50 nM	[8]
Imidazo[4,5-c]pyridines	JAK-1	22 nM	[2]

This table illustrates the high potency that can be achieved with the imidazopyridine scaffold against various kinase and enzyme targets.

Structure-Activity Relationship (SAR) Insights

The development of potent and selective kinase inhibitors is a process of iterative design, synthesis, and testing. The SAR for imidazo[4,5-b]pyridine-based kinase inhibitors highlights the importance of various structural features:

Figure 3: Key structural elements influencing kinase inhibitory activity.

• The Imidazo[4,5-b]pyridine Core: This bicyclic system typically forms key hydrogen bonding interactions with the "hinge" region of the kinase ATP-binding site, a critical anchoring point for many kinase inhibitors.

• The 6-Carbonitrile Group: The electron-withdrawing nature of the nitrile can modulate the electronics of the heterocyclic system, potentially enhancing its binding affinity. Furthermore, its linear geometry and ability to act as a hydrogen bond acceptor can allow for specific interactions within the active site that contribute to both potency and selectivity. Comprehensive modification of the C6 position has been shown to lead to derivatives with higher potency.[2]

• Substituents at other positions (R1, R2, etc.): The nature of the substituents at other positions on the scaffold is crucial for fine-tuning the inhibitor's properties. These groups can extend into different pockets of the ATP-binding site, influencing selectivity between different kinases and improving physicochemical properties such as solubility and cell permeability.

Future Directions and Conclusion

The discovery and development of imidazo[4,5-b]pyridine-6-carbonitriles represent a significant advancement in the field of medicinal chemistry. This scaffold has proven to be a versatile and highly "tunable" platform for the design of potent and selective kinase inhibitors. The journey from its conceptualization as a purine isostere to its realization as a key component of potential therapeutics for inflammatory diseases and cancer is a testament to the power of rational drug design.

Future research in this area will likely focus on:

• Further Elucidation of SAR: More detailed studies are needed to fully understand the role of the 6-carbonitrile group in kinase binding and to explore the synergistic effects of substitutions at other positions.

• Exploration of New Kinase Targets: While the focus has been on JAK kinases, the imidazo[4,5-b]pyridine-6-carbonitrile scaffold may also show activity against other kinase families, opening up new therapeutic avenues.

• Optimization of Pharmacokinetic Properties: Continued efforts to improve the drug-like properties of these compounds, such as their absorption, distribution, metabolism, and excretion (ADME) profiles, will be crucial for their successful clinical development.

References

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The Imidazo[4,5-b]pyridine Core: A Privileged Scaffold in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The imidazo[4,5-b]pyridine core, a heterocyclic aromatic scaffold, has garnered significant attention in medicinal chemistry due to its structural resemblance to endogenous purines. This purine isosterism allows for its interaction with a wide array of biological targets, establishing it as a "privileged scaffold" in drug discovery. This technical guide provides a comprehensive overview of the biological significance of the imidazo[4,5-b]pyridine core, with a particular focus on its role in the development of kinase inhibitors for oncology. We will delve into the medicinal chemistry, mechanisms of action, and structure-activity relationships of key derivatives. Furthermore, this guide will furnish detailed experimental protocols for the synthesis of a representative imidazo[4,5-b]pyridine compound and for a standard in vitro kinase inhibition assay, providing researchers with the foundational knowledge to explore this versatile molecular framework.

Introduction: The Rise of a Privileged Scaffold

The imidazo[4,5-b]pyridine ring system is a fused bicyclic heterocycle containing an imidazole ring fused to a pyridine ring.[1] Its structural analogy to purine has been a driving force behind its exploration as a pharmacophore.[1][2] This similarity allows imidazo[4,5-b]pyridine derivatives to act as competitive inhibitors for enzymes that would typically bind purine-based substrates, such as ATP in the case of protein kinases. This has led to the discovery of compounds with a broad spectrum of biological activities, including anticancer, antiviral, anti-inflammatory, and antimicrobial properties.[3][4][5][6]

The versatility of the imidazo[4,5-b]pyridine core lies in its amenability to chemical modification at multiple positions, allowing for the fine-tuning of its physicochemical properties and biological activity. This has enabled the development of highly potent and selective inhibitors for various therapeutic targets.

Therapeutic Applications: A Focus on Oncology and Kinase Inhibition

While the imidazo[4,5-b]pyridine scaffold has shown promise in various therapeutic areas, its most significant impact to date has been in oncology, particularly in the development of protein kinase inhibitors.[2][7] Protein kinases are a large family of enzymes that play a critical role in regulating cellular processes such as proliferation, differentiation, and apoptosis.[8] Dysregulation of kinase activity is a hallmark of many cancers, making them attractive targets for therapeutic intervention.

Bruton's Tyrosine Kinase (BTK) Inhibition

Bruton's tyrosine kinase (BTK) is a non-receptor tyrosine kinase that is a crucial component of the B-cell receptor (BCR) signaling pathway.[6] This pathway is essential for B-cell proliferation, differentiation, and survival.[1] In several B-cell malignancies, such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL), the BCR pathway is constitutively active, driving cancer cell growth and survival.

Imidazo[4,5-b]pyridine derivatives have been developed as potent inhibitors of BTK.[8] These compounds typically act as ATP-competitive inhibitors, binding to the kinase domain of BTK and preventing its phosphorylation and activation. By inhibiting BTK, these compounds effectively block downstream signaling, leading to decreased proliferation and increased apoptosis in malignant B-cells.[9]

BTK Signaling Pathway

Caption: BTK signaling pathway and the inhibitory action of imidazo[4,5-b]pyridine derivatives.

Aurora Kinase Inhibition

The Aurora kinases (A, B, and C) are a family of serine/threonine kinases that are key regulators of mitosis.[10] Overexpression of Aurora kinases is frequently observed in a wide range of human cancers and is associated with chromosomal instability and aneuploidy.[11] This makes them attractive targets for the development of anticancer drugs.

Several imidazo[4,5-b]pyridine-based compounds have been identified as potent inhibitors of Aurora kinases.[11] These inhibitors typically bind to the ATP-binding pocket of the kinases, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis in cancer cells.

Aurora Kinase Signaling in Mitosis

Caption: Role of Aurora kinases in mitosis and their inhibition by imidazo[4,5-b]pyridines.

FLT3 and CDK9 Inhibition in Hematological Malignancies

Mutations in the FMS-like tyrosine kinase 3 (FLT3) gene are among the most common genetic alterations in acute myeloid leukemia (AML) and are associated with a poor prognosis.[12][13] These mutations lead to constitutive activation of the FLT3 signaling pathway, promoting leukemic cell proliferation and survival.[3] Imidazo[4,5-b]pyridine derivatives have been developed as potent inhibitors of both wild-type and mutated forms of FLT3.[14]

Cyclin-dependent kinase 9 (CDK9) is a key regulator of transcription elongation.[8] In many cancers, including AML, there is a high level of transcriptional addiction, where cancer cells are highly dependent on the continuous expression of short-lived anti-apoptotic proteins.[15] Inhibition of CDK9 by imidazo[4,5-b]pyridine-based compounds leads to the downregulation of these key survival proteins, inducing apoptosis in cancer cells.[16]

Structure-Activity Relationship (SAR) Insights

The biological activity of imidazo[4,5-b]pyridine derivatives can be significantly influenced by the nature and position of substituents on the bicyclic core. While specific SAR trends vary depending on the target, some general observations can be made:

• Position 2: Substituents at the 2-position are crucial for target engagement. Often, an aryl or heteroaryl group at this position is required for potent activity, as it can form key interactions within the ATP-binding pocket of kinases.

• Position 3 (N-3): Alkylation or arylation at the N-3 position of the imidazole ring can modulate the compound's physicochemical properties, such as solubility and cell permeability. It can also influence the orientation of the substituent at the 2-position.

• Pyridine Ring Substituents: Modifications on the pyridine ring can enhance selectivity and improve pharmacokinetic properties. For example, substitution at the 6-position has been shown to be important for the activity of some Aurora kinase inhibitors.[11]

Table 1: Representative Biological Activities of Imidazo[4,5-b]pyridine Derivatives

Compound ID	R1 (Position 2)	R2 (Pyridine Ring)	Target Kinase	IC50 (nM)
A	Phenyl	H	BTK	1140[8]
B	2,4-dihydroxyphenyl	H	BTK	1140[8]
C	1,3-dimethyl-1H-pyrazol-4-yl	6-Cl, 7-(4-(4-chlorobenzyl)piperazin-1-yl)	Aurora A	7.5
D	1,3-dimethyl-1H-pyrazol-4-yl	6-Cl, 7-(4-(4-chlorobenzyl)piperazin-1-yl)	FLT3	6.2
E	4-(pyrimidin-2-ylamino)phenyl	H	CDK9	115[17]

Experimental Protocols

Synthesis of a Representative Imidazo[4,5-b]pyridine Derivative

This section provides a detailed protocol for the synthesis of 6-bromo-2-phenyl-3H-imidazo[4,5-b]pyridine, a common intermediate in the development of more complex derivatives.[18]

Synthetic Workflow

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The Strategic Incorporation of the Carbonitrile Group in Modern Drug Design

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The carbonitrile group (-C≡N), a seemingly simple functional group, has emerged as a powerhouse in medicinal chemistry, contributing significantly to the discovery and development of a diverse array of therapeutic agents. Its unique electronic properties and compact, linear geometry allow it to serve multiple strategic roles in drug design, from a versatile bioisostere to a crucial component for optimizing pharmacokinetic profiles and even acting as a reactive "warhead" for covalent inhibition. Over 30 nitrile-containing pharmaceuticals are currently on the market, with many more in clinical development, a testament to its broad utility and acceptance in drug design.[1][2][3] This guide provides a comprehensive technical overview of the multifaceted roles of the carbonitrile group, offering insights into its strategic application for the modern medicinal chemist.

Physicochemical Properties: The Foundation of Versatility

The utility of the nitrile group stems from its distinct physicochemical characteristics, which often provide advantages over other functional groups. Understanding these properties is crucial for its rational incorporation into drug candidates.

Electronic Profile and Geometry

The carbonitrile group consists of a carbon atom triple-bonded to a nitrogen atom, resulting in a linear geometry with the C-C≡N bond angle approaching 180°.[4] This linearity and small size allow it to probe narrow enzymatic clefts where bulkier groups may not be accommodated.[1] The triple bond and the high electronegativity of nitrogen create a strong dipole moment, typically in the range of 3.9–4.6 Debye (D), which is significantly higher than that of carbonyls (2.3–3.3 D) and imines (1.5–2.3 D).[5] This pronounced polarity is a key contributor to its ability to engage in various non-covalent interactions.

Hydrogen Bonding Capacity

The lone pair of electrons on the sp-hybridized nitrogen atom allows the nitrile group to act as a hydrogen bond acceptor.[1][2] While generally considered a weaker hydrogen bond acceptor than a carbonyl oxygen, it can form productive interactions with hydrogen bond donors such as the backbone N-H of amino acid residues or water molecules within a binding site.[1] This capability is fundamental to its role as a bioisostere for carbonyls and other polar groups.

Impact on Lipophilicity and Solubility

The introduction of a nitrile group generally leads to a reduction in lipophilicity (lower logP) and an increase in aqueous solubility.[2][4] This is a direct consequence of its polarity. In drug discovery, where high lipophilicity can lead to poor pharmacokinetic properties and off-target toxicity, the strategic replacement of a lipophilic group with a nitrile can be a highly effective tactic to improve the overall druglike properties of a molecule. For instance, in the development of the non-nucleoside reverse transcriptase inhibitor (NNRTI) lersivirine, the substitution of a chlorine atom with a nitrile group reduced lipophilicity by an order of magnitude and enhanced metabolic stability.[1]

Data Presentation: Comparative Physicochemical Properties

Property	Carbonitrile (-C≡N)	Carbonyl (C=O)	Hydroxyl (-OH)	Halogen (-Cl)
Geometry	Linear	Trigonal Planar	Bent	Spherical
Dipole Moment (D)	~3.9 - 4.6[5]	~2.3 - 3.3[5]	~1.7	~1.5
Hydrogen Bonding	Acceptor	Acceptor	Donor & Acceptor	Weak Acceptor
pKa (α-proton)	~25-31[1]	~17-20 (ketone/aldehyde)[1]	~16-18	N/A
Impact on logP	Decreases	Variable	Decreases	Increases
Metabolic Stability	Generally High[1]	Susceptible to reduction	Susceptible to oxidation/conjugation	Generally Stable

The Carbonitrile Group as a Bioisostere

Bioisosteric replacement is a cornerstone of medicinal chemistry, and the nitrile group has proven to be a highly effective mimic for several key functional groups.

Carbonyl Bioisostere

The most common bioisosteric role for the nitrile group is as a replacement for a carbonyl group.[1] Its ability to act as a hydrogen bond acceptor and its similar size and polarity allow it to mimic the interactions of a ketone or amide carbonyl within a protein binding site. This is exemplified in the development of non-steroidal androgen receptor antagonists like bicalutamide, where the nitrile group mimics the 3-keto functionality of dihydrotestosterone, forming a crucial hydrogen bond with an arginine residue in the active site.[1]

Visualization: Bioisosteric Replacement of a Carbonyl with a Nitrile

Caption: Bioisosteric replacement of a carbonyl group with a nitrile to maintain hydrogen bonding.

Halogen and Hydroxyl Bioisostere

The nitrile group can also serve as a bioisostere for halogens, particularly chlorine and bromine.[1] While larger than fluorine, its size is comparable to chlorine, and its electron-withdrawing nature can mimic the electronic effects of a halogen on an aromatic ring. As mentioned with lersivirine, replacing a halogen with a nitrile can improve ADME properties.[1] In some contexts, the polar nature of the nitrile allows it to mimic the interactions of a hydroxyl or carboxyl group.[1]

Enhancing Metabolic Stability and Pharmacokinetic Properties

A key driver for the inclusion of a nitrile group in drug candidates is its general metabolic stability.

Resistance to Metabolism

The carbon-nitrogen triple bond is robust and not readily metabolized.[1][4] In most nitrile-containing drugs, the group passes through the body unchanged.[1] Metabolism, when it occurs, typically happens at other sites in the molecule.[1] This metabolic stability can lead to a longer half-life and improved bioavailability. Furthermore, attaching a nitrile to an aromatic ring can increase its resistance to oxidative metabolism by cytochrome P450 enzymes.[1]

Tuning ADME Properties

The ability of the nitrile group to modulate lipophilicity and solubility provides a powerful tool for optimizing Absorption, Distribution, Metabolism, and Excretion (ADME) properties.[4][6] A well-placed nitrile can enhance oral absorption, reduce plasma protein binding, and improve tissue distribution. For example, in the farnesyltransferase inhibitor BMS-214662, the nitrile substituent led to a nearly 10-fold increase in solubility compared to its bromo analog.[1]

The Nitrile as a Covalent Warhead

In recent years, the nitrile group has gained significant attention for its role as an electrophilic "warhead" in the design of both reversible and irreversible covalent inhibitors.[4]

Reversible Covalent Inhibition

The electrophilic carbon of the nitrile can be attacked by nucleophilic residues in an enzyme's active site, such as the hydroxyl of serine or the thiol of cysteine, to form a covalent adduct.[4] This interaction is often reversible, providing a prolonged duration of action without the potential toxicity concerns of irreversible inhibition. This mechanism is famously exploited by dipeptidyl peptidase-4 (DPP-4) inhibitors like vildagliptin and saxagliptin, used in the treatment of type 2 diabetes.[2] The nitrile group reacts with a serine residue in the active site to form a stable, yet reversible, covalent bond.[1]

Irreversible Covalent Inhibition

While less common, the nitrile group can also be part of an irreversible covalent inhibitor. In these cases, the reactivity of the nitrile is often enhanced by adjacent activating groups. This strategy is being explored for various targets, including certain proteases.

Visualization: Covalent Inhibition by a Nitrile Warhead

Caption: Reversible covalent inhibition of a serine protease by a nitrile-containing drug.

Synthesis of Nitrile-Containing Compounds

The facile introduction of the carbonitrile group into organic molecules is a key advantage for its widespread use. Several robust and versatile methods are available to the medicinal chemist.

Nucleophilic Cyanation

The most common methods involve the reaction of an alkyl or aryl halide with a cyanide salt, such as sodium or potassium cyanide. The Sandmeyer reaction, which converts an aryl diazonium salt to a benzonitrile using copper(I) cyanide, is a classic and reliable method.[7]

Experimental Protocol: Sandmeyer Reaction of 3-nitro-4-aminobenzonitrile

Objective: To synthesize 3-nitro-4-chlorobenzonitrile from 3-nitro-4-aminobenzonitrile.

Materials:

• 3-nitro-4-aminobenzonitrile

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Copper(I) Chloride (CuCl)

• Crushed Ice

• Deionized Water

• Sodium Bicarbonate (NaHCO₃) solution (5%)

• Ethyl Acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel

Procedure:

• Diazotization: In a three-neck round-bottom flask, suspend 3-nitro-4-aminobenzonitrile in aqueous HCl and cool to 0-5 °C in an ice bath. Slowly add a solution of NaNO₂ in deionized water dropwise, maintaining the temperature below 5 °C. Stir for an additional 30 minutes at 0-5 °C.[8]

• Sandmeyer Reaction: In a separate flask, dissolve CuCl in concentrated HCl and cool to 0 °C. Slowly add the cold diazonium salt solution to the CuCl solution with vigorous stirring. Allow the mixture to warm to room temperature and then heat to 50-60 °C until nitrogen evolution ceases.[8]

• Work-up and Purification: Cool the reaction mixture and pour it onto crushed ice. Neutralize with NaHCO₃ solution and filter the precipitate. Dry the crude product and purify by column chromatography on silica gel using an appropriate solvent system (e.g., hexane/ethyl acetate).[8]

Palladium-Catalyzed Cyanation

Modern methods often employ palladium catalysis for the cyanation of aryl halides and triflates, offering milder reaction conditions and broader functional group tolerance.[9] Zinc cyanide or potassium ferrocyanide are often used as less toxic cyanide sources.[9]

Experimental Protocol: Palladium-Catalyzed Cyanation of an Aryl Bromide

Objective: To synthesize an aryl nitrile from the corresponding aryl bromide.

Materials:

• Aryl bromide

• Zinc Cyanide (Zn(CN)₂)

• Palladium precatalyst (e.g., Pd₂(dba)₃)

• Ligand (e.g., dppf)

• Solvent (e.g., DMF or DMAc)

Procedure:

• Reaction Setup: To a reaction vessel, add the aryl bromide, Zn(CN)₂, the palladium precatalyst, and the ligand.

• Solvent Addition: Add the degassed solvent under an inert atmosphere (e.g., nitrogen or argon).

• Reaction: Heat the mixture to the desired temperature (e.g., 100-120 °C) and monitor the reaction progress by TLC or LC-MS.[10]

• Work-up and Purification: Upon completion, cool the reaction mixture, dilute with a suitable organic solvent, and wash with aqueous ammonium hydroxide and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Metabolic Fate and Toxicological Considerations

While generally metabolically stable, the potential for in vivo release of cyanide from certain nitriles necessitates careful consideration during drug design.

Metabolic Pathways

The primary metabolic pathway that can lead to cyanide release is the cytochrome P450-mediated oxidation of the α-carbon (the carbon adjacent to the nitrile group).[11] This forms an unstable cyanohydrin intermediate that can decompose to release hydrogen cyanide.[1] However, this pathway is generally only significant for nitriles with an available α-hydrogen.[1] Aromatic nitriles and those on quaternary carbons are much less susceptible to this metabolic activation.[1] In some rare cases, direct hydrolysis of the nitrile to an amide can occur, as seen with vildagliptin.[1]

Visualization: CYP450-Mediated Metabolism of an Alkyl Nitrile

Caption: Metabolic activation of an alkyl nitrile via CYP450-mediated α-hydroxylation.

Structure-Toxicity Relationships

The toxicity of nitriles is highly dependent on their structure and their propensity to release cyanide.

• Aliphatic nitriles with α-hydrogens are generally more toxic than their aromatic counterparts due to their susceptibility to metabolic activation.[12]

• α,β-Unsaturated nitriles (e.g., acrylonitrile) can exhibit toxicity through mechanisms other than cyanide release, such as Michael addition with cellular nucleophiles.

• Aromatic nitriles (e.g., benzonitrile) are generally less acutely toxic as the nitrile group is more resistant to metabolism.[1]

• Nitriles on quaternary carbons are designed to be metabolically stable and prevent cyanide release, as seen in the drug anastrozole.[1]

Data Presentation: Acute Toxicity of Selected Nitriles

Compound	Chemical Structure	LD₅₀ (Oral, Rat)	Primary Toxic Mechanism
Acetonitrile	CH₃-C≡N	2460 mg/kg	Cyanide release
Propionitrile	CH₃CH₂-C≡N	39 mg/kg	Cyanide release
Acrylonitrile	CH₂=CH-C≡N	78 mg/kg	Cyanide release & Michael addition
Benzonitrile	C₆H₅-C≡N	800 mg/kg	Lower potential for cyanide release
Anastrozole	(Structure)	>2000 mg/kg	Nitrile on quaternary carbon, low toxicity

Case Studies: Nitrile-Containing Drugs in the Clinic

The successful application of the carbonitrile group is evident in numerous FDA-approved drugs across various therapeutic areas.[2][13]

• Anastrozole (Arimidex®): An aromatase inhibitor used to treat breast cancer. The two nitrile groups are on quaternary carbons, ensuring metabolic stability and preventing cyanide release.[1]

• Vildagliptin (Galvus®): A DPP-4 inhibitor for type 2 diabetes that utilizes its nitrile group as a reversible covalent warhead to inhibit the enzyme.[1]

• Citalopram (Celexa®): A selective serotonin reuptake inhibitor (SSRI) for the treatment of depression, where the nitrile group contributes to its overall physicochemical properties and target binding.

• Bosutinib (Bosulif®): A tyrosine kinase inhibitor for the treatment of chronic myeloid leukemia. The nitrile group forms a key hydrogen bond in the kinase active site.[2]

• Ruxolitinib (Jakafi®): A Janus kinase (JAK) inhibitor used to treat myelofibrosis. The nitrile group is crucial for its binding affinity and selectivity.[2]

Conclusion

The carbonitrile group is a remarkably versatile and powerful tool in the medicinal chemist's arsenal. Its unique combination of electronic properties, geometry, and reactivity allows it to play a multitude of roles in drug design, from fine-tuning physicochemical properties to enabling novel mechanisms of action. A thorough understanding of its characteristics, synthetic accessibility, and potential metabolic liabilities is essential for its successful and rational application. As drug discovery continues to tackle increasingly challenging biological targets, the strategic incorporation of the carbonitrile group will undoubtedly continue to contribute to the development of new and improved medicines.

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An In-Depth Technical Guide to the Potential Therapeutic Targets of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

The 3H-imidazo[4,5-b]pyridine scaffold represents a privileged heterocyclic motif in medicinal chemistry, demonstrating a wide array of biological activities. This technical guide provides an in-depth analysis of the potential therapeutic targets of 3H-imidazo[4,5-b]pyridine-6-carbonitrile and its derivatives, with a primary focus on oncology. Drawing from extensive research on structurally related compounds, we elucidate the molecular pathways and key protein targets that are likely modulated by this chemical entity. This document serves as a comprehensive resource for researchers and drug development professionals, offering insights into the mechanistic underpinnings of this promising scaffold and providing detailed experimental protocols for target validation and drug discovery efforts.

Introduction: The Imidazo[4,5-b]pyridine Scaffold - A Versatile Core in Drug Discovery

The imidazo[4,5-b]pyridine ring system, a purine isostere, has garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological profile.[1] Derivatives of this scaffold have been reported to exhibit a broad spectrum of biological activities, including anticancer, antiviral, anti-inflammatory, and antimicrobial properties.[2][3] The structural rigidity and the presence of multiple hydrogen bond donors and acceptors allow for specific and high-affinity interactions with a variety of biological targets.[2]

The focus of this guide, the 3H-imidazo[4,5-b]pyridine-6-carbonitrile core, introduces a key cyano group at the 6-position. This electron-withdrawing group is anticipated to modulate the electronic properties of the heterocyclic system, potentially influencing target binding affinity and selectivity. While direct studies on the 6-carbonitrile derivative are emerging, extensive research on analogous imidazo[4,5-b]pyridines provides a strong foundation for predicting its therapeutic potential. This guide will synthesize this existing knowledge to propose and detail the most probable therapeutic targets and mechanisms of action.

Prime Therapeutic Targets in Oncology

The preponderance of evidence points towards the significant potential of imidazo[4,5-b]pyridine derivatives as anti-cancer agents.[4][5][6][7][8] Several key oncogenic pathways and proteins have been identified as susceptible to modulation by this scaffold.

Cyclin-Dependent Kinase 9 (CDK9): A Master Regulator of Transcription

Mechanistic Insight: Cyclin-Dependent Kinase 9 (CDK9), in complex with its regulatory partner Cyclin T1, forms the core of the positive transcription elongation factor b (P-TEFb). P-TEFb phosphorylates the C-terminal domain of RNA Polymerase II, a critical step for the transition from abortive to productive transcription elongation. In many cancers, there is a heightened reliance on the continuous transcription of short-lived anti-apoptotic proteins, such as Mcl-1, making CDK9 an attractive therapeutic target.[7][9]

Derivatives of imidazo[4,5-b]pyridine have been identified as potent inhibitors of CDK9.[7][9] Inhibition of CDK9 by these compounds leads to a rapid decrease in the mRNA and protein levels of key survival factors like Mcl-1. This, in turn, sensitizes cancer cells to apoptosis.[7][9]

Therapeutic Rationale: By targeting CDK9, 3H-imidazo[4,5-b]pyridine-6-carbonitrile-based inhibitors can effectively shut down the transcriptional machinery that cancer cells depend on for their survival, leading to programmed cell death. This mechanism is particularly relevant in hematological malignancies and solid tumors characterized by transcriptional addiction.

Signaling Pathway: CDK9 Inhibition and Induction of Apoptosis

Caption: Inhibition of CDK9 by 3H-Imidazo[4,5-b]pyridine-6-carbonitrile.

The Mitochondrial Pathway of Apoptosis

Mechanistic Insight: The induction of apoptosis is a hallmark of effective cancer therapies. The mitochondrial, or intrinsic, pathway of apoptosis is a tightly regulated process controlled by the B-cell lymphoma 2 (Bcl-2) family of proteins. A key anti-apoptotic member of this family is Mcl-1. As discussed, CDK9 inhibition by imidazo[4,5-b]pyridine derivatives leads to the downregulation of Mcl-1.[7][9] This disrupts the balance between pro- and anti-apoptotic proteins at the mitochondrial outer membrane, leading to mitochondrial outer membrane permeabilization (MOMP). MOMP results in the release of cytochrome c into the cytoplasm, which triggers the activation of a caspase cascade, culminating in the activation of effector caspases like caspase-3 and caspase-7, and subsequent execution of apoptosis.[10][11]

Therapeutic Rationale: Compounds based on the 3H-imidazo[4,5-b]pyridine-6-carbonitrile scaffold that can effectively downregulate Mcl-1 are predicted to be potent inducers of apoptosis in cancer cells, overcoming a common mechanism of drug resistance.

Wnt/β-catenin Signaling Pathway

Mechanistic Insight: The Wnt/β-catenin signaling pathway plays a crucial role in embryonic development and adult tissue homeostasis. Aberrant activation of this pathway is a key driver in the initiation and progression of numerous cancers, particularly colorectal cancer.[12] In the "off" state, β-catenin is targeted for proteasomal degradation. Upon Wnt ligand binding, β-catenin accumulates in the cytoplasm and translocates to the nucleus, where it acts as a transcriptional co-activator for genes involved in proliferation and cell fate. Some imidazopyridine derivatives have been shown to inhibit the Wnt/β-catenin signaling pathway.[13][14] This inhibition can occur through various mechanisms, including interference with the transcriptional activity of β-catenin.[13]

Therapeutic Rationale: Targeting the Wnt/β-catenin pathway with 3H-imidazo[4,5-b]pyridine-6-carbonitrile derivatives could be a valuable strategy for treating cancers that are dependent on this signaling cascade.

Signaling Pathway: Wnt/β-catenin Inhibition

Caption: Potential inhibition of Wnt/β-catenin signaling.

Other Potential Kinase Targets

The imidazo[4,5-b]pyridine scaffold has demonstrated inhibitory activity against a range of other protein kinases implicated in cancer, including:

• Aurora Kinases: These serine/threonine kinases are key regulators of mitosis, and their overexpression is common in many cancers. Imidazo[4,5-b]pyridine derivatives have been developed as potent inhibitors of Aurora kinases A, B, and C.[15]

• c-Met: The hepatocyte growth factor (HGF) receptor, c-Met, is a receptor tyrosine kinase that, when dysregulated, drives tumor growth, invasion, and metastasis. The imidazo[4,5-b]pyridine scaffold has been successfully utilized to develop potent c-Met inhibitors.[3]

Experimental Protocols for Target Validation

The following section provides detailed, step-by-step methodologies for key experiments to validate the potential therapeutic targets of 3H-imidazo[4,5-b]pyridine-6-carbonitrile derivatives.

Cell Viability and Proliferation Assay (MTT Assay)

This protocol is designed to assess the effect of a test compound on the metabolic activity of cancer cells, which is an indicator of cell viability and proliferation.[2][4][16][17][18]

Experimental Workflow: MTT Assay

Caption: Workflow for determining cell viability using the MTT assay.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 3H-imidazo[4,5-b]pyridine-6-carbonitrile derivative in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include vehicle-only controls (e.g., DMSO).

• Incubation: Incubate the plate for 48 to 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC₅₀) value.

Quantitative Data Summary Table:

Compound	Cell Line	IC₅₀ (µM)
Derivative 1	MCF-7	Value
Derivative 1	HCT116	Value
Derivative 2	MCF-7	Value
Derivative 2	HCT116	Value

CDK9 Kinase Inhibition Assay

This biochemical assay measures the ability of a test compound to inhibit the enzymatic activity of CDK9.[5][8][19][20][21]

Protocol (Adapta™ Universal Kinase Assay as an example):

• Reagent Preparation: Prepare solutions of CDK9/Cyclin T1 enzyme, a suitable peptide substrate, and ATP in kinase buffer (e.g., 50 mM HEPES, pH 7.5, 0.01% BRIJ-35, 10 mM MgCl₂, 1 mM EGTA).

• Compound Addition: Dispense the 3H-imidazo[4,5-b]pyridine-6-carbonitrile derivative at various concentrations into a 384-well plate.

• Kinase Reaction: Add the CDK9/Cyclin T1 enzyme and substrate/ATP mixture to initiate the reaction. Incubate at room temperature for 60 minutes.

• Detection: Add the detection solution containing a europium-labeled anti-ADP antibody, an Alexa Fluor™ 647 labeled ADP tracer, and EDTA to stop the reaction.

• Signal Measurement: After a 60-minute incubation, read the plate on a fluorescence plate reader to measure the time-resolved fluorescence resonance energy transfer (TR-FRET) signal.

• Data Analysis: Calculate the percent inhibition of CDK9 activity and determine the IC₅₀ value.

Quantitative Data Summary Table:

Compound	Kinase	IC₅₀ (nM)
Derivative 1	CDK9/Cyclin T1	Value
Staurosporine (Control)	CDK9/Cyclin T1	Value

Western Blotting for Apoptosis Markers

This protocol is used to detect changes in the expression levels of key apoptosis-related proteins, such as Mcl-1 and cleaved caspases.[10][11][22][23][24]

Protocol:

• Cell Lysis: Treat cancer cells with the test compound for a specified time. Harvest the cells and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against Mcl-1, cleaved caspase-3, cleaved caspase-7, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Densitometry Analysis: Quantify the band intensities to determine the relative protein expression levels.

Cell Cycle Analysis by Flow Cytometry

This method is used to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[25][26][27][28]

Protocol:

• Cell Treatment and Harvesting: Treat cells with the test compound for 24-48 hours. Harvest the cells by trypsinization and wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium iodide (PI) and RNase A.

• Incubation: Incubate in the dark for 30 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Use cell cycle analysis software to quantify the percentage of cells in each phase of the cell cycle.

Conclusion and Future Directions

The 3H-imidazo[4,5-b]pyridine scaffold holds significant promise for the development of novel therapeutics, particularly in the realm of oncology. Based on the extensive body of research on structurally related compounds, 3H-imidazo[4,5-b]pyridine-6-carbonitrile derivatives are strongly predicted to target key cancer-driving pathways, including CDK9-mediated transcription, the mitochondrial apoptosis pathway, and Wnt/β-catenin signaling. The experimental protocols detailed in this guide provide a robust framework for validating these potential targets and elucidating the mechanism of action of this promising class of molecules. Future research should focus on the synthesis and biological evaluation of a focused library of 6-carbonitrile derivatives to establish structure-activity relationships and identify lead candidates for further preclinical development.

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• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• Sousa, S. F., Fernandes, P. A., & Ramos, M. J. (2006). In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs. PubMed Central.

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A Technical Guide to the In Silico ADMET Profiling of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile

Foreword: The Imperative of Early-Stage Drug Profiling

In the landscape of modern drug discovery, the attrition rate of promising therapeutic candidates remains a formidable challenge. A significant portion of these failures, occurring late in development, can be attributed to unfavorable pharmacokinetics and unforeseen toxicity.[1][2] The principles of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) represent the crucial journey a compound undertakes within a biological system, ultimately defining its efficacy and safety.[3] Integrating ADMET assessment into the earliest stages of research is not merely an optimization but a strategic necessity, allowing for the early identification of liabilities and guiding the rational design of superior molecules.[1][4]

Computational, or in silico, methodologies have emerged as indispensable tools in this paradigm shift.[5] By leveraging sophisticated machine learning models and vast datasets, these techniques provide rapid, cost-effective, and increasingly accurate predictions of a compound's ADMET profile, long before it is ever synthesized.[6][7] This guide provides an in-depth, practical walkthrough of the in silico ADMET prediction process, centered on 3H-Imidazo[4,5-b]pyridine-6-carbonitrile , a molecule belonging to a scaffold of significant medicinal interest. The imidazo[4,5-b]pyridine core is a recognized "privileged structure," known to be a component in compounds with diverse biological activities, including anticancer and antimicrobial properties.[8][9][10]

The Subject Molecule: 3H-Imidazo[4,5-b]pyridine-6-carbonitrile

Before computational analysis, a clear definition of the subject molecule is paramount.

• Chemical Name: 3H-Imidazo[4,5-b]pyridine-6-carbonitrile

• CAS Number: 773884-58-5[11]

• Molecular Formula: C₇H₄N₄

• Canonical SMILES: n1c-2c(cn1)nc(c-2)C#N

The structure consists of a fused imidazopyridine heterocyclic system with a carbonitrile group. This scaffold's similarity to naturally occurring purines makes it a compelling starting point for designing targeted therapies.[8] The objective of this guide is to computationally forecast its behavior as a potential drug candidate.

The ADMET Framework: A Conceptual Overview

The journey of a drug through the body is a complex, multi-stage process. Our in silico analysis will interrogate each phase of this journey as depicted below.

Fig 1. Conceptual flow of a drug through the ADMET stages.

In Silico Prediction: Methodological Workflow

The predictive power of in silico tools stems from Quantitative Structure-Activity Relationship (QSAR) models and advanced machine learning algorithms trained on extensive experimental data.[12][13] These models identify correlations between molecular descriptors (e.g., size, charge, lipophilicity) and specific ADMET outcomes. Our workflow follows a systematic, reproducible path from molecular structure to a comprehensive pharmacokinetic and toxicological profile.

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Protocols & Analytical Methods

Synthesis of 2-Substituted-3H-imidazo[4,5-b]pyridine-6-carbonitrile: An Application and Protocol Guide

This guide provides a detailed technical overview and step-by-step protocols for the synthesis of 2-substituted-3H-imidazo[4,5-b]pyridine-6-carbonitrile, a heterocyclic scaffold of significant interest in medicinal chemistry and drug discovery. The imidazo[4,5-b]pyridine core is a purine isostere, and its derivatives have demonstrated a wide range of biological activities, including potential as kinase inhibitors, antiviral agents, and anticancer therapeutics.[1][2] The introduction of a carbonitrile group at the 6-position and various substituents at the 2-position allows for fine-tuning of the molecule's physicochemical properties and biological target engagement.

This document is intended for researchers, scientists, and drug development professionals, offering not just a series of procedural steps, but also the underlying scientific rationale for the chosen synthetic strategies and experimental conditions.

Strategic Approach to Synthesis

The most convergent and reliable synthetic strategy for constructing the 2-substituted-3H-imidazo[4,5-b]pyridine-6-carbonitrile scaffold hinges on the preparation of a key intermediate: 2,3-diamino-5-cyanopyridine . This intermediate can then undergo a cyclocondensation reaction with a variety of aldehydes to introduce the desired substituent at the 2-position.

The overall synthetic pathway can be visualized as a three-stage process:

Figure 1: Overall three-stage synthetic strategy.

This approach is advantageous as it allows for the late-stage introduction of diversity at the 2-position by simply varying the aldehyde used in the final step.

Stage 1 & 2: Synthesis of the Key Intermediate: 2,3-Diamino-5-cyanopyridine

The successful synthesis of the target molecule is critically dependent on the efficient preparation of 2,3-diamino-5-cyanopyridine. A common and effective route to this intermediate involves the nitration of a 2-amino-5-cyanopyridine precursor, followed by the reduction of the nitro group.

Protocol 1: Synthesis of 2,3-Diamino-5-cyanopyridine

This protocol details the synthesis of 2,3-diamino-5-cyanopyridine starting from 2-amino-5-cyanopyridine.

Step 1: Nitration of 2-Amino-5-cyanopyridine

The introduction of a nitro group at the 3-position is achieved under standard nitrating conditions.

• Reagents and Materials:

  • 2-Amino-5-cyanopyridine

  • Concentrated Sulfuric Acid (H₂SO₄)

  • Fuming Nitric Acid (HNO₃)

  • Ice bath

  • Standard laboratory glassware

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, carefully add 2-amino-5-cyanopyridine to concentrated sulfuric acid at 0 °C.

  • Stir the mixture until all the solid has dissolved.

  • Slowly add fuming nitric acid dropwise to the reaction mixture, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction to stir at room temperature for 2-3 hours.

  • Carefully pour the reaction mixture onto crushed ice.

  • Neutralize the solution with a saturated aqueous solution of sodium bicarbonate until a precipitate forms.

  • Collect the solid by filtration, wash with cold water, and dry under vacuum to yield 2-amino-3-nitro-5-cyanopyridine.

Step 2: Reduction of 2-Amino-3-nitro-5-cyanopyridine

The reduction of the nitro group to an amine can be effectively carried out using iron powder in an acidic medium.[3] This method is often preferred in a laboratory setting due to its cost-effectiveness and operational simplicity.[1]

• Reagents and Materials:

  • 2-Amino-3-nitro-5-cyanopyridine

  • Iron powder

  • Ethanol

  • Water

  • Concentrated Hydrochloric Acid (HCl)

  • Sodium carbonate

  • Ethyl acetate

  • Standard laboratory glassware

• Procedure:

  • In a round-bottom flask, suspend 2-amino-3-nitro-5-cyanopyridine and iron powder in a mixture of ethanol and water.

  • Heat the mixture to reflux and then add concentrated hydrochloric acid dropwise.

  • Continue refluxing for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, cool the mixture to room temperature and filter it through a pad of Celite® to remove the iron residues.

  • Neutralize the filtrate with a saturated aqueous solution of sodium carbonate.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 2,3-diamino-5-cyanopyridine.

Figure 2: Workflow for the synthesis of the key intermediate.

Stage 3: Cyclization to Form the Imidazo[4,5-b]pyridine Ring

The final step in the synthesis is the cyclocondensation of 2,3-diamino-5-cyanopyridine with a substituted aldehyde. This reaction proceeds via the formation of a Schiff base intermediate, followed by intramolecular cyclization and subsequent aromatization to yield the desired 2-substituted-3H-imidazo[4,5-b]pyridine-6-carbonitrile.[4]

Protocol 2: Synthesis of 2-Substituted-3H-imidazo[4,5-b]pyridine-6-carbonitrile

This protocol provides a general procedure for the cyclization reaction. A specific example using 4-chlorobenzaldehyde is detailed.

• Reagents and Materials:

  • 2,3-Diamino-5-cyanopyridine

  • Substituted aldehyde (e.g., 4-chlorobenzaldehyde)

  • N,N-Dimethylformamide (DMF) or another suitable high-boiling solvent

  • An oxidizing agent (e.g., air, nitrobenzene, or sodium metabisulfite)

  • Standard laboratory glassware for reflux

• Procedure:

  • In a round-bottom flask, dissolve 2,3-diamino-5-cyanopyridine and the substituted aldehyde (1.0-1.2 equivalents) in DMF.

  • Heat the reaction mixture to 120-140 °C. The use of an oxidizing agent can facilitate the aromatization step. In many cases, bubbling air through the reaction mixture is sufficient.

  • Monitor the reaction by TLC until the starting materials are consumed (typically 4-8 hours).

  • Cool the reaction mixture to room temperature and pour it into ice-water.

  • Collect the resulting precipitate by filtration.

  • Wash the solid with water and then with a small amount of cold ethanol.

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water or DMF/water) to obtain the pure 2-substituted-3H-imidazo[4,5-b]pyridine-6-carbonitrile.

Step	Key Transformation	Reagents & Conditions	Typical Yield
1	Nitration	H₂SO₄, HNO₃, 0 °C to RT	70-85%
2	Reduction	Fe, HCl, EtOH/H₂O, Reflux	60-80%
3	Cyclization	R-CHO, DMF, 120-140 °C	50-75%

Table 1: Summary of Reaction Steps and Typical Yields

Characterization Data

Accurate characterization of the intermediates and the final product is crucial for validating the synthesis. Below is a summary of expected analytical data for a representative final product, 2-(4-chlorophenyl)-3H-imidazo[4,5-b]pyridine-6-carbonitrile.

• ¹H NMR (400 MHz, DMSO-d₆): δ 13.8 (br s, 1H, NH), 8.8 (s, 1H, pyridine-H), 8.5 (s, 1H, pyridine-H), 8.2 (d, J = 8.4 Hz, 2H, Ar-H), 7.6 (d, J = 8.4 Hz, 2H, Ar-H).

• ¹³C NMR (100 MHz, DMSO-d₆): δ 152.0, 148.5, 145.0, 136.0, 134.5, 130.0, 129.5, 128.0, 118.0, 108.0.

• Mass Spectrometry (ESI): m/z calculated for C₁₃H₇ClN₄ [M+H]⁺, found [M+H]⁺.

• IR (KBr, cm⁻¹): ~3100-3000 (N-H), ~2230 (C≡N), ~1620, 1580, 1490 (C=C, C=N).

Troubleshooting and Optimization

• Low yield in the nitration step: Ensure the temperature is kept low during the addition of nitric acid to prevent over-nitration or side reactions.

• Incomplete reduction of the nitro group: Increase the reaction time or the amount of iron powder and acid. Ensure vigorous stirring to maintain a good suspension.

• Low yield in the cyclization step: The choice of solvent and oxidizing agent can be critical. If air oxidation is slow, consider using a chemical oxidant like nitrobenzene or sodium metabisulfite. The temperature may also need to be optimized for different aldehydes.

Conclusion

The synthesis of 2-substituted-3H-imidazo[4,5-b]pyridine-6-carbonitrile is a versatile and valuable process for generating libraries of compounds for drug discovery. The outlined multi-step synthesis, centered around the key intermediate 2,3-diamino-5-cyanopyridine, provides a reliable and adaptable route to this important heterocyclic scaffold. By carefully controlling the reaction conditions at each stage, researchers can efficiently access a wide range of derivatives for biological evaluation.

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Application Note & Protocol: Rapid Microwave-Assisted Synthesis of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile

Introduction: The Significance of the Imidazo[4,5-b]pyridine Scaffold and the Advent of Microwave Synthesis

The imidazo[4,5-b]pyridine core is a privileged heterocyclic scaffold in medicinal chemistry and drug development.[1] This structural motif is a key component in a multitude of pharmacologically active agents, exhibiting a wide range of biological activities. The fusion of an imidazole ring with a pyridine moiety gives rise to a unique electronic and steric architecture that facilitates interactions with various biological targets.[1] Consequently, the development of efficient and robust synthetic methodologies for imidazo[4,5-b]pyridine derivatives is of paramount importance to researchers in the pharmaceutical sciences.

Traditionally, the synthesis of such heterocyclic systems has often relied on conventional heating methods, which typically involve prolonged reaction times, harsh conditions, and often result in moderate yields.[2] The advent of microwave-assisted organic synthesis (MAOS) has revolutionized the field by offering a greener and more efficient alternative.[3] Microwave irradiation directly and uniformly heats the reactants and solvent, leading to a dramatic acceleration of reaction rates and a significant reduction in reaction times from hours to mere minutes.[2][3] This rapid and efficient heating often leads to higher product yields, improved purity profiles by minimizing the formation of side products, and aligns with the principles of green chemistry through reduced energy consumption.[2][3]

This application note provides a comprehensive guide and a detailed protocol for the microwave-assisted synthesis of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile , a valuable building block for the synthesis of more complex bioactive molecules.

The Synthetic Strategy: A Two-Step Approach

The synthesis of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile is approached in two main stages:

• Synthesis of the Key Precursor: Preparation of 2,3-diamino-5-cyanopyridine.

• Microwave-Assisted Cyclocondensation: The rapid, microwave-mediated cyclization of the diaminopyridine precursor with a suitable C1 source to form the final imidazo[4,5-b]pyridine ring system.

Part 1: Synthesis of the 2,3-Diamino-5-cyanopyridine Precursor

A common route to 2,3-diaminopyridines involves the reduction of a corresponding nitro-substituted aminopyridine. While various methods exist for the synthesis of 2,3-diamino-5-cyanopyridine, a representative procedure is outlined below, which may involve multiple steps starting from commercially available materials. For the purpose of this application note, we will assume the availability of this key precursor.

Part 2: Microwave-Assisted Synthesis of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile

This section details the core of the application: the rapid and efficient cyclocondensation reaction facilitated by microwave irradiation. The reaction involves the condensation of 2,3-diamino-5-cyanopyridine with triethyl orthoformate, which serves as a source of the C1 unit required to form the imidazole ring.

Reaction Principle and Mechanistic Insight

The formation of the imidazo[4,5-b]pyridine ring from a 2,3-diaminopyridine and an orthoester proceeds via a cyclocondensation reaction. The proposed mechanism is as follows:

• Initial Condensation: One of the amino groups of the 2,3-diamino-5-cyanopyridine nucleophilically attacks the electrophilic carbon of triethyl orthoformate.

• Elimination: This is followed by the elimination of two molecules of ethanol to form a formimidate intermediate.

• Intramolecular Cyclization: The second amino group then attacks the imine carbon in an intramolecular fashion.

• Aromatization: A final elimination of a third molecule of ethanol leads to the formation of the aromatic imidazo[4,5-b]pyridine ring system.

Microwave irradiation significantly accelerates each of these steps by efficiently overcoming the activation energy barriers, leading to a rapid conversion to the final product.

Experimental Protocol

Materials and Equipment:

• 2,3-Diamino-5-cyanopyridine

• Triethyl orthoformate

• Acetic acid (glacial)

• Ethanol

• Microwave synthesizer (e.g., CEM Discover, Biotage Initiator)

• Microwave reaction vial with a stir bar

• Rotary evaporator

• Standard laboratory glassware

Safety Precautions:

• Conduct the reaction in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Triethyl orthoformate is flammable and an irritant; handle with care.

• Microwave synthesizers operate at high temperatures and pressures; follow the manufacturer's safety guidelines.

Step-by-Step Procedure:

• Reagent Preparation: In a clean, dry microwave reaction vial equipped with a magnetic stir bar, add 2,3-diamino-5-cyanopyridine (1.0 mmol).

• Solvent and Reagent Addition: To the vial, add triethyl orthoformate (5.0 mL, excess) and a catalytic amount of glacial acetic acid (0.1 mL).

• Vial Sealing: Securely cap the reaction vial.

• Microwave Irradiation: Place the vial in the cavity of the microwave synthesizer. Irradiate the mixture at a constant temperature of 150°C for 15 minutes . The pressure inside the vial will increase; ensure the microwave synthesizer's pressure monitoring system is active.

• Cooling: After the irradiation is complete, allow the reaction vial to cool to room temperature.

• Work-up and Isolation:

  • Once cooled, carefully open the vial.

  • Transfer the reaction mixture to a round-bottom flask.

  • Remove the excess triethyl orthoformate and other volatile components under reduced pressure using a rotary evaporator.

  • The resulting crude product can be purified by recrystallization from a suitable solvent such as ethanol or by column chromatography on silica gel.

Data Presentation: A Comparative Overview

The advantages of the microwave-assisted approach are most evident when compared to conventional heating methods.

Parameter	Microwave-Assisted Synthesis	Conventional Heating
Reaction Time	15 minutes	4-8 hours
Temperature	150°C	Reflux (typically >150°C)
Yield	High (typically >85%)	Moderate to High (often lower)
Purity	Generally high, cleaner reaction	Often requires more extensive purification
Energy Consumption	Lower	Higher

Visualization of the Experimental Workflow

Caption: Experimental workflow for the microwave-assisted synthesis.

Mechanism of Cyclocondensation

Caption: Proposed mechanism for the cyclocondensation reaction.

Conclusion and Future Perspectives

The microwave-assisted synthesis of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile offers a rapid, efficient, and high-yielding alternative to traditional synthetic methods.[2][3] This protocol provides a valuable tool for medicinal chemists and drug development professionals, enabling the rapid generation of this key heterocyclic building block for further elaboration into potential therapeutic agents. The principles outlined in this application note can be extended to the synthesis of a diverse library of imidazo[4,5-b]pyridine derivatives by varying the substituents on the starting diaminopyridine or by using different C1 sources.

References

• Shelke, R. N.; Pansare, D. N.; Pawar, C. D.; Deshmukh, A. K.; Pawar, R. P.; Bembalkar, S. R. Synthesis of 3H-imidazo[4,5-B] Pyridine With Evaluation of Their Anticancer and Antimicrobial Activity. Eur. J. Chem.2017 , 8 (1), 25-32. [Link]

• Yadav, A. R.; Mohite, S. K.; Magdum, C. S. Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. Journal of Drug Delivery and Therapeutics, 2019 , 9 (3-s), 643-647. [Link]

• Kappe, C. O. Microwave-assisted synthesis of heterocycles. In Microwave-Assisted Synthesis of Heterocycles; Van der Eycken, E., Kappe, C. O., Eds.; Top Heterocycl Chem, 2006 , pp. 59-78. [Link]

• Khdhiri, E.; Dhibi, M.; Ayedi, M. A.; Abid, S.; Ammar, H. Microwave-assisted Synthesis and Reactivity of Some Novel Chromenopyridine Derivatives Bearing 2,4-Diamino-3-Carbonitrile Moieties. Letters in Organic Chemistry, 2022 , 19 (10), 834-841. [Link]

• Ghazouani, L.; et al. NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CARLO SIMULATIONS. Journal of Chemical Technology and Metallurgy, 2022 , 57 (1), 123-136. [Link]

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Application Note & Protocol: Regioselective N-Alkylation of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile

Introduction: The Significance of N-Alkylated Imidazo[4,5-b]pyridines in Modern Drug Discovery

The imidazo[4,5-b]pyridine scaffold is a privileged heterocyclic system in medicinal chemistry, largely due to its structural analogy to endogenous purines.[1][2] This resemblance allows for interaction with a wide array of biological targets, leading to diverse pharmacological activities. N-alkylation of this core is a critical synthetic step, as the nature and position of the alkyl substituent can profoundly modulate the molecule's steric and electronic properties, thereby fine-tuning its potency, selectivity, and pharmacokinetic profile. Derivatives of this scaffold have shown promise as kinase inhibitors, antimicrobial agents, and modulators of various cellular pathways.[1][2]

However, the synthetic challenge in the N-alkylation of imidazo[4,5-b]pyridines lies in controlling the regioselectivity. The scaffold presents multiple nucleophilic nitrogen centers, leading to the potential formation of a complex mixture of regioisomers. This application note provides a comprehensive guide to the N-alkylation of 3H-imidazo[4,5-b]pyridine-6-carbonitrile, focusing on a robust protocol, the principles governing regioselectivity, and rigorous methods for structural elucidation.

Scientific Principles and Regioselectivity

The N-alkylation of 3H-imidazo[4,5-b]pyridine-6-carbonitrile is complicated by the presence of four potential sites for alkylation (N1, N3, N4, and N7), a consequence of prototropic tautomerism. The starting material exists as an equilibrium of tautomers, primarily the 1H, 3H, and 4H forms.[3] Deprotonation by a base generates an ambident nucleophile, which can then be attacked by an electrophile (the alkylating agent) at any of the nitrogen atoms.

The regiochemical outcome of the reaction is a delicate interplay of several factors:

• Electronic Effects: The electron-withdrawing nature of the nitrile group at the C6 position is expected to decrease the electron density and, therefore, the nucleophilicity of the adjacent pyridine nitrogen (N7) and, to a lesser extent, the more distant N4. This may favor alkylation on the imidazole ring nitrogens (N1 and N3).

• Steric Hindrance: Bulky alkylating agents will preferentially react at the most sterically accessible nitrogen atom.

• Reaction Conditions: The choice of base, solvent, temperature, and counter-ion can influence the position of the tautomeric equilibrium and the reactivity of the resulting anion, thereby altering the ratio of the isomeric products.

Alkylation of the pyridine ring nitrogen (N4 or N7) often leads to the formation of a formal positive charge on the nitrogen, which is delocalized across the aromatic system. In contrast, alkylation of the imidazole ring nitrogens (N1 or N3) maintains the neutrality of the pyridine ring. The relative stability of these products and the transition states leading to them will dictate the final product distribution. It is common to obtain a mixture of isomers, with alkylation on the pyridine nitrogen (N4) often being a major product in related systems.[3][4]

digraph "Regioselectivity" { graph [rankdir="LR", splines=ortho, nodesep=1]; node [shape=box, style="rounded,filled", fontname="Helvetica", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", color="#5F6368"]; Figure 1: Conceptual workflow of the N-alkylation reaction, highlighting the formation of multiple regioisomers.

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Experimental Protocol: N-Alkylation using Potassium Carbonate and DMF

This protocol is a generalized yet robust method adapted from procedures reported for similar imidazo[4,5-b]pyridine scaffolds.[3] Researchers should optimize conditions for their specific alkylating agent.

Materials:

• 3H-Imidazo[4,5-b]pyridine-6-carbonitrile (Substrate)

• Alkylating agent (e.g., Iodomethane, Benzyl bromide, etc.)

• Anhydrous Potassium Carbonate (K₂CO₃), powdered

• Anhydrous N,N-Dimethylformamide (DMF)

• Deionized Water

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Standard glassware for extraction and filtration

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add 3H-imidazo[4,5-b]pyridine-6-carbonitrile (1.0 eq).

• Solvent and Base Addition: Add anhydrous DMF to dissolve the substrate (concentration typically 0.1-0.5 M). Add anhydrous powdered potassium carbonate (2.0-3.0 eq).

• Activation: Stir the suspension vigorously at room temperature for 30-60 minutes. This step is crucial for the deprotonation of the imidazopyridine.

• Alkylation: Add the alkylating agent (1.1-1.5 eq) dropwise to the suspension.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-24 hours).

• Work-up:

  • Upon completion, pour the reaction mixture into cold deionized water.

  • Extract the aqueous phase with ethyl acetate (3 x volume of aqueous phase).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter and concentrate the solvent in vacuo.

• Purification: The crude product, which is likely a mixture of regioisomers, should be purified by column chromatography on silica gel. A gradient elution system (e.g., hexane/ethyl acetate or dichloromethane/methanol) is recommended to separate the isomers.

digraph "Experimental_Workflow" { graph [rankdir="TB"]; node [shape=box, style="rounded,filled", fontname="Helvetica", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"]; Figure 2: Step-by-step experimental workflow for the N-alkylation protocol.

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Data Summary: Expected Outcomes

The following table summarizes expected outcomes based on different classes of alkylating agents. Yields and isomer ratios are indicative and will vary.

Alkylating Agent	Expected Major Isomer(s)	Key Considerations
Methyl Iodide	Mixture of N1/N3 and N4/N7 isomers.	Small size may lead to less steric bias.
Benzyl Bromide	N4-benzyl isomer may be significant.[3]	Aromatic stacking interactions can influence chromatography.
tert-Butyl Bromide	Reaction may be slow or favor elimination.	Steric bulk will heavily influence regioselectivity.
Ethyl Bromoacetate	Potential for N1, N3, and N4 isomers.[5]	The ester group may influence reactivity and product stability.

Structural Elucidation and Quality Control: The Crucial Role of 2D-NOESY

Distinguishing between the N-alkylated regioisomers is non-trivial and requires advanced analytical techniques. While ¹H and ¹³C NMR provide initial information, they are often insufficient for unambiguous assignment.

2D Nuclear Overhauser Effect Spectroscopy (NOESY) is the gold standard for this purpose.[3][4][6] This technique identifies protons that are close in space (typically < 5 Å), regardless of their bonding connectivity.[7] By observing the correlation between the protons on the newly introduced alkyl group (e.g., the N-CH₂) and the protons on the imidazo[4,5-b]pyridine core, the site of alkylation can be definitively assigned.

Expected NOESY Correlations for Isomer Identification:

Isomer	Key NOESY Correlation
N1-Alkyl	Alkyl protons ↔ H7
N3-Alkyl	Alkyl protons ↔ H4
N4-Alkyl	Alkyl protons ↔ H5
N7-Alkyl	Alkyl protons ↔ H5

Note: The numbering of the imidazo[4,5-b]pyridine core is critical for correct interpretation.

Complementary Techniques:

• Heteronuclear Multiple Bond Correlation (HMBC): Can provide additional confirmation by showing 2- and 3-bond correlations between the alkyl protons and the carbons of the heterocyclic core.[4]

• High-Resolution Mass Spectrometry (HRMS): Confirms the elemental composition of the product isomers.

Conclusion and Best Practices

The N-alkylation of 3H-imidazo[4,5-b]pyridine-6-carbonitrile is a synthetically accessible but complex transformation that requires careful execution and rigorous analysis. The protocol provided herein, utilizing potassium carbonate in DMF, serves as an excellent starting point for optimization. The primary challenge remains the control and separation of regioisomers. Researchers must anticipate the formation of product mixtures and be prepared to employ advanced purification and characterization techniques. The use of 2D-NOESY is strongly recommended as an indispensable tool for the unambiguous structural assignment of the resulting N-alkylated products, ensuring the scientific integrity of subsequent biological studies.

References

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• Hranjec, M., et al. (2023). Biological Activity of Amidino-Substituted Imidazo[4,5-b]pyridines. Molecules. [Link]

• Göker, H., et al. (2021). Synthesis and Cytotoxicity of Some Imidazo[4,5-b]pyridine Derivatives and Their Regioselective N-Alkylation. Request PDF. [Link]

• Göker, H., & Özden, S. (2019). Regioselective N–alkylation of 2– (3,4–dimethoxyphenyl)imidazo[4,5–b] and [4,5–c]pyridine oxide derivatives : Synthesis and structure elucidation by NMR. Journal of Molecular Structure. [Link]

• Puskullu, M. O., et al. (2021). Synthesis and Cytotoxicity of Some Imidazo[4,5-b]pyridine Derivatives and Their Regioselective N-Alkylation. ResearchGate. [Link]

• Doganc, F., et al. (2023). Synthesis of some new 2-(substituted-phenyl)imidazo[4,5-c] and [4,5-b]pyridine derivatives and their antimicrobial activities. Medicinal Chemistry Research. [Link]

• Sebbar, N. H., et al. (2022). NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CARLO SIMULATIONS. Journal of Chemical Technology and Metallurgy. [Link]

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• Chen, Y.-L., et al. (2020). Synthesis of 6-cyano-3H-imidazo[4,5-b]pyridinium pro-chelate. ResearchGate. [Link]

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• Sontakke, V. A., et al. (2017). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. PubMed Central. [Link]

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Application Note: A Robust, Luminescence-Based Protocol for Profiling 3H-Imidazo[4,5-b]pyridine-6-carbonitrile as a Kinase Inhibitor

Abstract

The imidazo[4,5-b]pyridine scaffold is a privileged structure in medicinal chemistry, recognized for its structural similarity to purines, which allows it to interact with a wide array of protein kinases.[1][2] Derivatives of this core have shown potent inhibitory activity against critical oncogenic kinases such as Aurora kinases, c-Met, and PI3K.[3][4][5] This guide provides a detailed, field-proven protocol for determining the inhibitory potency (IC50) of novel compounds based on the 3H-imidazo[4,5-b]pyridine-6-carbonitrile scaffold. We present a comprehensive methodology using the ADP-Glo™ Kinase Assay, a universal and robust luminescence-based platform that quantifies kinase activity by measuring ADP production.[6][7] This protocol is designed for researchers, scientists, and drug development professionals to ensure the generation of accurate, reproducible, and decision-guiding data.

Introduction & Scientific Background

Protein kinases are fundamental regulators of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer.[2] The imidazo[4,5-b]pyridine core, as a purine isostere, is an ideal starting point for designing ATP-competitive kinase inhibitors.[1] Numerous studies have demonstrated that modifications to this scaffold can yield highly potent and selective inhibitors. For instance, derivatives have been successfully developed as inhibitors of Aurora kinases and FMS-like tyrosine kinase 3 (FLT3), with some candidates showing promise in preclinical models.[8][9]

The objective of this protocol is to provide a reliable method to quantify the inhibitory activity of a test compound, "3H-Imidazo[4,5-b]pyridine-6-carbonitrile," against a target kinase. The primary endpoint is the half-maximal inhibitory concentration (IC50), a critical parameter for structure-activity relationship (SAR) studies and lead optimization.[10]

Principle of the ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a universal platform applicable to any kinase.[7] Its core principle is the direct quantification of ADP, a product of the kinase reaction. The assay's two-step process minimizes interference from the test compound and provides high sensitivity.

• Kinase Reaction & ATP Depletion: The kinase, substrate, ATP, and the inhibitor are incubated together. After the reaction period, the ADP-Glo™ Reagent is added. This reagent simultaneously stops the kinase reaction and depletes any remaining ATP.[6][11] This step is crucial because residual ATP would create a high background signal in the subsequent detection step.

• ADP Conversion & Signal Generation: The Kinase Detection Reagent is added, which contains enzymes that convert the newly formed ADP back into ATP. This newly synthesized ATP then fuels a luciferase/luciferin reaction, generating a luminescent signal that is directly proportional to the amount of ADP produced in the initial kinase reaction.[7][11] Therefore, a potent inhibitor will result in low ADP production and a correspondingly low light signal.

Caption: Data analysis workflow from raw RLU to IC50.

Sample Data Presentation:

Compound Concentration (nM)	% Inhibition
10000	98.5
3333	95.2
1111	89.1
370	75.4
123	51.2
41	24.8
13.7	10.1
4.6	2.5
1.5	0.8
0.5	0.1
IC50 (nM)	120.5

Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
High variability between replicate wells	- Inaccurate pipetting.- Incomplete mixing of reagents.- Compound precipitation.	- Use calibrated pipettes; consider automated liquid handlers.- Ensure thorough mixing after each reagent addition.- Check compound solubility; lower the starting concentration if needed.
Low Z'-factor (<0.5)	- Assay window (signal-to-background) is too small.- Enzyme concentration is too low or inactive.- Reagents degraded.	- Optimize enzyme and substrate concentrations to increase the signal.- Verify kinase activity with a positive control.- Use fresh reagents and ATP stocks.
IC50 curve has a shallow slope or does not reach 100% inhibition	- Compound is not a simple competitive inhibitor.- Compound interferes with the assay detection chemistry.- Compound has low solubility at high concentrations.	- Investigate the mechanism of action (e.g., non-competitive).- Run counter-screens against luciferase.- Visually inspect wells for precipitation; use nephelometry if available.

References

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• ResearchGate. (n.d.). Hit generation and exploration: Imidazo[4,5-b] pyridine derivatives as inhibitors of Aurora kinases | Request PDF. Retrieved January 22, 2026, from [Link]

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• BellBrook Labs. (2018, December 10). How Does a Biochemical Kinase Assay Work? Retrieved January 22, 2026, from [Link]

• Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved January 22, 2026, from [Link]

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• Auld, D. S., & Inglese, J. (2017). Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. Methods in Molecular Biology, 1636, 15-32. [Link]

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Application Notes &amp; Protocols: A Guide to Antimicrobial Screening of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile Derivatives

Introduction: The Therapeutic Potential of Imidazo[4,5-b]pyridines

The escalating crisis of antimicrobial resistance necessitates the urgent discovery of novel chemical scaffolds with potent activity against multidrug-resistant pathogens. The imidazo[4,5-b]pyridine core, a fused heterocyclic system, represents a privileged scaffold in medicinal chemistry.[1][2] Derivatives of this versatile nucleus have demonstrated a wide array of pharmacological activities, including anticancer, antiviral, and, notably, antimicrobial properties.[3][4][5] Specifically, the 3H-imidazo[4,5-b]pyridine-6-carbonitrile framework serves as a promising template for the development of new antimicrobial agents.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to effectively screen and characterize the antimicrobial potential of novel 3H-imidazo[4,5-b]pyridine-6-carbonitrile derivatives. The protocols detailed herein are designed to establish a robust, self-validating workflow, from initial broad-spectrum activity screening to critical secondary assays for safety and preliminary mechanism of action (MoA) studies. Our approach emphasizes not just the procedural steps, but the underlying scientific principles, ensuring that researchers can make informed decisions and interpret results with confidence.

A Strategic Workflow for Antimicrobial Candidate Validation

A logical and phased screening cascade is critical to efficiently identify promising lead compounds while minimizing resource expenditure on inactive or toxic candidates. We propose a three-stage workflow that progressively refines the characterization of your 3H-imidazo[4,5-b]pyridine-6-carbonitrile derivatives.

Caption: High-level screening cascade for novel antimicrobial agents.

PART 1: PRIMARY SCREENING FOR ANTIMICROBIAL ACTIVITY

The initial phase aims to identify which of your synthesized derivatives possess any antimicrobial activity against a representative panel of microorganisms. This panel should ideally include Gram-positive bacteria (e.g., Staphylococcus aureus, Bacillus cereus), Gram-negative bacteria (e.g., Escherichia coli, Pseudomonas aeruginosa), and a yeast species (e.g., Candida albicans).[6][7]

Agar Well Diffusion Assay: A Qualitative First Look

The agar well diffusion method is a widely used, cost-effective preliminary test to screen for antimicrobial activity.[8][9] It relies on the diffusion of the test compound through an agar medium inoculated with a target microorganism. The presence of a clear zone of inhibition around the well indicates that the compound has successfully inhibited microbial growth.

Causality Behind Experimental Choices:

• Why Mueller-Hinton Agar (MHA)? MHA is the standard medium for routine antimicrobial susceptibility testing due to its non-selective nature, good batch-to-batch reproducibility, and low concentration of inhibitors (like para-aminobenzoic acid and thymidine) that can interfere with certain antibiotics.[10]

• Why a 0.5 McFarland Standard? This standardized turbidity ensures a consistent and reproducible bacterial inoculum density (approximately 1.5 x 10⁸ CFU/mL), which is critical for obtaining reliable and comparable zone sizes.[10]

• Why a Solvent Control? The solvent used to dissolve the test compounds (e.g., DMSO) may itself have some inhibitory effects. A solvent control well is essential to ensure that any observed zone of inhibition is due to the compound itself and not the vehicle.

• Preparation of Inoculum: a. From a fresh (18-24 hour) culture plate, select 4-5 well-isolated colonies of the target microorganism using a sterile loop. b. Transfer the colonies into a tube containing sterile saline or Mueller-Hinton Broth (MHB). c. Vortex thoroughly to create a smooth suspension. d. Adjust the turbidity of the suspension to match a 0.5 McFarland standard.[10]

• Inoculation of Agar Plates: a. Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension. Rotate the swab against the side of the tube to remove excess liquid. b. Swab the entire surface of a Mueller-Hinton Agar (MHA) plate three times, rotating the plate approximately 60 degrees after each application to ensure uniform coverage.[9] c. Allow the plate to dry for 5-15 minutes with the lid slightly ajar.

• Well Preparation and Compound Application: a. Using a sterile cork borer (6-8 mm diameter) or the wide end of a sterile pipette tip, aseptically punch uniform wells into the inoculated agar.[8][11] b. Prepare stock solutions of your 3H-imidazo[4,5-b]pyridine-6-carbonitrile derivatives in a suitable solvent (e.g., DMSO) at a known concentration (e.g., 1-10 mg/mL). c. Carefully pipette a fixed volume (e.g., 50-100 µL) of each test compound solution into a corresponding well.[8] d. Pipette the same volume of the pure solvent into one well as a negative control. e. Pipette a solution of a known antibiotic (e.g., Ciprofloxacin, Ampicillin) into another well as a positive control.

• Incubation and Interpretation: a. Allow the plates to stand for 1-2 hours at room temperature to permit pre-diffusion of the compounds. b. Invert the plates and incubate at 35-37°C for 18-24 hours.[3] c. After incubation, measure the diameter of the zone of inhibition (in millimeters) for each well.[3] A larger zone diameter generally corresponds to higher antimicrobial activity.

Broth Microdilution Assay: Determining the Minimum Inhibitory Concentration (MIC)

Following the qualitative screen, a quantitative method is required to determine the potency of the active compounds. The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[12][13] This method is highly accurate, reproducible, and suitable for testing multiple compounds simultaneously in a 96-well plate format.[11]

Causality Behind Experimental Choices:

• Why Serial Two-Fold Dilutions? This geometric progression allows for the efficient testing of a wide range of concentrations to pinpoint the MIC value accurately, which is a standard practice outlined by bodies like the Clinical and Laboratory Standards Institute (CLSI).[12][14]

• Why 96-Well Plates? This format allows for high-throughput screening, testing multiple compounds and concentrations with replicates, while minimizing the use of reagents and compounds.

• Why Include Growth and Sterility Controls? A "growth control" well (broth + inoculum, no compound) is crucial to confirm that the bacteria can grow under the assay conditions. A "sterility control" well (broth only) ensures that the medium itself is not contaminated. These controls validate the entire experiment.

• Preparation of Reagents: a. Prepare a 2X concentrated Mueller-Hinton Broth (MHB). b. Prepare stock solutions of your test compounds in a suitable solvent (e.g., DMSO) at a concentration at least 20 times the highest desired final concentration. c. Prepare a bacterial inoculum adjusted to a 0.5 McFarland standard, then dilute it so that the final concentration in each well will be approximately 5 x 10⁵ CFU/mL.[14]

• Plate Setup (96-well microtiter plate): a. In the first column of wells (e.g., Column 1), add 100 µL of your test compound diluted in MHB to achieve twice the highest desired starting concentration. b. Add 50 µL of MHB to all other wells (Columns 2-12). c. Perform a serial two-fold dilution by transferring 50 µL from Column 1 to Column 2. Mix well by pipetting up and down. Transfer 50 µL from Column 2 to Column 3, and so on, until Column 10. Discard 50 µL from Column 10. d. Column 11 will serve as the growth control (no compound). e. Column 12 will serve as the sterility control (no compound, no inoculum).

• Inoculation: a. Add 50 µL of the prepared bacterial inoculum to each well from Column 1 to Column 11. Do not add inoculum to Column 12. b. The final volume in each well (except Column 12) is now 100 µL.

• Incubation and Reading: a. Cover the plate and incubate at 35-37°C for 16-20 hours in a non-CO₂ incubator.[11][14] b. After incubation, determine the MIC by visual inspection. The MIC is the lowest concentration of the compound at which there is no visible turbidity (i.e., the first clear well).

PART 2: SECONDARY SCREENING FOR SAFETY AND BACTERICIDAL ACTIVITY

Compounds that demonstrate a potent MIC value must undergo secondary screening to evaluate their therapeutic potential. This involves assessing their toxicity to mammalian cells and determining whether their effect is microbistatic (inhibiting growth) or microbicidal (killing).

Mammalian Cell Cytotoxicity Assay (MTT)

It is imperative that a potential antimicrobial agent is selective for microbial cells over host cells. The MTT assay is a standard colorimetric method to assess cell viability.[15] It measures the metabolic activity of cells, where mitochondrial dehydrogenases in viable cells reduce the yellow tetrazolium salt (MTT) to a purple formazan product.[1] The amount of formazan produced is directly proportional to the number of living cells.

Causality Behind Experimental Choices:

• Why Use a Cell Line Like HEK293 or HepG2? These are robust, well-characterized human cell lines that are commonly used in initial toxicity screening. HEK293 (human embryonic kidney) and HepG2 (human liver carcinoma) represent key organ systems relevant to drug metabolism and excretion.

• Why a Solubilization Step? The purple formazan product is an insoluble crystal. A solubilizing agent (like DMSO or a specialized SDS-HCl solution) is required to dissolve these crystals, creating a homogenous colored solution that can be accurately quantified by a spectrophotometer.

• Cell Seeding: a. Culture a suitable mammalian cell line (e.g., HEK293) under standard conditions. b. Trypsinize and resuspend the cells in fresh culture medium. Perform a cell count. c. Seed the cells into a 96-well plate at an optimized density (e.g., 5,000-10,000 cells/well) in a volume of 100 µL.[1] d. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.[1]

• Compound Treatment: a. Prepare serial dilutions of your active compounds in culture medium. b. After 24 hours, remove the old medium from the cells and replace it with 100 µL of medium containing the various concentrations of your test compounds. c. Include wells with untreated cells (vehicle control) and wells with medium only (background control). d. Incubate for a defined period (e.g., 24 or 48 hours).

• MTT Addition and Solubilization: a. Add 10 µL of MTT labeling reagent (typically 5 mg/mL in PBS) to each well for a final concentration of 0.5 mg/mL. b. Incubate for 2-4 hours at 37°C, allowing formazan crystals to form.[16] c. Add 100 µL of a solubilization solution (e.g., DMSO or 10% SDS in 0.01M HCl) to each well. d. Mix thoroughly and incubate overnight (for SDS) or for 15 minutes (for DMSO) to ensure complete dissolution of the formazan crystals.[4]

• Data Acquisition and Analysis: a. Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm (with a reference wavelength of >650 nm). b. Calculate cell viability as a percentage relative to the untreated control cells. Plot the results to determine the IC₅₀ (the concentration of compound that inhibits 50% of cell viability).

Parameter	Agar Well Diffusion	Broth Microdilution	MTT Cytotoxicity Assay
Primary Output	Zone of Inhibition (mm)	Minimum Inhibitory Conc. (µg/mL or µM)	IC₅₀ (µM)
Nature of Data	Qualitative / Semi-Quantitative	Quantitative	Quantitative
Purpose	Initial activity screen	Potency determination	Safety/Toxicity profiling
Throughput	Medium	High	High
Standard Reference	CLSI M02[10]	CLSI M07[12]	ISO 10993-5[10]

Table 1: Comparison of Primary and Secondary Screening Assays.

Minimum Bactericidal Concentration (MBC) Determination

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium. Determining the MBC allows you to classify your compound as either bactericidal (kills bacteria, MBC is close to the MIC) or bacteriostatic (inhibits growth, MBC is significantly higher than the MIC).

• Perform a Broth Microdilution (MIC) Test: Follow Protocol 2 as described above.

• Subculturing: After determining the MIC, take a 10-20 µL aliquot from each well that showed no visible growth (i.e., the MIC well and all wells with higher concentrations).

• Plating: Spot-plate or spread the aliquot onto a fresh, antibiotic-free MHA plate.

• Incubation: Incubate the MHA plate at 35-37°C for 18-24 hours.

• Interpretation: The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial inoculum (i.e., no or minimal colony growth on the subculture plate).

PART 3: PRELIMINARY MECHANISM OF ACTION (MoA) STUDIES

Identifying the cellular target of a novel antimicrobial is a critical step in its development. The following are foundational assays to begin elucidating the MoA of your 3H-imidazo[4,5-b]pyridine-6-carbonitrile derivatives.

Caption: Potential primary targets for antimicrobial MoA studies.

Cell Membrane Integrity Assay

Many antimicrobials exert their effect by disrupting the bacterial cell membrane, leading to leakage of essential cytoplasmic contents and cell death.[13] This can be assessed using fluorescent dyes that are typically membrane-impermeable.

• Bacterial Culture: Grow the target bacteria to the mid-logarithmic phase.

• Treatment: Harvest the cells, wash with PBS, and resuspend in PBS to a known optical density. Treat the bacterial suspension with your compound at concentrations around the MIC and 4x MIC. Include a positive control (e.g., a known membrane-disrupting agent like Polymyxin B) and a negative (untreated) control.

• Staining: After a short incubation (e.g., 30-60 minutes), add Propidium Iodide (PI) to each sample. PI is a fluorescent intercalating agent that cannot cross the membrane of live cells, but can enter cells with compromised membranes and stain the nucleic acids red.[2]

• Detection: Analyze the samples using flow cytometry or fluorescence microscopy. An increase in the population of red-fluorescent cells in the treated samples compared to the untreated control indicates membrane damage.

DNA Gyrase Inhibition Assay

DNA gyrase is a bacterial type II topoisomerase that introduces negative supercoils into DNA, an essential process for DNA replication and transcription. It is a well-established target for antibiotics like the fluoroquinolones.

• Reaction Setup: In a microcentrifuge tube, set up a reaction mixture containing assay buffer, relaxed plasmid DNA (e.g., pBR322) as the substrate, ATP, and purified E. coli DNA gyrase enzyme.[17]

• Compound Addition: Add varying concentrations of your test compound to the reaction tubes. Include a positive control (e.g., Ciprofloxacin) and a no-compound control.

• Incubation: Incubate the reaction at 37°C for 30-60 minutes to allow the supercoiling reaction to proceed.[18]

• Analysis: Stop the reaction and analyze the DNA products by agarose gel electrophoresis. Relaxed and supercoiled DNA migrate at different rates. Inhibition of the enzyme is observed as a decrease in the amount of supercoiled plasmid compared to the no-compound control.

Protein Synthesis Inhibition Assay

The bacterial ribosome is a major target for many classes of antibiotics.[19][20] Assays can be performed to determine if a compound interferes with the process of translation.

• System Setup: Utilize a commercially available cell-free bacterial expression system (e.g., from E. coli extracts), which contains all the necessary components for transcription and translation (ribosomes, tRNAs, amino acids, etc.).

• Reporter Gene: Use a plasmid DNA template encoding a reporter protein, such as luciferase or beta-galactosidase.

• Compound Addition: Add varying concentrations of your test compound to the reaction. Include a positive control (e.g., tetracycline or chloramphenicol) and a no-compound control.[21]

• Incubation: Incubate the reaction under the conditions specified by the kit manufacturer to allow for protein expression.

• Detection: Measure the activity of the expressed reporter protein (e.g., luminescence for luciferase, colorimetric change for beta-galactosidase). A dose-dependent decrease in reporter signal in the presence of your compound indicates inhibition of protein synthesis.[22]

Conclusion and Forward Outlook

The imidazo[4,5-b]pyridine scaffold remains a highly attractive starting point for the discovery of new antimicrobial agents. The systematic application of the screening protocols detailed in this guide—from broad primary screening to essential safety and preliminary MoA studies—provides a robust pathway for identifying and validating promising candidates. By understanding the causality behind each experimental step and employing a self-validating workflow with appropriate controls, researchers can confidently advance their most promising 3H-imidazo[4,5-b]pyridine-6-carbonitrile derivatives through the drug discovery pipeline, contributing to the critical fight against antimicrobial resistance.

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Application Note: High-Throughput Screening of Imidazo[4,5-b]pyridine-6-carbonitrile Libraries for Novel Kinase Inhibitors

Abstract

The imidazo[4,5-b]pyridine scaffold is a recognized privileged structure in medicinal chemistry, bearing a structural resemblance to purines, which has led to its successful application in the development of potent kinase inhibitors.[1][2] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the high-throughput screening (HTS) of imidazo[4,5-b]pyridine-6-carbonitrile libraries. We will delve into the rationale behind targeting this specific chemical class for kinase inhibition, provide detailed protocols for assay development, primary screening using Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET), and a robust workflow for hit validation and characterization. The methodologies described herein are designed to ensure scientific integrity and provide a clear path from a large chemical library to a set of validated, high-quality hit compounds.

Introduction: The Rationale for Screening Imidazo[4,5-b]pyridine-6-carbonitrile Libraries

Protein kinases are a critical class of enzymes that regulate a vast number of cellular pathways, and their dysregulation is a hallmark of many diseases, most notably cancer.[3] Consequently, kinase inhibitors have become a major focus of drug discovery efforts. The imidazo[4,5-b]pyridine core is of particular interest as it acts as a bioisostere of purine, enabling it to interact with the ATP-binding site of kinases. Numerous derivatives of this scaffold have been identified as potent inhibitors of a variety of kinases, including Aurora kinases, Bruton's tyrosine kinase (BTK), and Cyclin-Dependent Kinase 9 (CDK9).[4][5][6]

The inclusion of a 6-carbonitrile moiety can be a strategic design element. In related heterocyclic scaffolds like purines, nitrile groups have been shown to be important for enzyme inhibition, potentially by forming key interactions within the active site.[1] The synthesis of diverse imidazo[4,5-b]pyridine libraries is well-documented, allowing for the generation of large collections of compounds for HTS campaigns.[7] This application note will use the hypothetical screening of an imidazo[4,5-b]pyridine-6-carbonitrile library against a representative serine/threonine kinase to illustrate a best-practice HTS workflow.

The High-Throughput Screening Workflow: A Strategic Overview

A successful HTS campaign is a multi-step process that begins with a robust assay and progresses through systematic validation to identify true hits. The workflow is designed to minimize false positives and negatives, ensuring that resources are focused on the most promising compounds.

Figure 1: High-Throughput Screening Workflow for Kinase Inhibitors.

Phase 1: Assay Development and Validation

The foundation of any successful HTS campaign is a robust and reliable assay. For kinase inhibitor screening, Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays are an excellent choice due to their homogeneous format, high sensitivity, and reduced interference from fluorescent compounds.[8][9]

Principle of the TR-FRET Kinase Assay

TR-FRET technology relies on the transfer of energy between a donor fluorophore (typically a lanthanide like Europium or Terbium) and an acceptor fluorophore (like phycoerythrin or a modified fluorescein).[10] In our hypothetical kinase assay, a biotinylated peptide substrate and a phospho-specific antibody are used. The antibody is labeled with the donor, and streptavidin conjugated to the acceptor binds to the biotinylated substrate. When the kinase phosphorylates the substrate, the antibody binds, bringing the donor and acceptor into close proximity, resulting in a FRET signal. Inhibitors of the kinase will prevent this phosphorylation, leading to a decrease in the FRET signal.

Figure 2: Principle of a TR-FRET Kinase Inhibition Assay.

Protocol: Assay Development and Optimization

Objective: To determine optimal concentrations of kinase, substrate, and ATP, and to establish the robustness of the assay.

• Reagent Titration:

  • Kinase Titration: In a 384-well plate, perform a serial dilution of the kinase enzyme, keeping the ATP and substrate concentrations constant (e.g., at their reported Km values). Incubate for a predetermined time (e.g., 60 minutes) and measure the TR-FRET signal. Select a kinase concentration that yields a robust signal and is on the linear portion of the activity curve.

  • ATP Titration: Using the optimized kinase concentration, perform a serial dilution of ATP. This is crucial for determining the Km of ATP and for understanding the potency of ATP-competitive inhibitors.[11]

  • Substrate Titration: With optimized kinase and ATP concentrations, titrate the peptide substrate to determine its Km.

• Assay Miniaturization and Automation:

  • Adapt the optimized assay to a 384- or 1536-well plate format suitable for automated liquid handlers.

  • Optimize incubation times and reagent addition steps to ensure compatibility with the HTS robotics.

• Assay Validation:

  • Z'-factor Determination: The Z'-factor is a statistical parameter used to quantify the quality of an HTS assay.[6][12][13] It is calculated using the means (µ) and standard deviations (σ) of the positive (p, no inhibition) and negative (n, full inhibition) controls.

    • Formula: Z' = 1 - (3σp + 3σn) / |µp - µn|

    • Run multiple plates with columns dedicated to positive controls (e.g., DMSO vehicle) and negative controls (a known inhibitor or no enzyme).

    • An assay with a Z'-factor between 0.5 and 1.0 is considered excellent for HTS.[4]

Parameter	Value	Interpretation
Z'-factor	0.78	Excellent assay quality
Signal-to-Background	12	Strong assay window
CV (Positive Control)	4.5%	Low variability
CV (Negative Control)	5.2%	Low variability

Table 1: Example Assay Validation Parameters.

Phase 2: The Primary Screening Campaign

Objective: To screen the entire imidazo[4,5-b]pyridine-6-carbonitrile library at a single concentration to identify "primary hits."

Protocol: Automated Primary HTS

• Compound Plating: Using an acoustic liquid handler, dispense a small volume (e.g., 50 nL) of each library compound into 384-well assay plates to achieve a final concentration of 10 µM.

• Reagent Addition:

  • Add the kinase enzyme to all wells.

  • Incubate for a short period (e.g., 15 minutes) to allow for compound-enzyme interaction.

  • Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP.

• Incubation: Incubate the plates at room temperature for the optimized reaction time (e.g., 60 minutes).

• Detection: Stop the reaction and detect the signal by adding the TR-FRET detection reagents (Eu-labeled antibody and SA-acceptor).

• Data Acquisition: Read the plates on a TR-FRET compatible plate reader.

Data Analysis and Hit Selection

• Normalization: Normalize the raw data to the plate controls (% inhibition).

  • % Inhibition = 100 * (1 - (Signal_compound - µ_negative) / (µ_positive - µ_negative))

• Hit Criteria: Define a hit threshold. A common starting point is a percent inhibition greater than three times the standard deviation of the positive control, or a fixed cutoff (e.g., >50% inhibition).

• Data Visualization: Use tools like scatter plots to visualize the distribution of activity across the library and identify potential trends or artifacts.

Phase 3 & 4: Hit Confirmation and Validation

Primary hits require a rigorous validation process to eliminate false positives and confirm their activity.[14][15]

Protocol: Hit Confirmation Workflow

• Dose-Response Confirmation:

  • Cherry-pick the primary hits and perform 10-point dose-response curves to determine their IC50 values. This confirms the activity and provides a measure of potency.

• Counter-Screens for Assay Interference:

  • It is crucial to rule out that the observed activity is due to interference with the assay technology rather than true inhibition of the kinase.[16][17]

  • Fluorescence Interference: Screen the hits in a buffer-only condition to identify compounds that are inherently fluorescent at the emission wavelength of the acceptor.

  • TR-FRET Interference: A counter-screen using a pre-phosphorylated substrate can identify compounds that disrupt the antibody-phosphosubstrate interaction or the donor-acceptor pairing.

• Orthogonal Assay Validation:

  • Confirm the activity of the hits in a different assay format that relies on a distinct detection principle.[11] An excellent choice is an AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) , which detects the same binding event but uses a different energy transfer mechanism (singlet oxygen).[18][19][20][21] This helps to eliminate technology-specific artifacts.

Compound ID	Primary Screen (% Inh @ 10µM)	TR-FRET IC50 (µM)	Orthogonal (AlphaScreen) IC50 (µM)	Counter-Screen (Interference)	Status
HTS-001	75.2	1.2	1.5	Pass	Validated Hit
HTS-002	68.9	2.5	3.1	Pass	Validated Hit
HTS-003	81.4	0.9	>50	Fail	False Positive (TR-FRET specific)
HTS-004	55.1	8.7	9.2	Pass	Validated Hit
HTS-005	92.0	>50	>50	Fail	False Positive (Assay Interference)

Table 2: Example Hit Confirmation and Validation Data.

• Structure-Activity Relationship (SAR) Analysis:

  • Analyze the chemical structures of the validated hits to identify common scaffolds and functional groups that are associated with activity.[22] This early SAR can guide the initial stages of hit-to-lead optimization.

Conclusion

The high-throughput screening of an imidazo[4,5-b]pyridine-6-carbonitrile library is a promising strategy for the discovery of novel kinase inhibitors. By employing a robust assay technology like TR-FRET, adhering to stringent validation criteria such as the Z'-factor, and implementing a thorough hit confirmation workflow with orthogonal assays and counter-screens, researchers can significantly increase the probability of identifying high-quality, validated hits. This structured approach, grounded in scientific rigor, provides a solid foundation for subsequent medicinal chemistry efforts to optimize these hits into lead compounds and, ultimately, potential clinical candidates.

References

• Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of Biomolecular Screening, 4(2), 67–73. Available at: [Link]

• Iversen, P. W., Beck, B., Chen, Y. F., Dere, W., Devanarayan, V., Eastwood, B. J., ... & Zorn, M. (2006). HTS assay validation. In Assay guidance manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. Available at: [Link]

• GraphPad. (n.d.). Calculating a Z-factor to assess the quality of a screening assay. Available at: [Link]

• ResearchGate. (n.d.). Principle of the AlphaScreen kinase assay. Available at: [Link]

• Lukasik, P. M., Elabar, S., Lam, F., Shao, H., Liu, X., Abbas, A. Y., & Wang, S. (2012). Synthesis and biological evaluation of imidazo[4,5-b]pyridine and 4-heteroaryl-pyrimidine derivatives as anti-cancer agents. European journal of medicinal chemistry, 57, 311–322. Available at: [Link]

• BIT 479/579 High-throughput Discovery. (n.d.). Z-factors. Available at: [Link]

• Manuals.plus. (n.d.). Quick Guide to AlphaScreen® SureFire®Assay Optimization. Available at: [Link]

• Wikipedia. (n.d.). Z-factor. Available at: [Link]

• Springer Nature Experiments. (n.d.). Fluorescence resonance energy transfer microscopy as demonstrated by measuring the activation of the serine/threonine kinase Akt. Available at: [Link]

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• Koveal, D., H-C, K., & Black, W. (2013). Fluorescence resonance energy transfer microscopy as demonstrated by measuring the activation of the serine/threonine kinase Akt. Nature protocols, 8(1), 194–208. Available at: [Link]

• Cambridge MedChem Consulting. (2017). Analysis of HTS data. Available at: [Link]

• Drug Discovery Today. (2018). A pragmatic approach to hit validation following biochemical high-throughput screening. Available at: [Link]

• BellBrook Labs. (n.d.). A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. Available at: [Link]

• BMG LABTECH. (2020). Kinase assays. Available at: [Link]

• ResearchGate. (n.d.). Time-Resolved Fluorescence Resonance Energy Transfer [TR-FRET] Assays for Biochemical Processes. Available at: [Link]

• Thorne, N., Auld, D. S., & Inglese, J. (2010). Apparent activity in high-throughput screening: origins of compound-dependent assay interference. Current opinion in chemical biology, 14(3), 315–324. Available at: [Link]

• Sygnature Discovery. (n.d.). The Importance of Counter Screens in HTS. Available at: [Link]

• Perola, E., & Walters, W. P. (2006). Minimizing false positives in kinase virtual screens. Proteins, 64(2), 430–446. Available at: [Link]

• Krause, M., Foks, H., & Gobis, K. (2017). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules (Basel, Switzerland), 22(11), 1930. Available at: [Link]

• Wesche, H., D'Angelo, I., L'Heureux, D. J., Lang, M., Muecke, M., & Scheideler, M. A. (2011). High-throughput kinase profiling: a more efficient approach towards the discovery of new kinase inhibitors. Combinatorial chemistry & high throughput screening, 14(3), 215–227. Available at: [Link]

• Journal of Chemical Technology and Metallurgy. (2022). NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CA. Available at: [Link]

• Sliwoski, G., Kothiwale, S., Meiler, J., & Lowe, E. W., Jr (2014). Hit identification and optimization in virtual screening: practical recommendations based upon a critical literature analysis. Journal of medicinal chemistry, 57(7), 2588–2605. Available at: [Link]

• Pharmaceutical Technology. (2026). SwiftFluo® TR-FRET Kinase Kits: Empowering Drug Discovery with Sensitivity, Versatility, and Scalability. Available at: [Link]

• PR Newswire. (2026). Sino Biological's Launch of SwiftFluo® TR-FRET Kits Pioneers a New Era in High-Throughput Kinase Inhibitor Screening. Available at: [Link]

• Jarmoni, K., Misbahi, K., & Ferrières, V. (2023). Imidazo[4,5-b]pyridines: from kinase inhibitors to more diversified biological properties. Current medicinal chemistry. Available at: [Link]

• ACS Combinatorial Science. (2017). Directed Solid-Phase Synthesis of Trisubstituted Imidazo[4,5-c]pyridines and Imidazo[4,5-b]pyridines. Available at: [Link]

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Cell-based assays for evaluating 3H-Imidazo[4,5-b]pyridine-6-carbonitrile efficacy

Topic: Cell-based Assays for Evaluating 3H-Imidazo[4,5-b]pyridine-6-carbonitrile Efficacy Audience: Researchers, scientists, and drug development professionals.

A Phased Approach to Characterizing the Cellular Efficacy of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile Compounds

Introduction

The 3H-imidazo[4,5-b]pyridine scaffold is a privileged structure in medicinal chemistry, recognized as a purine analogue that has given rise to compounds with significant therapeutic potential.[1][2] Derivatives of this class are being actively investigated for a range of activities, most notably as anti-cancer agents.[3][4][5][6] Some have demonstrated potent anti-proliferative effects against various cancer cell lines, including breast and colon carcinomas, and have been identified as inhibitors of critical cell cycle regulators like Cyclin-Dependent Kinase 9 (CDK9).[7]

Evaluating the efficacy of a novel compound, such as a new 3H-Imidazo[4,5-b]pyridine-6-carbonitrile derivative, requires a systematic and multi-faceted approach. A single assay is insufficient to understand a compound's true biological impact. This guide presents a logical, three-phase experimental cascade designed to move from a high-level assessment of cytotoxicity to a detailed mechanistic understanding of the compound's mode of action and target engagement within the cell. This phased methodology ensures that research efforts are focused and that a comprehensive efficacy profile is built in a scientifically rigorous manner.

Phase 1: The Foundational Screen — Assessing General Cytotoxicity

The initial and most fundamental question is whether the compound has any biological activity on whole cells. Cytotoxicity assays provide this first look, determining the concentration at which a compound elicits a toxic response.[8] This is crucial for establishing a dose-response curve and calculating the half-maximal inhibitory concentration (IC50), a key metric of a compound's potency. A common method measures the release of intracellular enzymes, such as lactate dehydrogenase (LDH), into the culture medium, which is a hallmark of compromised cell membrane integrity and cell death.[8]

Experimental Workflow: A Phased Assay Cascade

The following diagram illustrates the logical progression for characterizing a novel compound, starting with broad screening and moving towards specific mechanistic and target validation studies.

Caption: Logical workflow for compound efficacy testing.

Protocol 1: LDH Release Cytotoxicity Assay

Principle: Lactate dehydrogenase (LDH) is a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane. This protocol measures the amount of released LDH, which is directly proportional to the number of dead cells.[8]

Materials:

• Target cancer cell line (e.g., MCF-7, HCT-116)

• Complete culture medium

• 3H-Imidazo[4,5-b]pyridine-6-carbonitrile compound stock solution (in DMSO)

• 96-well flat-bottom tissue culture plates

• Commercially available LDH Cytotoxicity Assay Kit (e.g., CyQUANT™ LDH Cytotoxicity Assay, Thermo Fisher Scientific)

• Multi-well spectrophotometer (plate reader)

Methodology:

• Cell Seeding: Seed cells into a 96-well plate at a pre-optimized density (e.g., 5,000-10,000 cells/well in 100 µL of medium) to ensure they are in the exponential growth phase at the time of treatment. Incubate overnight (37°C, 5% CO2).

• Compound Treatment: Prepare serial dilutions of the 3H-Imidazo[4,5-b]pyridine-6-carbonitrile compound in culture medium. A typical concentration range might be 0.01 µM to 100 µM.

• Controls Setup (Critical for Data Interpretation):

  • Untreated Control: Wells with cells treated with vehicle (e.g., 0.1% DMSO) only. Represents 0% cytotoxicity.

  • Maximum Release Control: Wells with cells treated with the lysis buffer provided in the kit 45 minutes before the assay endpoint. Represents 100% cytotoxicity.

  • Medium Background Control: Wells with culture medium only (no cells).

• Incubation: Remove the overnight culture medium from the cells and add 100 µL of the prepared compound dilutions or controls. Incubate for a relevant duration (e.g., 24, 48, or 72 hours).

• Assay Procedure:

  • 45 minutes prior to the end of incubation, add 10 µL of lysis buffer to the "Maximum Release Control" wells.

  • At the end of the incubation period, carefully transfer 50 µL of supernatant from each well to a new 96-well plate.

  • Prepare the LDH reaction mixture according to the kit manufacturer's protocol.

  • Add 50 µL of the reaction mixture to each well of the new plate containing the supernatant.

  • Incubate at room temperature for 30 minutes, protected from light.

  • Add 50 µL of stop solution.

• Data Acquisition: Measure the absorbance at 490 nm and 680 nm (background) using a plate reader.

• Data Analysis:

  • Subtract the 680 nm absorbance value from the 490 nm value for each well.

  • Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = 100 * [(Compound-Treated LDH Activity - Untreated Control LDH Activity) / (Maximum Release LDH Activity - Untreated Control LDH Activity)]

  • Plot % Cytotoxicity against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Data Presentation: Example IC50 Values

Cell Line	Compound	Incubation Time (h)	IC50 (µM)
MCF-7	3H-Imidazo[4,5-b]pyridine-6-carbonitrile Derivative A	48	5.2
HCT-116	3H-Imidazo[4,5-b]pyridine-6-carbonitrile Derivative A	48	8.9
A549	3H-Imidazo[4,5-b]pyridine-6-carbonitrile Derivative A	48	15.1

Phase 2: Uncovering the Mechanism — Proliferation vs. Apoptosis

Once the IC50 is established, the next critical step is to determine how the compound is affecting the cell population. Is it merely stopping cell division (a cytostatic effect), or is it actively inducing programmed cell death (a cytotoxic, apoptotic effect)? Differentiating between these two mechanisms is fundamental for drug development, especially in oncology.

Anti-Proliferative Effects: The BrdU Incorporation Assay

This assay directly measures DNA synthesis, providing a precise quantification of cell proliferation.[9] It relies on the incorporation of a synthetic thymidine analog, bromodeoxyuridine (BrdU), into newly synthesized DNA during the S-phase of the cell cycle.[10] The amount of incorporated BrdU, detected by a specific antibody, is a direct readout of the rate of cell division.[11]

Caption: Workflow for the BrdU cell proliferation assay.

Protocol 2.1: BrdU Cell Proliferation Assay

Materials:

• Cell line and compound as in Protocol 1

• BrdU Cell Proliferation Assay Kit (colorimetric, e.g., from Abcam or Creative Bioarray)

• 1N and 2N HCl for DNA denaturation[11]

Methodology:

• Seeding and Treatment: Seed and treat cells with the compound at various concentrations (e.g., 0.5x, 1x, and 2x the determined IC50) in a 96-well plate as described in Protocol 1. Include an untreated control. Incubate for a period shorter than the cell doubling time (e.g., 24 hours).

• BrdU Labeling: Add BrdU solution to each well to a final concentration of 1X as per the kit instructions. Incubate for 2-4 hours at 37°C.[9][12] The optimal time depends on the cell line's proliferation rate.

• Fixation and Denaturation:

  • Carefully remove the medium.

  • Add 100 µL of Fixing/Denaturing solution to each well and incubate for 30 minutes at room temperature.[9] This step is crucial for exposing the incorporated BrdU to the antibody.[10][12]

• Antibody Incubation:

  • Remove the fixing solution and wash wells with wash buffer.

  • Add 100 µL of the BrdU detection antibody solution and incubate for 1 hour at room temperature.[9]

  • Remove the antibody solution, wash wells, and add 100 µL of HRP-labeled secondary antibody. Incubate for 1 hour.

• Detection and Data Acquisition:

  • Wash the wells to remove unbound secondary antibody.

  • Add 100 µL of TMB substrate and monitor color development for 5-30 minutes.

  • Add 100 µL of Stop Solution and immediately measure absorbance at 450 nm.

• Data Analysis: Calculate the percentage of proliferation relative to the untreated control. A significant decrease in absorbance indicates an anti-proliferative effect.

Apoptotic Effects: The Caspase-Glo 3/7 Assay

To determine if the compound is actively killing cells, we can measure the activity of key executioner caspases. Caspases-3 and -7 are essential proteases that are activated during the execution phase of apoptosis.[13] The Caspase-Glo® 3/7 Assay uses a proluminescent substrate containing the DEVD tetrapeptide sequence, which is specifically cleaved by active caspase-3/7 to generate a luminescent signal.[14] This "add-mix-measure" format is highly amenable to high-throughput screening.[14]

Caption: Simplified caspase-3/7 activation pathway.

Protocol 2.2: Caspase-Glo 3/7 Homogeneous Assay

Materials:

• White-walled 96-well plates suitable for luminescence

• Cell line and compound as in Protocol 1

• Caspase-Glo® 3/7 Assay System (Promega)

• Multi-well luminometer

Methodology:

• Seeding and Treatment: Seed cells in a white-walled 96-well plate and treat with the compound at concentrations around the IC50 as previously described. Incubate for a time period determined by preliminary time-course experiments (e.g., 6, 12, 24 hours).

• Controls: Include untreated cells (negative control) and cells treated with a known apoptosis inducer like staurosporine (positive control).

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions, allowing it to equilibrate to room temperature before use.[15]

• Assay Procedure:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

  • Add 100 µL of Caspase-Glo® 3/7 Reagent directly to each well containing 100 µL of cell culture medium. The single reagent addition lyses the cells and provides the substrate.[14]

  • Mix the contents of the wells on a plate shaker at 300-500 rpm for 30 seconds.

• Incubation: Incubate at room temperature for 1 to 3 hours, protected from light.

• Data Acquisition: Measure the luminescence of each well using a plate luminometer.

• Data Analysis: A fold-increase in luminescence in compound-treated wells compared to the untreated control indicates the induction of apoptosis.

Phase 3: Validating the Molecular Target — Kinase Pathway Modulation

Given that many imidazopyridine derivatives function as kinase inhibitors, a crucial validation step is to demonstrate that the compound engages its putative target within the cell and modulates its downstream signaling pathway.[16][17] Western blotting is a robust and widely used technique to measure changes in the phosphorylation state of specific proteins, providing direct evidence of upstream kinase inhibition.[18][19] For example, if the compound is hypothesized to inhibit MEK kinase, a reduction in the phosphorylation of its direct substrate, ERK, would be expected.

Caption: High-level overview of the Western blot workflow.

Protocol 3: Western Blot for Phospho-Protein Analysis

Principle: This protocol assesses the level of a specific phosphorylated protein (e.g., Phospho-ERK) relative to the total amount of that protein (Total-ERK). A decrease in the ratio of phosphorylated to total protein upon compound treatment indicates inhibition of the upstream kinase.[18]

Materials:

• Cell line cultured in 6-well plates

• Compound of interest and appropriate pathway activator (e.g., EGF for the ERK pathway)

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)[20]

• Primary antibodies (e.g., anti-Phospho-ERK1/2, anti-Total-ERK1/2, anti-GAPDH)

• HRP-conjugated secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Methodology:

• Cell Culture and Treatment:

  • Plate cells in 6-well plates to achieve 70-80% confluency.

  • Serum-starve cells for 2-4 hours to reduce basal signaling.[21]

  • Pre-treat cells with the 3H-Imidazo[4,5-b]pyridine-6-carbonitrile compound (at 1x IC50) for 1-2 hours.

  • Stimulate the cells with an appropriate agonist (e.g., 100 ng/mL EGF for 15 minutes) to activate the pathway. Include an unstimulated control and a stimulated-only control.

• Protein Lysate Preparation:

  • Aspirate medium and wash cells with ice-cold PBS.

  • Lyse cells by adding 100 µL of ice-cold RIPA buffer to each well. Scrape the cells and transfer the lysate to a microcentrifuge tube.[20]

  • Sonicate briefly to shear DNA and centrifuge at high speed (14,000 x g) for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (protein lysate) to a new tube and determine protein concentration using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Normalize all samples to the same protein concentration (e.g., 20 µg) with lysis buffer and Laemmli sample buffer. Heat at 95°C for 5 minutes.

  • Load samples onto an SDS-PAGE gel and run to separate proteins by size.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-Phospho-ERK, diluted in blocking buffer as per datasheet) overnight at 4°C with gentle agitation.[20]

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.[19]

  • Wash the membrane thoroughly with TBST.

• Detection:

  • Apply ECL substrate to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing: To ensure equal protein loading, the same membrane can be stripped and re-probed for Total-ERK and a loading control like GAPDH.

• Data Analysis: Use densitometry software to quantify the band intensity. Calculate the ratio of Phospho-ERK to Total-ERK for each condition.

Data Presentation: Example Western Blot Densitometry

Treatment Condition	P-ERK / Total ERK Ratio (Normalized)
Unstimulated Control	0.1
Stimulated (EGF only)	1.0
Stimulated + Compound (1x IC50)	0.3

A marked decrease in the P-ERK/Total ERK ratio in the presence of the compound provides strong evidence of on-target pathway inhibition.

Summary

This application guide outlines a robust, phased strategy for the cellular characterization of novel 3H-Imidazo[4,5-b]pyridine-6-carbonitrile derivatives. By systematically progressing from broad cytotoxicity screening to specific mechanistic and target engagement assays, researchers can build a comprehensive and compelling data package that clearly defines the compound's efficacy and mode of action. This logical workflow not only provides a deeper understanding of the compound's therapeutic potential but also enables informed decisions for its continued development.

References

• MDPI . Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. [Link]

• Creative Bioarray . BrdU Cell Proliferation Assay. [Link]

• Kosheeka . In Vitro Cytotoxicity Assays: Applications in Drug Discovery. [Link]

• Bio-protocol . Cell Proliferation Assay by Flow Cytometry (BrdU and PI Staining). [Link]

• Creative Biolabs . Cytotoxicity Assay Protocol & Troubleshooting. [Link]

• Creative Biolabs . Immuno-oncology Cell-based Kinase Assay Service. [Link]

• University of California, Santa Cruz . Protocol for BrdU Labeling of Proliferating Cells. [Link]

• Reaction Biology . Spotlight: Cell-based kinase assay formats. [Link]

• University of Bergen . Protocol IncuCyte® Apoptosis Assay. [Link]

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• Molecular Devices . EarlyTox Caspase-3/7 R110 Assay Kit. [Link]

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• ResearchGate . Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. [Link]

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• PubMed . 2,3-Diaryl-3 H-imidazo[4,5- b]pyridine derivatives as potential anticancer and anti-inflammatory agents. [Link]

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• ACS Publications . Efficient Synthesis of 3H-Imidazo[4,5-b]pyridines from Malononitrile and 5-Amino-4-(cyanoformimidoyl)imidazoles. [Link]

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Application Notes &amp; Protocols: The Use of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile in Fragment-Based Drug Design

Introduction: The Power of Privileged Fragments in Modern Drug Discovery

Fragment-Based Drug Design (FBDD) has firmly established itself as a powerful and efficient alternative to traditional high-throughput screening (HTS) for the identification of novel lead compounds.[1][2][3] Instead of screening millions of large, complex molecules, FBDD identifies low-molecular-weight fragments (typically <300 Da) that bind with low affinity but high ligand efficiency to a biological target.[3][4] These initial hits serve as high-quality starting points that can be chemically elaborated into potent, selective, and drug-like candidates.[5][6]

Central to the success of FBDD is the quality of the fragment library. A well-designed library explores a vast chemical space with a relatively small number of compounds.[2] Within these libraries, certain scaffolds, often referred to as "privileged structures," are of particular interest. The imidazopyridine core is one such scaffold, recognized for its versatile biological activity and presence in numerous approved drugs.[7][8][9][10] Its unique combination of hydrogen bond donors and acceptors, aromatic character, and structural rigidity makes it an ideal anchor for engaging with a wide variety of protein targets, including kinases, proteases, and receptors involved in CNS disorders, inflammation, and cancer.[7][8][11][12]

This guide focuses on a specific, high-value member of this class: 3H-Imidazo[4,5-b]pyridine-6-carbonitrile . We will detail its properties, provide a rationale for its inclusion in any FBDD library, and present detailed protocols for its application in a typical drug discovery workflow.

Fragment Profile: 3H-Imidazo[4,5-b]pyridine-6-carbonitrile

The utility of a fragment is defined by its physicochemical properties and its potential for meaningful interactions with a protein target. 3H-Imidazo[4,5-b]pyridine-6-carbonitrile is an exemplary fragment that aligns perfectly with the foundational principles of FBDD.

Physicochemical Properties & The "Rule of Three"

The "Rule of Three" (Ro3) provides a set of guidelines for ideal fragments, ensuring they possess favorable properties for binding and subsequent optimization.[13][14][15][16] As shown below, 3H-Imidazo[4,5-b]pyridine-6-carbonitrile is highly compliant.

Property	"Rule of Three" Guideline[13][16]	3H-Imidazo[4,5-b]pyridine-6-carbonitrile*	Compliance
Molecular Weight (MW)	< 300 Da	158.16 g/mol [17]	Yes
cLogP	≤ 3	~1.0-1.5 (estimated)	Yes
Hydrogen Bond Donors (HBD)	≤ 3	1 (imidazole N-H)	Yes
Hydrogen Bond Acceptors (HBA)	≤ 3	3 (pyridine N, imidazole N, nitrile N)	Yes
Rotatable Bonds (NRB)	≤ 3	0	Yes
Note: Properties are for the core scaffold. The methylated version, 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carbonitrile, has a MW of 158.16.[17] The parent scaffold without the methyl group would be lighter.

Rationale for Use: A Privileged Interaction Scaffold

The value of this fragment extends beyond simple Ro3 compliance. Its chemical architecture presents multiple opportunities for targeted drug design:

• Rich Interaction Profile: The scaffold possesses a hydrogen bond donor (N-H) and multiple, well-defined hydrogen bond acceptors (the pyridine nitrogen, the imidazole sp2 nitrogen, and the nitrile nitrogen). This allows it to probe a wide range of binding site environments.

• Structural Rigidity: The fused ring system is planar and rigid, reducing the entropic penalty upon binding and providing a solid anchor from which to grow the molecule.[3]

• Defined Growth Vectors: The scaffold offers clear, synthetically accessible positions for chemical elaboration (e.g., at the phenyl ring if substituted at the 2-position, or at the imidazole nitrogen), which is crucial for the hit-to-lead phase.[18]

• Bioisostere of Purines: Its structural similarity to endogenous purines suggests a natural propensity to bind to ATP-binding sites (e.g., in kinases) and other nucleotide-binding proteins.[12]

• The Nitrile Group: The carbonitrile moiety is a versatile functional group. It is a potent hydrogen bond acceptor and can serve as a synthetic handle for further chemical modification into other functional groups like tetrazoles or amidines.

Visualization of Key Fragment Features

The following diagram illustrates the key pharmacophoric features of the scaffold, highlighting its potential for protein interaction.

Caption: A typical Fragment-Based Drug Design workflow.

Phase 1: Primary Screening Protocols

The goal of this phase is to rapidly identify fragments that bind to the target protein. Because fragment affinities are typically weak (μM to mM range), highly sensitive biophysical techniques are required. [1][19]

Protocol 1.1: NMR-Based Fragment Screening (Ligand-Observed)

Nuclear Magnetic Resonance (NMR) is a powerful technique for detecting weak binding events. [6][20]Ligand-observed methods like Saturation Transfer Difference (STD) and Water-Ligand Observed with Gradient Spectroscopy (WaterLOGSY) are particularly well-suited for screening. [20][21][22] Principle (STD-NMR): This method relies on transferring magnetic saturation from the protein to a binding ligand. Protons on the protein are selectively irradiated. If a fragment binds, this saturation is transferred to it via spin diffusion. When the fragment dissociates, it carries this "memory" of saturation, resulting in decreased signal intensity in a difference spectrum. Only binders will show signals in the final STD spectrum. [21][22][23] Principle (WaterLOGSY): This technique observes the transfer of magnetization from bulk water molecules to the fragment. In the absence of a protein, both binding and non-binding fragments show a positive Nuclear Overhauser Effect (NOE) from water. In the presence of a protein, a binding fragment tumbles slowly with the protein, inverting the sign of the NOE. This results in signals of opposite phase for binders versus non-binders, making it a sensitive detection method. [20][21][24] Step-by-Step Methodology (STD-NMR):

• Sample Preparation:

  • Prepare a stock solution of the target protein (e.g., 10-50 µM) in a deuterated buffer (e.g., 50 mM Phosphate, 150 mM NaCl, pH 7.4 in 99.9% D₂O).

  • Prepare a stock solution of the fragment (e.g., 3H-Imidazo[4,5-b]pyridine-6-carbonitrile) at 100 mM in d6-DMSO.

  • Create the final NMR sample by adding the fragment to the protein solution for a final concentration of 1-2 mM fragment and 10-20 µM protein. A protein-to-ligand ratio of 1:100 is typical.

  • Self-Validation: Prepare a negative control sample containing only the fragment in buffer to ensure no aggregation or precipitation occurs. Prepare a positive control with a known binder if available.

• Instrument Setup & Optimization:

  • Use a high-field NMR spectrometer (≥600 MHz) equipped with a cryoprobe for maximum sensitivity.

  • Tune and match the probe for the sample. Acquire a standard 1D ¹H spectrum to confirm the integrity and concentration of the fragment.

  • Optimize the selective saturation pulse to irradiate a region of the protein spectrum where no fragment signals are present (e.g., -1.0 ppm for aliphatic protons) while the off-resonance pulse is set far away (e.g., 40 ppm).

• Data Acquisition:

  • Acquire the STD-NMR experiment. Key parameters include the saturation time (typically 1-2 seconds) and the number of scans (sufficient to achieve a good signal-to-noise ratio, e.g., 128-512 scans).

  • Collect an interleaved on-resonance and off-resonance spectrum to create the difference spectrum.

• Data Analysis:

  • Process the data to generate the difference spectrum (Off-resonance minus On-resonance).

  • Hit Identification: The presence of signals in the difference spectrum corresponding to the fragment's protons confirms binding.

  • The relative intensity of the signals can provide an "epitope map," indicating which parts of the fragment are in closest proximity to the protein surface. [21]

Phase 2: Hit Validation & Characterization

A hit from a primary screen must be validated to confirm its binding and accurately quantify the interaction. This step is crucial for eliminating false positives and prioritizing fragments for structural studies and optimization. [1]

Protocol 2.1: Isothermal Titration Calorimetry (ITC)

Principle: ITC is considered the gold standard for characterizing binding thermodynamics. [25]It directly measures the heat released (exothermic) or absorbed (endothermic) when a ligand binds to a target. [26][27]A series of injections of the ligand into the protein solution generates a binding isotherm, which can be fitted to determine the binding affinity (K D), stoichiometry (n), and enthalpy (ΔH) of the interaction. [19][25] Step-by-Step Methodology:

• Sample Preparation:

  • Crucial Step: Both the protein and fragment solutions must be in an identical, well-matched buffer to minimize heats of dilution, which can obscure the true binding signal. [27]Dialyze the protein against the final buffer extensively. Dissolve the fragment in the final dialysis buffer.

  • Prepare the protein solution for the sample cell (e.g., 20-50 µM).

  • Prepare the fragment solution for the syringe at a concentration 10-20 times that of the protein (e.g., 200-500 µM).

  • Degas both solutions immediately before the experiment to prevent air bubbles. [27]

• Instrument Setup & Experiment:

  • Thoroughly clean the ITC instrument (e.g., Malvern MicroCal PEAQ-ITC).

  • Equilibrate the instrument to the desired temperature (e.g., 25°C).

  • Load the protein into the sample cell and the fragment into the injection syringe.

  • Perform an initial small injection (e.g., 0.4 µL) to remove any syringe backlash, followed by 18-20 injections (e.g., 2 µL each) with sufficient spacing to allow the signal to return to baseline.

• Data Analysis & Interpretation:

  • Integrate the heat-flow peaks for each injection to determine the heat change per mole of injectant.

  • Plot the integrated heat data against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding) to extract K D, n, and ΔH.

  • Trustworthiness: The stoichiometry (n) should be close to a biologically relevant value (e.g., n ≈ 1 for a single binding site). A value far from this may indicate issues with protein concentration, activity, or ligand aggregation.

Thermodynamic Parameter	Information Provided
Binding Affinity (K D)	Strength of the interaction (lower K D = stronger binding).
Stoichiometry (n)	Molar ratio of ligand to protein at saturation.
Enthalpy (ΔH)	Heat change from making/breaking bonds (e.g., H-bonds).
Entropy (ΔS)	Change in disorder (e.g., from hydrophobic effects, conformational changes).

Protocol 2.2: Surface Plasmon Resonance (SPR)

Principle: SPR is a label-free optical technique that detects changes in mass on a sensor chip surface in real-time. [28][29]The target protein is immobilized on the chip, and a solution containing the fragment is flowed over the surface. Binding of the fragment to the protein increases the refractive index at the surface, which is measured as a response unit (RU). This technique can determine both the kinetics (on-rate, off-rate) and affinity (K D) of the interaction. [30] Step-by-Step Methodology:

• Chip Preparation & Protein Immobilization:

  • Select an appropriate sensor chip (e.g., a CM5 chip for amine coupling).

  • Activate the carboxymethylated dextran surface using a mixture of EDC/NHS.

  • Immobilize the target protein to the surface via covalent linkage (e.g., amine coupling). Aim for an immobilization level that will yield a sufficient signal for the small fragment (typically 1 RU per ~1 pg/mm² of bound mass).

  • Deactivate any remaining active esters with ethanolamine.

  • Self-Validation: Use one flow cell as a reference surface (activated and deactivated without protein) to subtract non-specific binding and bulk refractive index effects.

• Binding Analysis:

  • Prepare a dilution series of the 3H-Imidazo[4,5-b]pyridine-6-carbonitrile fragment in running buffer (e.g., from 1 µM to 500 µM).

  • Crucial Step: Ensure the DMSO concentration is precisely matched between the running buffer and all fragment samples to avoid false signals from solvent mismatch. [30] * Inject the fragment solutions over the reference and active surfaces for a set association time, followed by an injection of running buffer to monitor dissociation.

  • Regenerate the surface between cycles if necessary using a mild regeneration solution (e.g., low pH glycine or high salt).

• Data Analysis:

  • Double-reference the raw data by subtracting the signal from the reference flow cell and from a buffer-only (blank) injection.

  • Plot the equilibrium response against the fragment concentration and fit to a steady-state affinity model to determine K D.

  • Alternatively, fit the association and dissociation curves globally to a kinetic model (e.g., 1:1 Langmuir) to determine kₐ (on-rate), k d (off-rate), and K D (k d/kₐ).

Phase 3: Hit-to-Lead Optimization

Once a fragment hit like 3H-Imidazo[4,5-b]pyridine-6-carbonitrile is validated and its binding mode is determined by structural biology (ideally X-ray crystallography), the next phase is to increase its potency and selectivity. [5][31][32]

Common Optimization Strategies

There are three primary strategies for evolving a fragment hit into a lead compound. [4][5][31][33]

• Fragment Growing: This is the most common approach. [31][32]Small chemical groups are added to the core fragment to engage with nearby pockets or residues in the binding site, forming additional favorable interactions and increasing affinity. [5]2. Fragment Linking: If two different fragments are found to bind in adjacent pockets, they can be connected with a chemical linker to create a single, high-affinity molecule. [4][5]3. Fragment Merging: If two fragments bind in an overlapping fashion, a new, single molecule can be designed that incorporates the key features of both fragments. [4][5]

Visualization of the "Growing" Strategy

Caption: Hit-to-lead optimization via fragment growing.

Protocol for Structure-Based Growing:

• Structural Analysis: Obtain a high-resolution crystal structure of the target protein in complex with 3H-Imidazo[4,5-b]pyridine-6-carbonitrile.

• Identify Growth Vectors: Analyze the binding site to identify unoccupied pockets adjacent to the fragment. Note the nature of these pockets (e.g., hydrophobic, polar).

• In Silico Design: Use computational chemistry tools to design a small library of derivatives where chemical extensions are added to the core fragment, pointing towards the identified pockets. [32][33]For example, if a hydrophobic pocket is near the 2-position, design analogs with small alkyl or aryl groups at that position.

• Synthesis: Synthesize the designed derivatives. The imidazopyridine scaffold is synthetically tractable, allowing for the creation of diverse analogs. [18]5. Iterative Testing: Screen the new, larger compounds using the previously established biophysical assays (e.g., SPR or ITC) to measure their affinity.

• SAR Analysis: Analyze the structure-activity relationship (SAR) to understand which modifications led to improved potency.

• Repeat: Continue the cycle of design, synthesis, and testing to further refine the lead compound, optimizing for potency, selectivity, and ADME properties.

Conclusion

3H-Imidazo[4,5-b]pyridine-6-carbonitrile represents a high-quality, privileged chemical scaffold for use in Fragment-Based Drug Design. Its excellent compliance with the "Rule of Three," combined with its rich pharmacophoric features and synthetic tractability, makes it an ideal starting point for discovering novel therapeutics against a wide range of biological targets. By employing sensitive biophysical screening techniques like NMR and SPR for hit identification, followed by rigorous thermodynamic validation with ITC and structure-guided optimization, researchers can leverage this fragment to efficiently develop potent and selective lead compounds.

References

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• Bio-Rad Laboratories. (2013, June 24). Drug Lead Discovery: Fragment Screening and Characterization Using Multiplexed SPR [Video]. YouTube. [Link]

• ResearchGate. (n.d.). Comparison of the Sensitivities of WaterLOGSY and Saturation Transfer Difference NMR Experiments | Request PDF. [Link]

• ResearchGate. (2013). (PDF) Saturation Transfer Difference NMR for Fragment Screening. [Link]

• National Center for Biotechnology Information. (2021). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 26(16), 4933. [Link]

• SciSpace. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. European Journal of Chemistry, 8(1), 25-32. [Link]

• Journal of Chemical Technology and Metallurgy. (2022). NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CARLO SIMULATIONS. Journal of Chemical Technology and Metallurgy, 57(3), 451-464. [Link]

• MDPI. (2018). Biological Activity of Amidino-Substituted Imidazo[4,5-b]pyridines. Molecules, 23(11), 2993. [Link]

• National Center for Biotechnology Information. (2019). Design and synthesis of novel imidazo[4,5-b]pyridine based compounds as potent anticancer agents with CDK9 inhibitory activity. Bioorganic Chemistry, 86, 303-316. [Link]

• National Center for Biotechnology Information. (2015). 2,3-Diaryl-3 H-imidazo[4,5- b]pyridine derivatives as potential anticancer and anti-inflammatory agents. European Journal of Medicinal Chemistry, 96, 455-467. [Link]

• ResearchGate. (2017). (PDF) Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. [Link]

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Application Note: A Multi-faceted Approach to the Analytical Characterization of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile

Introduction: The Analytical Imperative

The journey of a candidate molecule from laboratory synthesis to clinical application is underpinned by a robust analytical control strategy. For a heterocyclic compound like 3H-Imidazo[4,5-b]pyridine-6-carbonitrile, a multi-technique approach is essential to build a complete profile of the active pharmaceutical ingredient (API). This note details an integrated workflow employing chromatography, mass spectrometry, spectroscopy, and thermal analysis to create an unambiguous analytical fingerprint of the molecule.

Figure 1: Integrated workflow for the analytical characterization of a novel chemical entity.

Chromatographic Analysis for Purity and Potency

High-Performance Liquid Chromatography (HPLC) is the definitive technique for determining the purity of pharmaceutical compounds. For 3H-Imidazo[4,5-b]pyridine-6-carbonitrile, a reversed-phase (RP-HPLC) method is ideal, as it effectively separates the moderately polar parent compound from potential non-polar or highly polar impurities.

Expertise & Causality: The choice of a C8 or C18 stationary phase is driven by the need to retain the heterocyclic core through hydrophobic interactions. A buffered mobile phase is critical; the imidazole and pyridine nitrogens have pKa values that make them susceptible to pH changes, which can affect peak shape and retention time. Using a phosphate or formate buffer ensures a consistent ionic environment. A gradient elution (ramping the organic solvent concentration) is preferable to isocratic conditions, as it provides better resolution of early-eluting polar impurities and ensures timely elution of any late-eluting non-polar species, providing a comprehensive purity profile in a single run. UV detection is selected due to the strong chromophore of the fused aromatic system and the nitrile group.

Protocol 2.1: RP-HPLC Purity Determination

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a Photodiode Array (PDA) or UV detector.

• Column: Thermo Scientific™ BDS Hypersil™ C8, 4.6 x 250 mm, 5 µm particle size, or equivalent.[1]

• Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): 0.025 M Potassium Phosphate (KH₂PO₄), pH adjusted to 3.2 with phosphoric acid.[1]

  • Mobile Phase B (Organic): Acetonitrile or Methanol (HPLC Grade).

• Chromatographic Conditions:

Parameter	Value	Justification
Flow Rate	1.0 mL/min	Standard for 4.6 mm ID columns, balancing speed and pressure.
Column Temp.	30 °C	Ensures retention time stability and reproducibility.
Detection	254 nm & 300 nm	254 nm is a general wavelength for aromatics; 300 nm may offer higher sensitivity for the specific scaffold.[1]
Injection Vol.	10 µL	Standard volume to avoid column overloading.
Gradient Program
Time (min)	% Mobile Phase B
0.0	10
20.0	90
25.0	90
25.1	10
30.0	10

• Sample Preparation:

  • Accurately weigh ~1 mg of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile.

  • Dissolve in a 1:1 mixture of Acetonitrile:Water (diluent) to a final concentration of 0.5 mg/mL.

  • Filter through a 0.45 µm syringe filter before injection.

• System Suitability Test (SST):

  • Perform five replicate injections of the sample solution.

  • Acceptance Criteria: Relative Standard Deviation (RSD) of peak area < 2.0%; Tailing Factor (T) between 0.8 and 1.5; Theoretical Plates (N) > 2000. This ensures the system is performing correctly before analyzing samples.

• Data Analysis: Calculate purity using the area percent method, excluding solvent peaks. Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100.

Mass Spectrometry for Molecular Identity

Mass Spectrometry (MS) provides an exact mass measurement, serving as definitive proof of molecular identity. Coupling HPLC with MS (LC-MS) is highly efficient, allowing for the mass of the main purity peak and any impurities to be determined simultaneously.

Expertise & Causality: Electrospray Ionization (ESI) is the preferred ionization method for this molecule. Its "soft" ionization mechanism is ideal for nitrogen-containing heterocycles, which are readily protonated in the ESI source to form a stable [M+H]⁺ ion with minimal fragmentation.[2] This provides a clear signal for the molecular weight. High-resolution MS (HRMS), using analyzers like Time-of-Flight (TOF) or Orbitrap, is crucial for confirming the elemental composition.

Protocol 3.1: LC-MS Identity Confirmation

• Instrumentation: An HPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

• LC Conditions: Utilize the same method as described in Protocol 2.1, but replace the non-volatile phosphate buffer with a volatile alternative like 0.1% Formic Acid in both water (A) and acetonitrile (B).

• MS Parameters (Positive ESI Mode):

Parameter	Value
Ionization Mode	ESI Positive
Mass Range (m/z)	50 - 500
Capillary Voltage	3.5 kV
Gas Temperature	325 °C
Nebulizer Pressure	35 psi

• Expected Results for 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carbonitrile:

Species	Formula	Calculated m/z	Observed m/z
[M+H]⁺	C₈H₇N₄⁺	159.0665	~159.0665 ± 5 ppm
[M+Na]⁺	C₈H₆N₄Na⁺	181.0485	~181.0485 ± 5 ppm

• Data Interpretation: Verify that the measured mass of the main chromatographic peak corresponds to the calculated mass of the protonated molecule within a 5 ppm mass accuracy window. The presence of the correct isotopic pattern for C₈H₆N₄ provides further confirmation.

NMR Spectroscopy for Structural Elucidation

While MS confirms the molecular formula, Nuclear Magnetic Resonance (NMR) spectroscopy confirms the exact atomic connectivity, distinguishing between isomers and providing unequivocal structural proof.

Expertise & Causality: Both ¹H and ¹³C NMR are required. ¹H NMR reveals the number of different types of protons and their neighboring environments through chemical shifts and splitting patterns. ¹³C NMR confirms the carbon skeleton. A deuterated solvent like DMSO-d₆ is often an excellent choice for imidazopyridines due to its high solubilizing power. The chemical shifts can be predicted based on the electron-withdrawing/donating effects of the fused rings and the nitrile substituent. For example, protons on the pyridine ring will be significantly downfield due to the electronegativity of the nitrogen atom.[3][4]

Protocol 4.1: ¹H and ¹³C NMR Analysis

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Acquisition:

  • ¹H NMR: Acquire standard proton spectra.

  • ¹³C NMR: Acquire proton-decoupled carbon spectra.

• Data Interpretation and Predicted Shifts (for 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carbonitrile):

Assignment	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)	Notes
Imidazole-CH	~8.8 s	~146	Singlet, downfield due to two N atoms.
Pyridine-H5	~8.6 d	~132	Doublet, deshielded by pyridine N and CN.
Pyridine-H7	~8.0 d	~148	Doublet, adjacent to pyridine N.
N-CH₃	~3.9 s	~32	Singlet, typical N-methyl region.
C≡N	-	~117	Characteristic nitrile carbon shift.[3]
Quaternary Cs	-	115-155	Multiple peaks for the fused ring carbons.

FTIR Spectroscopy for Functional Group Verification

Fourier-Transform Infrared (FTIR) spectroscopy is a rapid and simple method to confirm the presence of key functional groups, corroborating the proposed structure.

Expertise & Causality: The primary diagnostic peak for 3H-Imidazo[4,5-b]pyridine-6-carbonitrile is the nitrile (C≡N) stretching vibration. This peak is typically sharp, strong, and appears in a relatively clean region of the spectrum (~2220-2230 cm⁻¹), making it an excellent identifier.[3][4] Other important vibrations include the C=N and C=C stretches from the fused aromatic rings and the N-H stretch from the imidazole ring (if not substituted at the N3 position).

Protocol 5.1: ATR-FTIR Analysis

• Instrumentation: FTIR spectrometer with a Universal Attenuated Total Reflectance (UATR) accessory.

• Sample Preparation: Place a small amount of the solid powder directly onto the ATR crystal.

• Data Acquisition: Collect the spectrum from 4000 to 400 cm⁻¹.

• Expected Absorption Bands:

Functional Group	Expected Frequency (cm⁻¹)	Appearance
C≡N (Nitrile)	~2225	Strong, sharp[3]
Aromatic C-H	3000 - 3100	Medium, sharp
Imidazole N-H (if present)	3100 - 3300	Broad
C=N / C=C (Aromatic)	1500 - 1650	Multiple medium-strong bands

Thermal Analysis for Physicochemical Characterization

Thermal analysis provides critical information on the material's melting point, thermal stability, and polymorphic form.

Expertise & Causality: Differential Scanning Calorimetry (DSC) measures heat flow into or out of a sample as a function of temperature. For a pure, crystalline compound, DSC will show a single, sharp endothermic peak corresponding to its melting point. The absence of thermal events at lower temperatures (e.g., <100 °C) can indicate the absence of residual solvent or water. Thermogravimetric Analysis (TGA) measures weight change with temperature. It is used to determine the decomposition temperature and to quantify the amount of any volatile components (solvents/water) in the sample.[5]

Protocol 6.1: DSC and TGA Analysis

• Instrumentation: A DSC and a TGA instrument.

• Sample Preparation: Accurately weigh 2-5 mg of the sample into an aluminum pan.

• Experimental Conditions:

  • Temperature Range: 25 °C to 350 °C (or higher, past decomposition).

  • Heating Rate: 10 °C/min.[6]

  • Atmosphere: Nitrogen at a flow rate of 50 mL/min.

• Data Interpretation:

  • DSC: Report the onset and peak temperature of the melting endotherm. A sharp peak indicates high purity.

  • TGA: Report the onset temperature of decomposition. Any significant weight loss before melting could indicate the presence of solvates or hydrates.

References

• Shelke, R. N., et al. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. European Journal of Chemistry, 8(1), 25-32. [Link]

• Sebbar, N., et al. (2022). NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CA. Journal of Chemical Technology and Metallurgy, 57(3), 451-463. [Link]

• Kavitha, S., et al. (2023). Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2‑a]pyridine Derivatives: In Vitro and In Silico Investigations. ACS Omega. [Link]

• PubChem. (n.d.). 3H-imidazo[4,5-b]pyridine-5-carboxylic acid. PubChem Compound Summary. [Link]

• Alajarin, M., et al. (2004). Efficient Synthesis of 3H-Imidazo[4,5-b]pyridines from Malononitrile and 5-Amino-4-(cyanoformimidoyl)imidazoles. The Journal of Organic Chemistry, 69(20), 6852–6858. [Link]

• FULIR. (n.d.). Imidazo[4,5-b]pyridine derived iminocoumarins as potential pH probes. Repozitorij PMF-a. [Link]

• Walczak, K., & Godyń, J. (2021). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 26(15), 4438. [Link]

• European Journal of Chemistry. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. [Link]

• ResearchGate. (2017). (PDF) Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. [Link]

• E3S Web of Conferences. (2024). Synthesis and Medicinal Applications of Imidazopyridine and Imidazothiazole Derivatives: A Review. [Link]

• MDPI. (2022). 4-(Aryl)-Benzo[7][8]imidazo[1,2-a]pyrimidine-3-Carbonitrile-Based Fluorophores: Povarov Reaction-Based Synthesis, Photophysical Studies, and DFT Calculations. [Link]

• Galińska, E., et al. (2021). Thermal Analysis of Binary Mixtures of Imidazolium, Pyridinium, Pyrrolidinium, and Piperidinium Ionic Liquids. Molecules, 26(21), 6383. [Link]

• ResearchGate. (2021). (PDF) Thermal Analysis of Binary Mixtures of Imidazolium, Pyridinium, Pyrrolidinium, and Piperidinium Ionic Liquids. [Link]

• Al-Shabib, N. A., et al. (2020). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. Molecules, 26(1), 129. [Link]

• MDPI. (2021). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. [Link]

• Vrban, L., et al. (2025). Proton and Metal Dication Affinities of Tetracyclic Imidazo[4,5-b]Pyridine-Based Molecules: Insights from Mass Spectrometry and DFT Analysis. Molecules, 30(13), 2684. [Link]

• National Center for Biotechnology Information. (n.d.). Design, Synthesis, and Biological Evaluation of Imidazopyridines as PD-1/PD-L1 Antagonists. [Link]

• SpringerLink. (2023). Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents. [Link]

• ACS Omega. (2018). Rapid Construction of an Imidazo[4,5-b]pyridine Skeleton from 2-Chloro-3-nitropyridine via Tandem Reaction in H2O-IPA Medium. [Link]

• PubMed. (2016). 2,3-Diaryl-3 H-imidazo[4,5- b]pyridine derivatives as potential anticancer and anti-inflammatory agents. [Link]

• De Gruyter. (2022). Recent applications of quantitative analytical FTIR spectroscopy in pharmaceutical, biomedical, and clinical fields. [Link]

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Technical Notes & Optimization

Optimizing reaction conditions for 3H-Imidazo[4,5-b]pyridine-6-carbonitrile synthesis

A Guide for Research, Development, and Manufacturing Scientists

Welcome to the technical support center for the synthesis of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile and its derivatives. This guide is designed to provide researchers, chemists, and drug development professionals with in-depth, field-proven insights into optimizing reaction conditions and troubleshooting common experimental challenges. Our goal is to move beyond simple protocols and explain the causal relationships behind experimental choices, ensuring both success and reproducibility in your work.

Section 1: General Synthetic Strategies & Workflow

The synthesis of the 3H-imidazo[4,5-b]pyridine core, particularly with a carbonitrile substituent at the 6-position, can be approached from two primary retrosynthetic pathways. The choice of pathway often depends on the availability of starting materials and the desired substitution pattern on the final molecule.

• Route A: Pyridine Ring Annulation. This strategy begins with a pre-functionalized imidazole ring, and the pyridine ring is constructed upon it. This is a common and effective method when the desired imidazole precursors are readily accessible.

• Route B: Imidazole Ring Annulation. This is the more classical and widely used approach, starting with a substituted pyridine derivative, typically a 2,3-diaminopyridine, followed by the formation of the fused imidazole ring.

The following workflow diagram illustrates these two divergent strategies.

Caption: Divergent synthetic routes to the target scaffold.

Section 2: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthesis of 3H-imidazo[4,5-b]pyridine-6-carbonitrile.

Q1: What are the most common starting materials for synthesizing the 3H-imidazo[4,5-b]pyridine core?

A1: The most prevalent approach involves the cyclization of a substituted 2,3-diaminopyridine with a one-carbon synthon.[1] This can be a carboxylic acid (like formic acid), an aldehyde, or an orthoester (like triethyl orthoformate).[1] For the specific synthesis of the 6-carbonitrile target, the ideal starting material would be 5-cyano-2,3-diaminopyridine . An alternative, powerful route builds the pyridine ring from a substituted imidazole, such as reacting a 1-aryl-5-amino-4-(cyanoformimidoyl)imidazole with malononitrile.[2][3]

Q2: How does the choice of cyclization partner (e.g., aldehyde vs. carboxylic acid) affect the reaction?

A2: The choice significantly impacts reaction conditions.

• Carboxylic Acids (e.g., formic acid): This reaction typically requires harsh conditions, such as refluxing in the acid itself, which serves as both reactant and solvent.[1] This method is robust but may not be suitable for sensitive substrates.

• Aldehydes: Condensation with aldehydes is a very common method. The reaction proceeds through an intermediate that must be oxidized to form the aromatic imidazole ring. This oxidation can often be achieved simply by exposure to air, but specific oxidizing agents can also be employed.[1][4] This method allows for the introduction of diverse substituents at the 2-position of the imidazopyridine core.

• Orthoesters (e.g., triethyl orthoformate): These reagents can lead to the unsubstituted (H at C2) or methyl-substituted (from triethyl orthoacetate) imidazopyridine and typically require acid catalysis and heating.[1]

Q3: What is the role of a catalyst in these syntheses?

A3: Catalysts are crucial for enhancing reaction rates and yields. For cyclizations involving aldehydes, an acid catalyst is often used to promote the initial condensation. In modern methods, transition metals like palladium, copper, and iron are widely used, especially for C-H activation, cross-coupling reactions to build the scaffold, or for functionalizing it post-synthesis.[1][5][6] For instance, a one-pot tandem reaction starting from 2-chloro-3-nitropyridine utilizes the properties of a water-IPA medium to facilitate the final annulation step without an explicit catalyst.[7]

Section 3: Troubleshooting Guide

This guide addresses specific experimental issues in a question-and-answer format.

Category: Low or No Product Yield

Q4: My reaction yield is consistently low. I've confirmed the identity of my starting materials. What are the likely causes and how can I fix them?

A4: Low yield is a common issue that can often be traced to suboptimal reaction conditions or reagent quality. Here is a systematic approach to troubleshooting:

Caption: Systematic workflow for troubleshooting low yield.

• Reagent Quality: 2,3-diaminopyridine derivatives are susceptible to oxidation, which can result in dark, impure starting material that fails to cyclize efficiently. Consider recrystallizing your diamine precursor before use. Ensure all solvents are anhydrous, as water can interfere with condensation steps.

• Reaction Temperature & Solvent: The cyclization step to form the imidazole ring is often the most demanding. Many protocols require high temperatures. If you are using a lower-boiling solvent like ethanol or THF, consider switching to a high-boiling aprotic solvent such as DMF, DMSO, or dioxane and heating to reflux (typically >100 °C).[4][8]

• Atmosphere/Oxidation: When using aldehydes for cyclization, the reaction forms a dihydrogenated intermediate that must be oxidized. Often, bubbling air through the reaction mixture or simply stirring in an open flask is sufficient.[1] If yields are still low, a mild chemical oxidant may be required. Conversely, some catalytic reactions, especially those involving Pd, require a strictly inert atmosphere.

• Reaction Time: Monitor the reaction progress using TLC or LC-MS. If the reaction stalls with significant starting material remaining, it points towards an issue with temperature or catalyst activity (if applicable).

Q5: I am attempting a synthesis using malononitrile (Route A) and getting a complex mixture of products. How can I control the reaction outcome?

A5: The reaction between a 5-amino-4-(cyanoformimidoyl)imidazole and malononitrile is highly sensitive to the presence of a base.[2][3]

• Without Base: In the absence of a strong base, the reaction typically yields the 3-aryl-5-amino-6,7-dicyano-3H-imidazo[4,5-b]pyridine . The malononitrile anion, formed in low concentration, attacks the cyanoformimidoyl carbon, followed by cyclization and dehydration.

• With Base (DBU): In the presence of a strong, non-nucleophilic base like DBU, the reaction pathway changes. An intermediate, 5-amino-1-aryl-4-(1-amino-2,2-dicyanovinyl)imidazole, can be isolated. This intermediate then cyclizes to form the 3-aryl-5,7-diamino-6-cyano-3H-imidazo[4,5-b]pyridine .[2][9]

To control the outcome, carefully manage the addition of base. For the dicyano product, run the reaction under neutral conditions. For the diamino-monocyano product, use a catalytic or stoichiometric amount of DBU.

Category: Impurity & Side Product Formation

Q6: My final product is contaminated with a persistent impurity that is difficult to separate. What could it be?

A6: Common impurities often include regioisomers, incompletely cyclized intermediates, or byproducts from side reactions.

• Regioisomers: If you are using an asymmetrically substituted 2,3-diaminopyridine, cyclization can potentially occur on either nitrogen, leading to two different regioisomers. This is a known issue, for instance, in solid-phase synthesis where arylation of the support can be non-regioselective.[10] The best solution is to design the synthesis with starting materials that prevent this ambiguity.

• Incomplete Oxidation: As mentioned in A4, if the intermediate is not fully oxidized to the aromatic imidazopyridine, it will remain as a significant, often polar, impurity.

• Schiff Base Formation: In multicomponent reactions involving an aldehyde and an amine, a stable Schiff base can form as a byproduct if it does not proceed to the cyclization step.[11] Driving the reaction with higher temperatures can often overcome this.

Category: Purification Challenges

Q7: My product seems to be "crashing out" of the column during chromatography, and recrystallization attempts have failed. What purification strategies do you recommend?

A7: Imidazopyridine derivatives are often planar, aromatic, and possess multiple nitrogen atoms, making them polar and prone to low solubility in common organic solvents and strong interactions with silica gel.

• Modify Chromatography:

  • Add a Modifier: Try adding a small amount of triethylamine (0.1-1%) or ammonia in methanol to your eluent system. This deactivates the acidic sites on the silica gel, preventing strong adsorption and tailing.

  • Switch Stationary Phase: Consider using alumina (neutral or basic) or reverse-phase chromatography (C18) if solubility in methanol/water/acetonitrile is adequate.

• Alternative Purification:

  • Acid-Base Extraction: Dissolve the crude material in an organic solvent (like DCM or EtOAc) and wash with a dilute aqueous acid (e.g., 1M HCl). The basic nitrogen atoms in your product should be protonated, pulling it into the aqueous layer. Wash the aqueous layer with fresh organic solvent to remove non-basic impurities. Then, basify the aqueous layer (e.g., with NaOH or NaHCO₃) to precipitate your pure product, which can be filtered or extracted back into an organic solvent.

  • Recrystallization Solvent Screening: Systematically screen a range of solvents for recrystallization, including DMF, DMSO, ethanol, isopropanol, and mixtures with water.

Section 4: Optimized Experimental Protocols

The following protocols are provided as a validated starting point for your experiments.

Protocol 1: Synthesis of 6-Bromo-2-phenyl-3H-imidazo[4,5-b]pyridine (General Method B)

This protocol is adapted from a reliable, high-yield conventional synthesis method and serves as an excellent model for the cyclization step.[8][12]

Materials:

• 5-Bromopyridine-2,3-diamine (1 mmol, 188 mg)

• Benzaldehyde (1 mmol, 106 mg, 102 µL)

• N,N-Dimethylformamide (DMF, ~5 mL)

Procedure:

• Combine 5-bromopyridine-2,3-diamine (1 mmol) and benzaldehyde (1 mmol) in a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser.

• Add DMF (~5 mL) to dissolve the reactants.

• Heat the reaction mixture to reflux and stir for 3-4 hours. The reaction should be open to the atmosphere to allow for air oxidation.

• Monitor the reaction progress by TLC (e.g., using 10% ethyl acetate in n-hexane).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into a beaker containing ice-water (~50 mL). A precipitate should form.

• Collect the solid product by vacuum filtration.

• Wash the solid with cold water (3 x 10 mL) and then a small amount of cold ethanol.

• Recrystallize the crude product from ethanol to yield the pure 6-bromo-2-phenyl-3H-imidazo[4,5-b]pyridine.

Table 1: Comparison of Conventional vs. Microwave Synthesis for Imidazo[4,5-b]pyridines[8][13]

Method	Reaction Time	Typical Yield	Notes
Conventional Heating	3 - 12 hours	85 - 99%	Robust, scalable, requires careful monitoring.
Microwave Irradiation	5 - 15 minutes	90 - 99%	Drastically reduced reaction times, often cleaner reactions.

References

• Kumar, V., & Aggarwal, S. (2021). Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage.

• Yadav, G., & Singh, P. (2023). Iodine catalyzed synthesis of imidazo[1,2- a ]pyrazine and imidazo[1,2- a ]pyridine derivatives and their anticancer activity. RSC Advances.

• Synfacts Contributors. (2013). Iron(II) Chloride-Catalyzed Synthesis of Imidazo[1,2-a]pyridines. Thieme Connect.

• Goral, A., et al. (2021). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules.

• Nikolova, S., et al. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega.

• Shakoor, S., et al. (2023). Synthesis and Medicinal Applications of Imidazopyridine and Imidazothiazole Derivatives: A Review. E3S Web of Conferences.

• Li, J., et al. (2022). Synthesis of imidazopyridines via NaIO4/TBHP-promoted (3 + 2) cycloaddition and biological evaluation as anticancer agents. RSC Advances.

• BenchChem Technical Support Team. (2025). Application Notes and Protocols for the Synthesis of Imidazopyridines using 2,3-Diamino-5-bromopyridine. Benchchem.

• Sperandio, O., et al. (2023). Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applications. Molecules.

• BenchChem Technical Support Team. (2025). Preventing the formation of byproducts in imidazopyridine synthesis. Benchchem.

• Organic Chemistry Portal. (2024). Synthesis of Imidazo[1,2-a]pyridines.

• Sharma, S., et al. (2022). Recent Advances in the Synthesis of Imidazo[1,2‐a]pyridines: A Brief Review. ChemistrySelect.

• Almerinda, M., et al. (2003). Efficient Synthesis of 3H-Imidazo[4,5-b]pyridines from Malononitrile and 5-Amino-4-(cyanoformimidoyl)imidazoles. The Journal of Organic Chemistry.

• Popowycz, F., et al. (2012). Directed Solid-Phase Synthesis of Trisubstituted Imidazo[4,5-c]pyridines and Imidazo[4,5-b]pyridines. ACS Combinatorial Science.

• Shelke, R. N., et al. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. SciSpace.

• Shelke, R. N., et al. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. European Journal of Chemistry.

• ResearchGate. (2025). Synthetic approaches to derivatives of imidazo[4,5-b]pyridines (Review).

• BenchChem Technical Support Team. (2025). Optimizing reaction conditions for the synthesis of imidazo[4,5-b]pyrazine derivatives. Benchchem.

• Sebbar, N., et al. (2022). NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CARLO SIMULATIONS. Journal of Chemical Technology and Metallurgy.

• Almerinda, M., et al. (2003). Efficient synthesis of 3H-imidazo[4,5-b]pyridines from malononitrile and 5-amino-4-(cyanoformimidoyl)imidazoles. PubMed.

• Kumar, A., et al. (2018). Rapid Construction of an Imidazo[4,5-b]pyridine Skeleton from 2-Chloro-3-nitropyridine via Tandem Reaction in H2O-IPA Medium. ACS Omega.

• Shelke, R. N., et al. (2017). (PDF) Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. ResearchGate.

• Almerinda, M., et al. (2003). Efficient Synthesis of 3 H -Imidazo[4,5- b ]pyridines from Malononitrile and 5-Amino-4-(cyanoformimidoyl)imidazoles. ResearchGate.

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• 13. Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity | European Journal of Chemistry [eurjchem.com]

Technical Support Center: Purification of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile

This guide provides in-depth troubleshooting and practical solutions for researchers, scientists, and drug development professionals facing challenges in the purification of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile and related polar nitrogen-containing heterocycles. Drawing on established chromatographic principles and field-proven experience, this document explains the causality behind common purification issues and offers validated protocols to overcome them.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues encountered during the purification of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile in a question-and-answer format.

Q1: Why is my compound streaking or tailing severely on a standard silica gel column?

A1: This is the most common issue for basic nitrogen heterocycles like imidazopyridines.[1][2] The root cause is the strong interaction between the basic nitrogen atoms in your molecule and the acidic silanol (Si-OH) groups on the surface of the silica gel. This interaction leads to non-ideal elution behavior, resulting in broad, streaky peaks and poor separation.

• Causality: The lone pair of electrons on the pyridine and imidazole nitrogens acts as a Lewis base, forming strong hydrogen bonds or acid-base interactions with the acidic protons of the silica surface. This causes some molecules to "stick" to the stationary phase longer than others, resulting in tailing.

• Solution: To mitigate this, you must neutralize the acidic sites on the silica gel. Add a basic modifier to your mobile phase. A common and effective strategy is to include 0.5-2% triethylamine (TEA) or a few drops of ammonium hydroxide in your eluent system (e.g., Dichloromethane/Methanol/TEA).[1][2] The basic modifier competitively binds to the acidic silanol groups, preventing your compound from interacting too strongly.

• Alternative Stationary Phase: Consider using neutral or basic alumina as your stationary phase, which is less acidic than silica and often provides better peak shape for basic compounds without requiring a mobile phase modifier.[1][3]

Q2: My compound has very low retention on a C18 reversed-phase column and elutes in or near the void volume. What should I do?

A2: This issue arises because 3H-Imidazo[4,5-b]pyridine-6-carbonitrile is a highly polar molecule. Standard C18 reversed-phase chromatography separates compounds based on hydrophobicity. Highly polar compounds have minimal interaction with the non-polar C18 stationary phase and are quickly eluted by the highly aqueous mobile phase.[3]

• Causality: The retention mechanism in reversed-phase chromatography relies on hydrophobic interactions between the analyte and the stationary phase. Your polar compound, with its multiple nitrogen atoms and a nitrile group, prefers the polar mobile phase (like water/acetonitrile) over the non-polar C18 chains.

• Solution 1: Use a Polar-Embedded Phase: Switch to a reversed-phase column with a polar-embedded group (e.g., amide, carbamate). These columns are designed to retain and separate polar compounds more effectively.[3]

• Solution 2: Use HILIC: Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative for purifying very polar compounds.[1][3] HILIC uses a polar stationary phase (like bare silica or a diol-bonded phase) with a high-organic mobile phase. Water acts as the strong eluting solvent. This provides good retention for polar molecules that are unretained in reversed-phase.

• Solution 3: Mobile Phase Modifiers: Adding a modifier like formic acid or trifluoroacetic acid (TFA) at 0.1% can sometimes improve retention and peak shape by forming an ion pair with the basic analyte, which may have better interaction with the C18 phase.[1]

Q3: I'm struggling with poor solubility of my crude product in the chromatography eluent. How should I load my sample?

A3: Poor solubility in the initial, weaker mobile phase can cause the compound to precipitate at the top of the column, leading to band broadening and poor separation. Liquid loading a sample dissolved in a strong solvent (like pure methanol or DMSO) is a common cause of this problem.

• Causality: When a sample dissolved in a strong solvent is injected, that "plug" of strong solvent carries the compound partway down the column before the weaker mobile phase can establish equilibrium. This effectively bypasses the initial separation zone.

• Solution: Dry Loading: The most reliable method is dry loading. Dissolve your crude product in a minimal amount of a suitable solvent (e.g., methanol, DCM). Add an inert solid support like silica gel or Celite to this solution to form a slurry. Evaporate the solvent under reduced pressure until you have a dry, free-flowing powder. This powder can then be carefully loaded onto the top of your packed column.[1] This ensures that your compound is introduced to the column in a solid, low-volume state and elutes properly as the mobile phase begins to flow.

Q4: I am attempting to purify by recrystallization, but the compound either "oils out" or I get very low recovery. What can I do to improve this?

A4: "Oiling out" typically occurs when the solution is supersaturated or cooled too quickly, or when impurities are present that depress the melting point. Low recovery is often due to using too much solvent or choosing a solvent in which the compound has significant solubility even at cold temperatures.[1]

• Troubleshooting "Oiling Out":

  • Slow Cooling: After dissolving the compound in the minimum amount of hot solvent, allow the flask to cool slowly to room temperature before moving it to an ice bath. Rapid cooling promotes oil formation.

  • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic imperfections in the glass provide nucleation sites for crystal growth.[1]

  • Add a Seed Crystal: If you have a small amount of pure product, add a tiny crystal to the cooled solution to induce crystallization.[1]

  • Re-dissolve and Add Co-solvent: If an oil forms, re-heat the solution to dissolve it, then add a small amount of a "poor" solvent (one in which your compound is less soluble) dropwise until the solution becomes slightly turbid. Then, add a drop or two of the "good" solvent to clarify and allow it to cool slowly.

• Improving Recovery:

  • Minimize Solvent: Use the absolute minimum volume of hot solvent required to fully dissolve the compound.

  • Solvent Screen: Test the solubility of your compound in a range of solvents to find an ideal system where it is highly soluble when hot but poorly soluble when cold. Ethanol has been used successfully for related compounds.[4][5]

  • Concentrate the Mother Liquor: After filtering your crystals, you can reduce the volume of the filtrate by evaporation and cool it again to obtain a second crop of crystals, which may require a separate recrystallization to achieve high purity.[1]

Purification Strategy Selection

Choosing the correct purification strategy from the outset can save significant time and resources. The following decision tree provides a logical workflow for selecting a method based on the properties of your crude material.

Caption: Decision tree for selecting a purification strategy.

Data Summary Tables

Table 1: Comparison of Primary Chromatography Techniques

Technique	Stationary Phase	Typical Mobile Phase	Advantages for this Compound	Disadvantages for this Compound
Normal Phase	Silica Gel	Hexanes/Ethyl Acetate, DCM/Methanol	Good for separating less polar impurities.	Strong interaction with basic nitrogens causes severe peak tailing without a modifier.[1][2]
Modified Normal Phase	Silica Gel	DCM/Methanol + 0.5-2% TEA or NH₄OH	Excellent peak shape for basic compounds; mitigates tailing effectively.[1]	Modifier must be removed post-purification.
Reversed Phase	C18 Silica	Water/Acetonitrile or Water/Methanol + 0.1% Acid	Ideal for highly polar compounds; separates polar impurities well.[1][3]	May require lyophilization to remove aqueous mobile phase.
HILIC	Bare Silica, Diol, or Amide Phase	Acetonitrile/Water	Provides strong retention for compounds that are unretained by C18.[3][6]	Requires careful solvent selection for sample dissolution to avoid miscibility issues.[3]

Validated Experimental Protocols

Protocol 1: Modified Normal-Phase Flash Chromatography

This protocol is designed to purify basic, polar heterocycles using standard silica gel by suppressing unwanted interactions with the stationary phase.

• Prepare the Mobile Phase:

  • Create a stock solution of 10% ammonium hydroxide in methanol.

  • Prepare your primary eluent system (e.g., 95:5 Dichloromethane:Methanol).

  • To the primary eluent, add 1-2% of the basic stock solution. Alternatively, use 1-2% triethylamine (TEA) directly in the DCM/Methanol eluent.

• Sample Preparation (Dry Loading - Recommended):

  • Dissolve the crude product (e.g., 200 mg) in a minimal volume of methanol.

  • Add 1-2 g of silica gel to the solution.

  • Concentrate the slurry on a rotary evaporator until a dry, free-flowing powder is obtained.

• Column Packing and Equilibration:

  • Pack a suitable size flash column with silica gel.

  • Equilibrate the column by flushing with at least 5 column volumes of the prepared mobile phase (containing the basic modifier). This is a critical step to ensure the entire silica bed is neutralized before the sample is loaded.

• Elution and Fraction Collection:

  • Carefully load the dry sample onto the top of the silica bed.

  • Begin elution with the mobile phase, collecting fractions and monitoring by TLC.

  • If necessary, a gradient can be run by slowly increasing the percentage of methanol in the mobile phase.

Protocol 2: Reversed-Phase Flash Chromatography

This protocol is ideal if the compound is too polar for normal-phase chromatography.

• Prepare the Mobile Phase:

  • Solvent A: Deionized water with 0.1% formic acid.

  • Solvent B: Acetonitrile with 0.1% formic acid.

• Sample Preparation (Dry Loading):

  • Dissolve the crude product in a minimal amount of methanol or DMSO.

  • Add a small amount of C18 silica or Celite to the solution.

  • Remove the solvent under reduced pressure to obtain a dry powder.[1]

• Column Packing and Equilibration:

  • Select an appropriately sized pre-packed C18 flash column.

  • Equilibrate the column with the initial mobile phase composition (e.g., 95:5 Solvent A:Solvent B) for at least 5 column volumes.[1]

• Elution and Fraction Collection:

  • Load the dry sample onto the column.

  • Run a linear gradient to increase the percentage of Solvent B (e.g., from 5% to 70% over 20 minutes).

  • Monitor the elution using a UV detector and collect fractions corresponding to the product peak.

• Post-Purification Workup:

  • Combine the pure fractions.

  • Remove the acetonitrile on a rotary evaporator.

  • The remaining aqueous solution can be freeze-dried (lyophilized) or extracted with an organic solvent after neutralization to recover the final product.

Caption: Workflow for troubleshooting poor chromatographic separation.

References

• BenchChem. (2025).
• Volpi, G., et al. (2023).
• BenchChem Technical Support Team. (2025).
• BOC Sciences. Imidazopyridines.
• Shelke, R. N., et al. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity.
• Shelke, R. N., et al. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. SciSpace.
• Reddit. (2023). Purification of strong polar and basic compounds.
• ResearchGate. (2025). The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Navigating the Synthesis of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile

Welcome to the technical support center for the synthesis of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this important heterocyclic scaffold. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you overcome common challenges and optimize your synthetic route for higher yields and purity.

The synthesis of 3H-imidazo[4,5-b]pyridine-6-carbonitrile, a key intermediate for various therapeutic agents, can be a challenging endeavor. Low yields are a frequent obstacle, often stemming from issues in the multi-step synthesis of the precursor, 2,3-diamino-5-cyanopyridine, or during the final cyclization step to form the imidazopyridine core. This guide will walk you through the critical aspects of the synthesis, offering explanations for common pitfalls and actionable solutions based on established chemical principles and literature precedents.

Proposed Synthetic Pathway

A common and logical synthetic route to 3H-Imidazo[4,5-b]pyridine-6-carbonitrile is outlined below. This pathway involves the synthesis of the key intermediate, 2,3-diamino-5-cyanopyridine, followed by cyclization to form the desired product.

Caption: A proposed synthetic route for 3H-Imidazo[4,5-b]pyridine-6-carbonitrile.

Troubleshooting Guide: Addressing Low Yields and Other Common Issues

This section is structured in a question-and-answer format to directly address specific problems you may encounter during your synthesis.

Part 1: Synthesis of the Precursor, 2,3-Diamino-5-cyanopyridine

Question 1: My yield for the nitration of 2-amino-5-bromopyridine is consistently low, and I observe the formation of multiple side products. What is going wrong?

Answer: Low yields and side product formation in the nitration of 2-aminopyridine derivatives are common issues. The amino group is activating and can direct nitration to multiple positions, while the reaction conditions can also lead to degradation.

Potential Causes and Solutions:

• Over-nitration or Oxidation: The reaction is highly exothermic and sensitive to temperature.

  • Solution: Maintain a low reaction temperature, typically between 0 and 5 °C, during the addition of the nitrating agent. Careful monitoring of the internal temperature is crucial.

• Incorrect Nitrating Agent or Acid Concentration: The choice and concentration of the nitrating agent and acid are critical.

  • Solution: A mixture of concentrated nitric acid and sulfuric acid is commonly used. Ensure the reagents are of high purity and the concentrations are accurate. The dropwise addition of the nitrating agent to a solution of the substrate in sulfuric acid is recommended to control the reaction rate.

• Substrate Degradation: 2-aminopyridines can be susceptible to degradation under harsh acidic conditions.

  • Solution: Minimize the reaction time as much as possible. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal endpoint.

Question 2: The reduction of 2-amino-3-nitro-5-bromopyridine to 2,3-diamino-5-bromopyridine is incomplete, resulting in a low yield of the desired product. How can I improve this step?

Answer: Incomplete reduction of the nitro group is a frequent problem. The choice of reducing agent and reaction conditions are key to achieving a high conversion.

Potential Causes and Solutions:

• Inactive Reducing Agent: The activity of the reducing agent can diminish over time or due to improper storage.

  • Solution: If using iron powder in the presence of an acid (e.g., HCl or acetic acid), ensure the iron is finely divided and activated. For catalytic hydrogenation, use a fresh and active catalyst such as Palladium on carbon (Pd/C) or Raney Nickel.[1]

• Insufficient Amount of Reducing Agent: An inadequate amount of the reducing agent will lead to an incomplete reaction.

  • Solution: Use a sufficient excess of the reducing agent. For example, when using iron, a significant molar excess is typically required.

• Suboptimal Reaction Conditions: Temperature and pressure can significantly influence the reaction rate and completeness.

  • Solution: For reductions with iron, heating the reaction mixture is often necessary. For catalytic hydrogenation, ensure adequate hydrogen pressure and efficient stirring to facilitate mass transfer.

Question 3: The Sandmeyer reaction to convert 2,3-diamino-5-bromopyridine to 2,3-diamino-5-cyanopyridine is giving me a low yield and a complex mixture of products. What are the critical parameters for this reaction?

Answer: The Sandmeyer reaction, while powerful, can be sensitive and requires careful control of conditions, especially with heteroaromatic substrates.[2][3]

Potential Causes and Solutions:

• Incomplete Diazotization: The formation of the diazonium salt is the first critical step.

  • Solution: The diazotization should be carried out at a low temperature (typically 0-5 °C) to prevent the premature decomposition of the unstable diazonium salt. Use a slight excess of sodium nitrite and ensure it is added slowly to an acidic solution of the amine.

• Decomposition of the Diazonium Salt: Heteroaromatic diazonium salts can be less stable than their aromatic counterparts.

  • Solution: Use the diazonium salt immediately after its formation in the subsequent cyanation step. Avoid letting the diazonium salt solution warm up.

• Suboptimal Cyanation Conditions: The temperature and catalyst for the cyanation step are crucial for good yields.

  • Solution: The reaction with cuprous cyanide (CuCN) should be carefully temperature-controlled. In some cases, a neutral or slightly basic pH is required for the cyanation step, which can be achieved by adding a buffer. The use of a co-solvent may also be beneficial to improve solubility.[3]

• Side Reactions: Undesired side reactions, such as the formation of phenols or other byproducts, can occur if the reaction conditions are not optimal.

  • Solution: Ensure that the reaction is carried out under an inert atmosphere to prevent oxidation. The purity of the CuCN is also important, as impurities can catalyze side reactions.

Table 1: Troubleshooting the Synthesis of 2,3-Diamino-5-cyanopyridine

Problem	Potential Cause	Recommended Solution
Low Yield in Nitration	Over-nitration, substrate degradation	Maintain low temperature (0-5 °C), monitor reaction by TLC, use high-purity reagents.
Incomplete Reduction	Inactive or insufficient reducing agent	Use fresh, active reducing agent in sufficient excess. Optimize temperature and pressure.
Low Yield in Sandmeyer Reaction	Incomplete diazotization, diazonium salt decomposition	Perform diazotization at 0-5 °C, use the diazonium salt immediately. Optimize cyanation temperature and pH.
Product Contamination	Formation of regioisomers or other byproducts	Purify intermediates at each step. Use optimized reaction conditions to minimize side reactions.

Part 2: Cyclization to 3H-Imidazo[4,5-b]pyridine-6-carbonitrile

Question 4: The cyclization of 2,3-diamino-5-cyanopyridine with formic acid or triethyl orthoformate is resulting in a low yield of the final product. What factors could be affecting this reaction?

Answer: The cyclization step is critical and can be influenced by several factors, including the reactivity of the starting material and the reaction conditions. The electron-withdrawing nature of the nitrile group can reduce the nucleophilicity of the amino groups, making the cyclization more challenging.[4]

Potential Causes and Solutions:

• Reduced Nucleophilicity of Amino Groups: The electron-withdrawing cyano group deactivates the adjacent amino groups, slowing down the cyclization reaction.

  • Solution: Harsher reaction conditions, such as higher temperatures or longer reaction times, may be necessary. The use of a more reactive cyclizing agent could also be beneficial. Consider using microwave-assisted synthesis to enhance the reaction rate and yield.[5]

• Incomplete Reaction: The reaction may not be going to completion under the current conditions.

  • Solution: If using formic acid, ensure it is in large excess and consider adding a dehydrating agent like phosphorus pentoxide (P4O10) or using polyphosphoric acid (PPA) as a solvent and catalyst. When using triethyl orthoformate, a catalytic amount of a Lewis acid or a protic acid can accelerate the reaction.[6]

• Side Reactions and Degradation: The product or starting material may be degrading under the harsh reaction conditions. The nitrile group can be susceptible to hydrolysis under strong acidic or basic conditions at high temperatures.

  • Solution: Monitor the reaction closely by TLC to avoid prolonged heating once the reaction is complete. A careful work-up procedure to neutralize any strong acids is important to prevent product degradation.

• Purification Challenges: The product may be highly polar, leading to difficulties in extraction and purification, which can be perceived as a low yield.

  • Solution: Use a polar aprotic solvent for extraction. For purification, column chromatography with a polar stationary phase (like silica gel) and a suitable polar eluent system may be necessary. Recrystallization from a suitable solvent can also be an effective purification method.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of 2-amino-3-cyanopyridine derivatives and investigation of their carbonic anhydrase inhibition effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of imidazopyridines via NaIO4/TBHP-promoted (3 + 2) cycloaddition and biological evaluation as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity | European Journal of Chemistry [eurjchem.com]
• 6. Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-aryl-3H-imidazo[4,5-b]pyridine-6-carbonitriles

Welcome to the technical support guide for the synthesis of 2-aryl-3H-imidazo[4,5-b]pyridine-6-carbonitriles. This resource is designed for researchers, chemists, and drug development professionals who are working with this important heterocyclic scaffold. Here, we address common challenges, provide in-depth mechanistic explanations for side reactions, and offer validated protocols to troubleshoot and optimize your synthetic procedures.

The primary route to this scaffold involves the condensation of 2,3-diamino-5-cyanopyridine with a substituted aromatic aldehyde, followed by an oxidative cyclization. While seemingly straightforward, this reaction is prone to several side reactions that can significantly impact yield and purity. This guide is structured in a question-and-answer format to directly address the specific issues you may encounter in the lab.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Category 1: Low Yield and Reaction Failure

Question 1: My reaction has a very low yield or did not proceed at all. What are the primary causes?

This is a common issue that typically points to problems in one of the two key stages of the reaction: the initial condensation to form the Schiff base intermediate, or the subsequent oxidative cyclization to form the aromatic imidazole ring.

Possible Cause A: Incomplete Condensation

The initial step is the formation of a Schiff base (imine) between the aromatic aldehyde and one of the amino groups of the diaminopyridine. This is a reversible equilibrium reaction.

• Scientific Rationale: The reaction rate and equilibrium position are highly dependent on factors like the reactivity of the aldehyde, steric hindrance, and the removal of water, which is a byproduct. Failure to drive this equilibrium forward results in unreacted starting materials.

• Troubleshooting Steps:

  • Water Removal: The Knoevenagel condensation, a related reaction, is known to be inhibited by the water produced.[1] To drive the reaction, consider adding a dehydrating agent like anhydrous MgSO₄ or molecular sieves to the reaction mixture. For reactions in higher-boiling solvents like toluene, a Dean-Stark trap is highly effective.[1]

  • Catalysis: While often run without a catalyst, mildly acidic or basic conditions can promote condensation. A catalytic amount of a weak base like piperidine can be effective.[1] For acid catalysis, a small amount of acetic acid can protonate the aldehyde's carbonyl group, making it more electrophilic.

  • Temperature and Time: Some sterically hindered or electron-deficient aldehydes may require elevated temperatures and longer reaction times to react completely.[1] Monitor the reaction by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

Possible Cause B: Failed or Incomplete Oxidative Cyclization

After the Schiff base forms, an intramolecular cyclization occurs, followed by an oxidation step to aromatize the imidazole ring. This oxidation is critical for obtaining the final product.

• Scientific Rationale: The cyclized intermediate, a dihydroimidazo[4,5-b]pyridine, must lose two hydrogen atoms to form the stable aromatic system. This process requires an oxidizing agent. While atmospheric oxygen can sometimes suffice, it is often slow and inefficient, leading to low yields.[2]

• Troubleshooting Steps:

  • Introduce an Oxidant: If you are relying on air oxidation, consider adding a dedicated oxidizing agent. Common choices include:

    • DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone): Highly efficient but can be aggressive.

    • Iodine (I₂): A milder and effective option, often used in catalytic amounts.

    • Copper(II) salts (e.g., Cu(OAc)₂): These can facilitate oxidation, especially under aerobic conditions.[3]

  • Ensure Air Access: If performing an air oxidation, ensure the reaction is not under an inert atmosphere (e.g., Nitrogen or Argon). Vigorous stirring or bubbling air through the reaction mixture can improve yields.[2]

Caption: Key stages in the synthesis of 2-aryl-3H-imidazo[4,5-b]pyridines.

Category 2: Product Purity and Side Reactions

Question 2: My NMR spectrum is complex, suggesting the presence of impurities. What are the most common side products?

Several side reactions can occur concurrently with the main reaction, leading to a mixture of products. Identifying these is key to mitigating their formation.

Side Product A: Hydrolysis of the Nitrile to an Amide

The nitrile group (-C≡N) on the pyridine ring is susceptible to hydrolysis, especially under non-neutral pH conditions at elevated temperatures, forming a primary amide (-CONH₂).

• Scientific Rationale: The hydrolysis of cyanopyridines can be catalyzed by both acid and base.[4][5] Each cyano group reacts with one molecule of water to form an amide.[5] This side reaction converts your desired carbonitrile product into the corresponding carboxamide derivative.

• Identification:

  • IR Spectroscopy: Look for the appearance of a strong C=O stretch around 1660-1690 cm⁻¹ and N-H stretches for the -NH₂ group.

  • ¹H NMR: The two protons of the -CONH₂ group will appear as two broad singlets.

  • Mass Spectrometry: The side product will have a mass corresponding to the addition of water (M+18).

• Mitigation Strategies:

  • Control pH: Avoid strongly acidic or basic conditions, especially during workup and purification. If an acid or base catalyst is used, ensure it is fully neutralized before any heating steps.

  • Anhydrous Conditions: Using anhydrous solvents and reagents minimizes the water available for hydrolysis.

  • Temperature Control: Perform the reaction at the lowest effective temperature to disfavor the hydrolysis pathway, which typically has a higher activation energy.

Side Product B: N-Oxide Formation

The pyridine nitrogen is basic and can be oxidized to an N-oxide, particularly if strong oxidizing agents are used or if the reaction is exposed to air for prolonged periods at high temperatures.

• Scientific Rationale: The lone pair of electrons on the pyridine nitrogen can be attacked by oxidizing species, leading to the formation of a pyridine N-oxide.

• Identification:

  • Mass Spectrometry: The side product will have a mass corresponding to the addition of an oxygen atom (M+16).

  • ¹³C NMR: The carbon atoms adjacent to the pyridine nitrogen (C2 and C6) will experience a significant downfield shift.

• Mitigation Strategies:

  • Use Milder Oxidants: Prefer air, iodine, or catalytic copper over more aggressive oxidants like DDQ or excess H₂O₂.

  • Limit Reaction Time: Once the reaction is complete (as monitored by TLC), proceed with the workup promptly to avoid prolonged exposure to oxidative conditions.

  • Inert Atmosphere: If N-oxidation is a persistent issue, running the final stages of the reaction under an inert atmosphere (after the cyclization step) can be beneficial.

Side Product C: Uncyclized Intermediates

Incomplete reaction can leave behind the Schiff base intermediate or other uncyclized species.

• Scientific Rationale: If the cyclization or subsequent oxidation is slow or incomplete, these intermediates will contaminate the final product.

• Identification: These intermediates are typically more polar than the final aromatic product and can be identified by comparing TLC plates with samples taken at different reaction times.

• Mitigation Strategies:

  • Increase Reaction Time/Temperature: As discussed in Question 1, ensure the reaction has gone to completion.

  • Optimize Oxidant: A more efficient oxidant can accelerate the final aromatization step, consuming the intermediate.

  • Purification: These intermediates can usually be separated from the desired product by column chromatography.

Summary of Common Side Products

Side Product	Structural Change	Identification (Mass Spec)	Primary Mitigation Strategy
Amide Derivative	-CN → -CONH₂	M + 18	Control pH, use anhydrous conditions[4][5]
N-Oxide	Pyridine-N → Pyridine-N⁺-O⁻	M + 16	Use milder oxidants, limit reaction time
Uncyclized Intermediate	Incomplete ring formation	M - 2 (dihydro)	Optimize reaction time and oxidant

Category 3: Experimental Protocols

Question 3: Can you provide a reliable starting protocol for the synthesis?

The following is a general, robust protocol that serves as an excellent starting point for optimization.

Protocol: General Synthesis of 2-aryl-3H-imidazo[4,5-b]pyridine-6-carbonitriles

• Reactant Setup:

  • To a round-bottom flask, add 2,3-diamino-5-cyanopyridine (1.0 eq).

  • Add the substituted aromatic aldehyde (1.05 eq).

  • Add a suitable solvent, such as ethanol or a 1:1 mixture of ethanol and DMF (approx. 0.1 M concentration).

• Condensation & Cyclization:

  • Add a catalytic amount of iodine (I₂) (0.1 eq).

  • Equip the flask with a reflux condenser and heat the mixture to reflux (typically 80-100 °C).

  • Monitor the reaction progress by TLC. The reaction is typically complete within 4-12 hours.

• Workup & Isolation:

  • Once the starting materials are consumed, cool the reaction mixture to room temperature.

  • If a precipitate has formed, collect the solid by vacuum filtration. Wash the solid with cold ethanol and then water to remove any residual salts or catalyst.

  • If no precipitate forms, reduce the solvent volume under reduced pressure. The resulting crude solid can then be triturated with ethanol or water to induce crystallization.

• Purification:

  • The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol, acetonitrile, or a DMF/water mixture) or by column chromatography on silica gel if necessary.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. BJOC - Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage [beilstein-journals.org]
• 4. RU2175968C2 - Continuous methods of hydrolysis of cyanopyridines under adiabatic conditions - Google Patents [patents.google.com]
• 5. US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions - Google Patents [patents.google.com]

Improving the solubility of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile for biological assays

A Guide for Researchers on Improving Solubility for Biological Assays

Welcome to the technical support center for scientists and drug development professionals working with 3H-Imidazo[4,5-b]pyridine-6-carbonitrile and related heterocyclic compounds. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to address the common challenge of poor aqueous solubility in biological assays. As this class of molecules holds significant promise, ensuring accurate and reproducible data is paramount, and that begins with achieving a true solution.[1][][3]

Section 1: Understanding the Challenge & Initial Steps (FAQs)

This section addresses the most common initial hurdles encountered when working with hydrophobic compounds like 3H-Imidazo[4,5-b]pyridine-6-carbonitrile.

Q1: What are the general properties of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile that affect its solubility?

A1: 3H-Imidazo[4,5-b]pyridine-6-carbonitrile belongs to the imidazopyridine family, a class of nitrogen-containing heterocyclic compounds.[1][][4][5] These structures are often aromatic, planar, and possess a degree of lipophilicity, which contributes to low aqueous solubility.[3] While some imidazopyridine derivatives show favorable solubility, many, especially those with limited ionizable groups, are challenging to dissolve in aqueous buffers used for biological assays.[1][3] The presence of the carbonitrile group can also influence the molecule's electronic properties and crystal lattice energy, further impacting solubility.

Q2: What is the standard first step for dissolving this compound for experimental use?

A2: The standard and recommended first step is to prepare a concentrated stock solution in a suitable organic solvent.[6] The most common choice is 100% Dimethyl Sulfoxide (DMSO) due to its strong ability to dissolve a wide range of hydrophobic and hydrophilic compounds.[6] This high-concentration stock (e.g., 10-50 mM) serves as the starting point for all subsequent dilutions into your aqueous assay medium.[7][8] Proper storage of this stock solution, typically at -20°C or -80°C in tightly sealed containers, is crucial to prevent water absorption and compound degradation.[9][10][11][12]

Q3: My compound precipitates immediately when I dilute the DMSO stock into my aqueous assay buffer. What is happening?

A3: This is a very common and expected phenomenon known as "precipitation upon dilution."[6][7] It occurs because the compound's solubility is dramatically lower in the predominantly aqueous environment of your assay buffer compared to 100% DMSO.[6][13] When you dilute the stock, the percentage of DMSO in the final solution drops significantly (typically to <1%), which is insufficient to keep the hydrophobic compound dissolved.[14][15] The compound then "crashes out" of the solution, forming a precipitate.[15] This can lead to highly inaccurate and non-reproducible assay results.

Section 2: Troubleshooting & Optimization Guide

If initial dissolution fails, a systematic approach is necessary. This section provides a logical workflow and detailed explanations for overcoming solubility issues.

Caption: Troubleshooting workflow for addressing compound precipitation.

Q4: How can I systematically troubleshoot this precipitation problem?

A4: Follow a tiered approach, starting with the simplest modifications.

• Tier 1: Optimize Concentrations. Before attempting complex formulations, confirm that you are not simply exceeding the compound's solubility limit.

  • Lower the Final Assay Concentration: Is the high concentration you're testing necessary? Test a serial dilution to see if the compound remains in solution at lower, but still biologically relevant, concentrations.[6]

  • Adjust the Final DMSO Concentration: Most cell-based assays can tolerate a final DMSO concentration of 0.1% to 0.5%.[16] Some robust assays may tolerate up to 1%.[14][17] Increasing the final DMSO percentage, while staying within the tolerated limit for your specific assay, can significantly aid solubility. Crucially, you must run a vehicle control with the exact same final DMSO concentration to account for any solvent-induced effects. [15]

• Tier 2: Employ Co-solvents and Excipients. If concentration adjustments are insufficient, the next step is to modify the formulation of your assay buffer.

  • Co-solvents: Substances like ethanol, propylene glycol, or polyethylene glycols (PEGs) can be used in small quantities alongside DMSO to improve solubility.[18][19] However, each must be tested for its own potential to interfere with the assay or cause cytotoxicity.[18]

  • Excipients (Cyclodextrins): This is a highly effective and widely used strategy. Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[20][21] They can encapsulate the poorly soluble drug molecule, effectively shielding it from the aqueous environment and increasing its apparent solubility.[20][][23] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice for in vitro studies.[20]

• Tier 3: pH Modification.

  • The imidazopyridine scaffold contains nitrogen atoms that can be protonated at acidic pH.[24] This ionization can dramatically increase aqueous solubility.[25] Determine the pKa of your molecule if possible. If the assay allows, adjusting the buffer pH to a value that ensures the molecule is in its charged, more soluble state can be a powerful tool.[26]

Q5: What are cyclodextrins and how do I use them?

A5: Cyclodextrins are powerful solubilizing agents that form inclusion complexes with hydrophobic molecules.[20][23] The hydrophobic drug (the "guest") fits into the hydrophobic cavity of the cyclodextrin (the "host"), creating a complex with a water-soluble exterior.

Excipient Type	Common Example	Typical Working Concentration	Mechanism of Action	Considerations
Cyclodextrins	Hydroxypropyl-β-cyclodextrin (HP-β-CD)	1-10 mM	Encapsulates the hydrophobic molecule in a soluble shell.[20][27][]	Can sometimes extract cholesterol from cell membranes at high concentrations. Verify assay compatibility.
Surfactants	Polysorbate 80 (Tween® 80)	0.01% - 0.1% (v/v)	Forms micelles that encapsulate the compound.	High potential for assay interference and cytotoxicity. Use with extreme caution and extensive controls.[18]
Co-solvents	Polyethylene Glycol 400 (PEG-400)	1% - 5% (v/v)	Reduces the polarity of the aqueous medium.[19]	Can affect protein stability and cell membranes. Requires careful validation.[18]

Protocol: Using HP-β-CD to Improve Solubility

• Preparation: Prepare a stock solution of HP-β-CD (e.g., 100 mM) in your assay buffer.

• Intermediate Dilution: In a separate tube, add the required volume of your concentrated DMSO stock of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile.

• Complex Formation: To this tube, add the HP-β-CD stock solution to achieve an intermediate concentration (e.g., 10x the final desired concentration). Vortex gently and allow it to incubate for 15-30 minutes at room temperature to facilitate the formation of the inclusion complex.

• Final Dilution: Add this intermediate complex solution to your final assay volume.

• Controls: It is essential to run two controls:

  • A vehicle control containing the final concentration of DMSO and HP-β-CD without the compound.

  • A vehicle control containing only the final DMSO concentration (if you are comparing to a non-cyclodextrin condition).

Section 3: Assay Considerations & Best Practices

Q6: What is the difference between kinetic and thermodynamic solubility, and why does it matter for my assay?

A6: This is a critical concept for interpreting your results.

• Kinetic Solubility: This is measured by diluting a DMSO stock into an aqueous buffer and determining the concentration at which precipitation first occurs.[28][29][30] It's a rapid, high-throughput measurement often used in early drug discovery.[28][31] However, it can often overestimate the true solubility because it can lead to the formation of supersaturated solutions that may precipitate over time.[32][33]

• Thermodynamic Solubility: This is the true equilibrium solubility of the solid compound in a solvent.[30][32] It is determined by shaking an excess of the solid compound in the buffer for an extended period (e.g., 24-48 hours) until equilibrium is reached.[28]

Why it matters: If your compound precipitates during the course of your assay (e.g., a 24-hour cell incubation), the actual concentration of the dissolved, active compound is unknown and decreasing over time. This leads to an underestimation of potency (e.g., an artificially high IC50 value). Relying solely on kinetic solubility can be misleading; it's a measure of what might be achievable for a short period, not what is stable.[29]

Q7: What are some general best practices for handling compounds to avoid solubility artifacts?

A7: Adhering to best practices in compound management is crucial for data integrity.[9][10][11]

• Stock Solution Integrity: Store DMSO stocks in small, single-use aliquots at -80°C to minimize freeze-thaw cycles, which can induce precipitation.[9][10][33] Ensure caps are sealed tightly to prevent absorption of atmospheric water, as "wet" DMSO has lower solvating power.[33]

• Vigorous Mixing: When making the final dilution, add the compound stock to the assay buffer while vortexing or swirling to ensure rapid dispersion and avoid localized high concentrations that promote precipitation.[7][15]

• Visual Inspection: Always visually inspect your final assay solutions (e.g., in a clear 96-well plate) for any signs of precipitation (cloudiness, Tyndall effect) before starting the experiment.

• Automate for Consistency: For high-throughput screening, using automated liquid handlers can improve the consistency of the dilution process and reduce variability between experiments.[34][35][36]

By systematically applying these troubleshooting strategies and adhering to best practices, researchers can overcome the solubility challenges associated with 3H-Imidazo[4,5-b]pyridine-6-carbonitrile, leading to more accurate, reproducible, and reliable data in their biological assays.

References

• Al-Ghazawi, M., & Al-Akayleh, F. (2025). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central. [Link]

• Gould, S. (n.d.). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. [Link]

• Al-Ghazawi, M., & Al-Akayleh, F. (2025). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed. [Link]

• Kim, D.-H., et al. (2019). Solubility enhancement and application of cyclodextrins in local drug delivery. Journal of Pharmaceutical Investigation. [Link]

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Stability issues of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile in solution

Welcome to the technical support center for 3H-Imidazo[4,5-b]pyridine-6-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the stability issues of this compound in solution.

Introduction

3H-Imidazo[4,5-b]pyridine-6-carbonitrile is a heterocyclic compound of significant interest in medicinal chemistry due to its structural similarity to purines.[1] While generally possessing good stability, its unique chemical structure, featuring an imidazole ring fused to a pyridine ring with a carbonitrile substituent, presents specific stability challenges in solution that researchers must navigate to ensure experimental success and data integrity. This guide provides a comprehensive overview of these challenges and practical solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile in solution?

A1: The stability of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile in solution is primarily influenced by three main factors: pH, light, and temperature. The imidazole ring system is susceptible to oxidation and photodegradation, while the carbonitrile group is prone to hydrolysis under acidic or basic conditions.[2][3][4][5][6]

Q2: How stable is 3H-Imidazo[4,5-b]pyridine-6-carbonitrile in common laboratory solvents like DMSO?

A2: Dimethyl sulfoxide (DMSO) is a commonly used solvent for dissolving imidazo[4,5-b]pyridine derivatives for biological assays and chemical reactions.[7][8][9][10] While generally considered a suitable solvent for short-term storage and immediate use, long-term stability in DMSO at room temperature is not guaranteed. For long-term storage, it is recommended to store stock solutions in DMSO at -20°C or -80°C and minimize freeze-thaw cycles.

Q3: Can I store solutions of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile in aqueous buffers?

A3: Caution should be exercised when storing this compound in aqueous buffers for extended periods, especially at non-neutral pH. The carbonitrile group is susceptible to hydrolysis to form the corresponding carboxylic acid or amide, a reaction that can be catalyzed by both acid and base.[3][4][5][6][11] It is advisable to prepare fresh aqueous solutions for each experiment or to conduct a preliminary stability study in your buffer of choice.

Q4: Is 3H-Imidazo[4,5-b]pyridine-6-carbonitrile sensitive to light?

A4: Yes, compounds with an imidazole ring can be susceptible to photodegradation.[2] It is recommended to protect solutions of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile from light by using amber vials or by wrapping containers with aluminum foil, especially during long-term storage or when conducting experiments under intense light sources.

Troubleshooting Guide

This section addresses specific issues that researchers may encounter during their experiments with 3H-Imidazo[4,5-b]pyridine-6-carbonitrile.

Issue 1: Inconsistent or lower-than-expected activity in biological assays.

This is often the first sign of compound degradation.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Degradation of stock solution	1. Prepare a fresh stock solution of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile in anhydrous DMSO. 2. Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles. 3. Store aliquots at -80°C and protect from light.
Hydrolysis in aqueous assay buffer	1. Minimize the incubation time of the compound in aqueous buffer. 2. If possible, perform the assay at a neutral pH. 3. Prepare fresh dilutions in buffer immediately before each experiment. 4. As a control, pre-incubate the compound in the assay buffer for the duration of the experiment and then analyze its integrity by HPLC.
Photodegradation	1. Protect all solutions from light by using amber vials or foil. 2. Minimize exposure to ambient light during experimental procedures.

Experimental Workflow for Investigating Inconsistent Activity ```dot graph TD { A[Inconsistent biological activity observed] --> B{Check stock solution}; B --> C[Prepare fresh stock in anhydrous DMSO]; C --> D{Re-run experiment}; D --> E[Activity restored?]; E --> F[Yes: Issue was stock degradation]; E --> G[No: Investigate assay conditions]; G --> H{Check buffer stability}; H --> I[Prepare fresh dilutions immediately before use]; I --> J{Re-run experiment}; J --> K[Activity restored?]; K --> L[Yes: Issue was buffer instability]; K --> M[No: Investigate other factors e.g., photodegradation]; F --> N[Implement proper stock storage]; L --> O[Optimize buffer conditions/incubation time]; M --> P[Protect from light]; subgraph Legend direction LR subgraph "Node Colors" direction LR Start[Start] Decision{Decision} Process[Process] End[End] end end style Start fill:#34A853,stroke:#333,stroke-width:2px,color:#FFFFFF style Decision fill:#FBBC05,stroke:#333,stroke-width:2px,color:#202124 style Process fill:#4285F4,stroke:#333,stroke-width:2px,color:#FFFFFF style End fill:#EA4335,stroke:#333,stroke-width:2px,color:#FFFFFF }

Caption: Potential degradation pathways of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile.

Protocols

Protocol 1: Preparation and Storage of Stock Solutions

• Solvent Selection: Use anhydrous, high-purity DMSO.

• Preparation: Accurately weigh the compound and dissolve in the appropriate volume of DMSO to achieve the desired concentration (e.g., 10 mM). Gentle warming (to no more than 30°C) and vortexing can be used to aid dissolution.

• Aliquoting: Immediately after dissolution, aliquot the stock solution into single-use, light-protecting (amber) vials.

• Storage: Store the aliquots at -80°C.

• Usage: When needed, remove a single aliquot and allow it to thaw to room temperature before opening to prevent condensation. Use the entire aliquot for the experiment and discard any unused portion. Do not refreeze.

Protocol 2: Performing a Forced Degradation Study

A forced degradation study can help identify potential degradation products and establish the stability profile of the compound under various stress conditions. [12] Stress Conditions:

Condition	Typical Reagents and Conditions
Acid Hydrolysis	0.1 M HCl, room temperature and 60°C
Base Hydrolysis	0.1 M NaOH, room temperature and 60°C
Oxidative Degradation	3% H₂O₂, room temperature
Thermal Degradation	60°C (in solid state and in solution)
Photodegradation	Exposure to UV and visible light (ICH Q1B guidelines) [12]

Procedure:

• Prepare solutions of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile (e.g., 1 mg/mL) in the respective stress condition solutions.

• Incubate the solutions for a defined period (e.g., 24, 48, 72 hours).

• At each time point, take an aliquot and neutralize it if necessary (e.g., acid-stressed sample with NaOH, base-stressed with HCl).

• Analyze the samples by a stability-indicating HPLC method (see Protocol 3).

• Compare the chromatograms of the stressed samples to that of a control sample (stored at -80°C) to identify degradation peaks.

Protocol 3: Stability-Indicating HPLC Method Development

A robust HPLC method is crucial for separating the parent compound from its degradation products.

Starting HPLC Conditions:

Parameter	Condition
Column	C18 reverse-phase, e.g., 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with a low percentage of B (e.g., 5%) and ramp up to a high percentage (e.g., 95%) over 20-30 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV, at a wavelength of maximum absorbance (determine by UV scan)

This method should be optimized to achieve baseline separation of the parent peak from all degradation peaks observed in the forced degradation study.

References

• Design, synthesis, and biological evaluation of imidazo[4,5-b]pyridine mitochondrial uncouplers for the treatment of metabolic dysfunction-associated steatohepatitis (MASH). NIH. Available at: [Link]

• Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. PubMed Central. Available at: [Link]

• NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CA. Journal of Chemical Technology and Metallurgy. Available at: [Link]

• Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline. Available at: [Link]

• Chemistry of Nitriles. LibreTexts Chemistry. Available at: [Link]

• Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. SciSpace. Available at: [Link]

• Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. MDPI. Available at: [Link]

• Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. ResearchGate. Available at: [Link]

• Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. European Journal of Chemistry. Available at: [Link]

• Exploring Antimicrobial Features for New Imidazo[4,5-b]pyridine Derivatives Based on Experimental and Theoretical Study. MDPI. Available at: [Link]

• A review on the biological activity of imidazo (4,5-b) pyridines and related compounds. ResearchGate. Available at: [Link]

• Hydrolysis of nitriles. Lumen Learning. Available at: [Link]

• Preparation of Carboxylic Acids: Hydrolysis of Nitriles. Moodle. Available at: [Link]

• The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Chemistry Steps. Available at: [Link]

• SYNTHESIS OF NOVEL IMIDAZO[4,5-b] PYRIDINE DERIVATIVES AS NEW ANTIMICROBIAL AGENTS. International Journal of Pharmacy and Biological Sciences. Available at: [Link]

• Hydrolysis of nitriles. Reddit. Available at: [Link]

• Indium Imidazo[4,5,- b]porphyrins as Photocatalysts for Oxidation of Sulfides. PubMed. Available at: [Link]

• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica. Available at: [Link]

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Technical Support Center: Enhancing Cell Permeability of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile Derivatives

Welcome to the technical support center dedicated to addressing the challenges associated with the cell permeability of 3H-imidazo[4,5-b]pyridine-6-carbonitrile derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions and foundational knowledge to overcome common hurdles in your experiments. Our goal is to equip you with the expertise to rationally design and troubleshoot your studies for this important class of heterocyclic compounds.

Part 1: Troubleshooting Guide

This section is formatted as a direct response to issues you may be encountering in the lab.

Question 1: My 3H-imidazo[4,5-b]pyridine-6-carbonitrile derivative shows high target engagement in a cell-free assay but has low activity in a cell-based assay. Could this be a permeability issue?

Answer:

Yes, a significant drop in potency between a cell-free (e.g., purified enzyme) and a cell-based assay is a classic indicator of poor cell permeability. The compound is likely unable to efficiently cross the cell membrane to reach its intracellular target. To confirm this, you should directly measure the compound's permeability using in vitro assays.

Recommended Initial Steps:

• Physicochemical Property Assessment: Before initiating cell-based permeability assays, it's crucial to evaluate the fundamental physicochemical properties of your derivative. These properties are key determinants of passive diffusion across the lipid bilayer of the cell membrane.[1][2][3] Key parameters to consider are:

  • Lipophilicity (LogP/LogD): A measure of a compound's solubility in a nonpolar solvent versus a polar solvent.

  • Aqueous Solubility: The maximum concentration of a compound that can dissolve in an aqueous solution at a specific pH.

  • Molecular Weight (MW): The mass of one mole of the compound.

  • Polar Surface Area (PSA): The surface sum over all polar atoms, primarily oxygen and nitrogen, including their attached hydrogen atoms.

  • Hydrogen Bond Donors (HBD) and Acceptors (HBA): The number of N-H and O-H bonds, and the number of nitrogen and oxygen atoms, respectively.[4]

• In Silico Prediction with Lipinski's Rule of Five: As a preliminary check, assess your compound against Lipinski's Rule of Five.[5][6][7] This rule suggests that poor absorption or permeation is more likely when a compound violates more than one of the following:

  • More than 5 hydrogen bond donors.

  • More than 10 hydrogen bond acceptors.

  • A molecular weight over 500 daltons.

  • A calculated LogP (CLogP) greater than 5.

  While not absolute, this provides a quick assessment of potential permeability issues.[5][6] It's important to note that many effective drugs, particularly in complex therapeutic areas, exist "beyond the rule of five".[8]

• Direct Permeability Measurement: The most definitive way to assess permeability is through experimental assays. The two most common and complementary assays are:

  • Parallel Artificial Membrane Permeability Assay (PAMPA): This is a high-throughput, cell-free assay that measures passive diffusion across an artificial lipid membrane.[9][10][11] It is a cost-effective first-line screen for passive permeability.

  • Caco-2 Cell Permeability Assay: This assay uses a monolayer of human colorectal adenocarcinoma cells (Caco-2) that differentiate to form a barrier mimicking the intestinal epithelium.[9][12][13] It provides information on both passive and active transport mechanisms, including efflux.[14][15]

  A low permeability value in these assays would strongly support the hypothesis that poor cell penetration is limiting the efficacy of your compound in cell-based experiments.

Question 2: My derivative has a high calculated LogP, but the PAMPA assay still shows low permeability. Why might this be?

Answer:

This is a common and insightful observation. While high lipophilicity is generally associated with better membrane partitioning, it doesn't guarantee high permeability. Several factors could be at play:

• Poor Aqueous Solubility: A very high LogP often correlates with low aqueous solubility.[16] For a compound to permeate, it must first be dissolved in the aqueous environment on the donor side of the membrane. If the compound crashes out of solution, its effective concentration at the membrane surface is low, leading to a low measured permeability rate. This is often referred to as being "brick dust".

• Molecular Rigidity and Size: Large, rigid molecules may have difficulty diffusing through the fluid lipid bilayer, even if they partition well into the membrane.

• Intramolecular Hydrogen Bonding: While sometimes beneficial by masking polar groups, certain intramolecular hydrogen bonds can create a conformation that is not favorable for membrane transit.[17][18][19][20][21]

• High Polar Surface Area (PSA): A high PSA, often due to an excessive number of hydrogen bond donors and acceptors, can lead to strong interactions with water molecules, creating a large desolvation energy penalty for entering the nonpolar membrane interior.[3]

Troubleshooting Steps:

• Measure Aqueous Solubility: Experimentally determine the kinetic and thermodynamic solubility of your compound at the pH of your assay. If solubility is low, consider formulation strategies such as using co-solvents (e.g., DMSO), but be mindful of their potential effects on the assay system.[12]

• Re-evaluate Physicochemical Properties:

  • PSA: Is the PSA greater than 140 Ų? This is often a flag for poor permeability.

  • Rotatable Bonds: A high number of rotatable bonds can lead to a more flexible molecule, which may be entropically penalized upon entering the ordered membrane environment.

• Structural Modifications: Consider medicinal chemistry approaches to address these issues, which will be discussed in more detail in the FAQs.

Question 3: In my Caco-2 assay, the permeability from the apical (A) to basolateral (B) side is low, but the permeability from B to A is high. What does this indicate?

Answer:

This result (Papp B-A > Papp A-B) is a strong indication that your compound is a substrate for an efflux transporter. Efflux transporters are proteins on the cell surface that actively pump substrates out of the cell. In the Caco-2 model, these transporters are predominantly located on the apical membrane, mimicking their orientation in the gut.

• Efflux Ratio (ER): The ratio of Papp (B-A) / Papp (A-B) is known as the efflux ratio. An ER greater than 2 is generally considered indicative of active efflux.

Common Efflux Transporters in Caco-2 cells:

• P-glycoprotein (P-gp/MDR1): A very common and promiscuous efflux transporter.

• Breast Cancer Resistance Protein (BCRP): Another important efflux transporter.

• Multidrug Resistance-Associated Proteins (MRPs): A family of efflux transporters.

Next Steps:

• Caco-2 Assay with Inhibitors: To identify the specific transporter involved, you can repeat the Caco-2 assay in the presence of known inhibitors of these transporters. For example:

  • Verapamil or Ketoconazole: For P-gp inhibition.

  • Ko143: For BCRP inhibition. If the A-B permeability increases and the B-A permeability decreases in the presence of an inhibitor, it confirms that your compound is a substrate for that specific transporter.

• Structural Modifications to Evade Efflux: If efflux is confirmed, medicinal chemistry strategies can be employed to design new derivatives that are not recognized by the transporter. This often involves subtle changes to the molecule's charge, hydrogen bonding capacity, or overall shape.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties I should aim for when designing 3H-imidazo[4,5-b]pyridine-6-carbonitrile derivatives with good cell permeability?

A1: While there are no absolute rules, the following guidelines, largely based on Lipinski's Rule of Five and subsequent research, are a good starting point for optimizing for passive diffusion:[1][4][6]

Property	Recommended Range	Rationale
Molecular Weight (MW)	< 500 Da	Smaller molecules generally diffuse more easily across membranes.[6]
Lipophilicity (cLogP)	1 - 3	A balance is needed. Too low, and the compound won't partition into the membrane. Too high, and it may have poor aqueous solubility or get trapped in the membrane.[2]
Polar Surface Area (PSA)	< 140 Ų	Lower PSA reduces the desolvation penalty for entering the lipid bilayer.[3]
Hydrogen Bond Donors	≤ 5	Fewer H-bond donors reduce strong interactions with water.[6]
Hydrogen Bond Acceptors	≤ 10	Fewer H-bond acceptors reduce strong interactions with water.[6]
Aqueous Solubility	> 50 µM	The compound must be in solution to permeate.

Q2: What are some medicinal chemistry strategies to improve the cell permeability of my 3H-imidazo[4,5-b]pyridine-6-carbonitrile derivatives?

A2: Several strategies can be employed:

• Modulating Lipophilicity:

  • Increase LogP: Introduce lipophilic groups (e.g., alkyl, aryl groups) to increase partitioning into the membrane. However, be mindful of the potential for decreased solubility.

  • Decrease LogP: If the compound is too lipophilic and has solubility issues, introduce polar groups.

• Reducing Hydrogen Bonding Potential:

  • Masking Polar Groups: Replace N-H or O-H groups with N-Me or O-Me to reduce the number of hydrogen bond donors.[22]

  • Intramolecular Hydrogen Bonding: Strategically introduce groups that can form an intramolecular hydrogen bond to mask polar functionalities from the aqueous environment.[17][18][19][20][21] This can effectively reduce the apparent PSA of the molecule.

• The Prodrug Approach:

  • A prodrug is a biologically inactive derivative of a parent drug molecule that undergoes an enzymatic or chemical transformation in vivo to release the active drug.[23][24]

  • This is a powerful strategy for transiently masking polar groups that are essential for target binding but hinder cell permeability.[22][25][26] For example, a polar carboxylic acid could be converted to a more lipophilic ester, which can be cleaved by intracellular esterases to regenerate the active acid.[25]

• Formulation Strategies:

  • For preclinical studies, formulation can significantly improve apparent permeability by enhancing solubility and dissolution.[16][27][28][29][30] Strategies include using:

    • Cyclodextrins: To form inclusion complexes that increase aqueous solubility.[27]

    • Lipid-based formulations: Such as self-emulsifying drug delivery systems (SEDDS), which can improve absorption in vivo.[16][27]

    • Nanonization: Reducing particle size to increase surface area and dissolution rate.[27][30]

Q3: When should I use the PAMPA assay versus the Caco-2 assay?

A3: PAMPA and Caco-2 assays are complementary and best used in a tiered approach.[10][11][14][15]

• PAMPA:

  • When to use: Early in drug discovery for high-throughput screening of large numbers of compounds.

  • What it measures: Passive diffusion only.

  • Advantages: Low cost, high throughput, good reproducibility.[9]

  • Limitations: Does not account for active transport or efflux.

• Caco-2:

  • When to use: For lead optimization on a smaller set of promising compounds that have shown good initial properties.

  • What it measures: Passive diffusion, active transport, and efflux.

  • Advantages: Provides more biologically relevant data, including information on potential drug-drug interactions via transporters.[12]

  • Limitations: Lower throughput, more expensive, and more complex to perform and interpret.[13][31][32]

Workflow Diagram: Tiered Permeability Assessment

Caption: A tiered approach to permeability screening.

Part 3: Experimental Protocols

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

Objective: To determine the passive permeability of a test compound.

Materials:

• 96-well PAMPA plate (e.g., Millipore MultiScreen-IP, pION GIT-0)

• Acceptor sink buffer (e.g., PBS with 5% DMSO)

• Donor solution buffer (e.g., PBS at pH 7.4)

• Test compound stock solution (e.g., 10 mM in DMSO)

• Control compounds (high permeability: e.g., propranolol; low permeability: e.g., atenolol)

• 96-well UV-Vis plate reader or LC-MS/MS system

Procedure:

• Prepare Acceptor Plate: Add 300 µL of acceptor sink buffer to each well of a 96-well acceptor plate.

• Hydrate PVDF Membrane: Pipette 15 µL of the lipid solution (e.g., 2% lecithin in dodecane) onto the PVDF membrane of the donor plate.

• Prepare Donor Solutions: Dilute the test and control compounds to a final concentration of 100 µM in the donor solution buffer.

• Assemble PAMPA Sandwich: Carefully place the donor plate on top of the acceptor plate.

• Incubation: Incubate the plate sandwich at room temperature for 4-16 hours with gentle shaking.

• Sampling: After incubation, carefully separate the plates. Take samples from both the donor and acceptor wells for analysis.

• Quantification: Determine the concentration of the compound in the donor and acceptor wells using a suitable analytical method (UV-Vis or LC-MS/MS).

• Calculate Permeability (Papp):

  • The apparent permeability coefficient (Papp) is calculated using the following equation: Papp = (-Vd * Va) / ((Vd + Va) * A * t) * ln(1 - [C]a / [C]eq) Where:

    • Vd = volume of donor well

    • Va = volume of acceptor well

    • A = area of the membrane

    • t = incubation time

    • [C]a = concentration in acceptor well

    • [C]eq = equilibrium concentration = ([C]dVd + [C]aVa) / (Vd + Va)

Protocol 2: Caco-2 Permeability Assay

Objective: To determine the bidirectional permeability and efflux ratio of a test compound.

Materials:

• Caco-2 cells

• Transwell plates (e.g., 12- or 24-well)

• Cell culture medium (e.g., DMEM with 10% FBS, non-essential amino acids, penicillin-streptomycin)

• Transport buffer (e.g., Hank's Balanced Salt Solution (HBSS) with 25 mM HEPES, pH 7.4)

• Test and control compounds

• Transepithelial Electrical Resistance (TEER) meter

• Lucifer yellow (paracellular integrity marker)

• LC-MS/MS system

Procedure:

• Cell Seeding: Seed Caco-2 cells onto the Transwell inserts at an appropriate density.

• Cell Culture: Culture the cells for 21-25 days, changing the medium every 2-3 days, until they form a confluent monolayer.

• Monolayer Integrity Check:

  • Measure the TEER of each well. Values should be > 200 Ω·cm².

  • Perform a Lucifer yellow leakage assay to confirm tight junction integrity.

• Prepare for Transport Study:

  • Wash the cell monolayers twice with pre-warmed transport buffer.

  • Pre-incubate the cells with transport buffer for 30 minutes at 37°C.

• Transport Experiment (A -> B):

  • Add the test compound solution to the apical (donor) side.

  • Add fresh transport buffer to the basolateral (receiver) side.

  • Incubate at 37°C with gentle shaking.

  • Take samples from the basolateral side at various time points (e.g., 30, 60, 90, 120 minutes). Replace the removed volume with fresh buffer.

• Transport Experiment (B -> A):

  • Add the test compound solution to the basolateral (donor) side.

  • Add fresh transport buffer to the apical (receiver) side.

  • Incubate and sample from the apical side as described above.

• Quantification: Analyze the concentration of the compound in all samples by LC-MS/MS.

• Calculate Papp and Efflux Ratio:

  • Calculate the Papp for both A -> B and B -> A directions using the formula: Papp = (dQ/dt) / (A * C0) Where:

    • dQ/dt = rate of permeation

    • A = area of the membrane

    • C0 = initial concentration in the donor chamber

  • Calculate the Efflux Ratio (ER) = Papp (B->A) / Papp (A->B).

Workflow Diagram: Caco-2 Assay

Caption: Key steps in the Caco-2 permeability assay.

References

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• El-Sabbagh, O. I., & El-Salam, O. I. A. (2023). Exploring Antimicrobial Features for New Imidazo[4,5-b]pyridine Derivatives Based on Experimental and Theoretical Study. Molecules, 28(7), 3192. [Link]

• Shelke, R. N., Pansare, D. N., Pawar, C. D., Deshmukh, A. K., Pawar, R. P., & Bembalkar, S. R. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. European Journal of Chemistry, 8(1), 25-32. [Link]

• Shelke, R. N., Pansare, D. N., Pawar, C. D., Deshmukh, A. K., Pawar, R. P., & Bembalkar, S. R. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. ResearchGate. [Link]

• Sebbar, S. N., & Aouine, Y. (2022). NEW IMIDAZO[4,5-B]PYRIDINE DERIVATIVES: SYNTHESIS, CRYSTAL STRUCTURES, HIRSHFELD SURFACE ANALYSIS, DFT COMPUTATIONS AND MONTE CA. Journal of Chemical Technology and Metallurgy, 57(3), 451-463. [Link]

• Kumar, A., & Singh, R. K. (2017). 2,3-Diaryl-3 H-imidazo[4,5- b]pyridine derivatives as potential anticancer and anti-inflammatory agents. Acta Pharmaceutica Sinica B, 7(1), 69-77. [Link]

• Lee, S., & Choi, S. W. (2024). Design, synthesis of new 3H-imidazo[4,5-b]pyridine derivatives and evaluation of their inhibitory properties as mixed lineage kinase 3 inhibitors. Bioorganic & Medicinal Chemistry Letters, 103, 129652. [Link]

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Technical Support Center: Addressing Resistance to Imidazo[4,5-b]pyridine-6-carbonitrile Compounds

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for researchers utilizing imidazo[4,5-b]pyridine-6-carbonitrile compounds. This document is designed to provide in-depth troubleshooting assistance and foundational knowledge to address the common challenge of acquired drug resistance. The imidazo[4,5-b]pyridine scaffold is a core component of numerous potent kinase inhibitors, particularly those targeting the PI3K/AKT/mTOR signaling cascade, such as the well-characterized pan-PI3K/mTOR inhibitor GSK2126458 (omipalisib).[1][2] As with many targeted therapies, prolonged exposure can lead to the emergence of resistance, complicating experimental outcomes and therapeutic potential. This guide provides a structured, question-driven approach to help you identify, characterize, and overcome these resistance mechanisms in your research.

Section 1: Troubleshooting Guide

This section addresses the immediate experimental challenges you may encounter. Each question is designed to guide you through a logical workflow, from initial observation to mechanistic investigation.

Q1: My cells are becoming less sensitive to the compound. How can I confirm and quantify this resistance?

Answer: The first step is to empirically validate and quantify the observed decrease in sensitivity. This is achieved by comparing the half-maximal inhibitory concentration (IC50) of your experimental cell line to the parental, sensitive cell line. A significant increase in the IC50 value confirms resistance.

Causality: The IC50 is a quantitative measure of a drug's potency. A rightward shift in the dose-response curve (i.e., a higher IC50) indicates that a greater concentration of the compound is required to achieve the same level of inhibition, which is the definition of resistance. The Resistance Index (RI) normalizes this change, providing a clear metric for comparison.[3]

Workflow: Confirming and Quantifying Resistance

Caption: Workflow for validating and quantifying drug resistance.

For a detailed methodology, see Protocol 1: Determination of IC50 and Resistance Index (RI) .

Q2: I've confirmed resistance. What are the first biochemical pathways I should investigate?

Answer: Since imidazo[4,5-b]pyridine-6-carbonitriles primarily target the PI3K/AKT/mTOR pathway, your initial investigation should focus on this pathway and its major crosstalk partner, the MAPK/ERK pathway.[4][5] Resistance often arises not from the drug failing to bind its target, but from the cell rewiring its signaling network to bypass the inhibition.

Causality: Targeted inhibition of a key signaling node like PI3K can trigger compensatory feedback mechanisms.[6] The cell may reactivate the same pathway downstream of the inhibited kinase, or it may upregulate a parallel, pro-survival pathway to maintain proliferation and survival signals.[7] Western blotting for key phospho-proteins is the most direct method to visualize the activation state of these pathways.[8][9]

Recommended Initial Screen: Perform a Western blot analysis on lysates from both parental and resistant cells (treated with DMSO and your compound) to assess the phosphorylation status of the proteins listed in the table below.

Pathway	Protein (Phospho-site)	Role & Rationale for Analysis	Expected Result in Resistant Cells (vs. Parental)
PI3K/AKT/mTOR	p-AKT (Ser473, Thr308)	Key node downstream of PI3K. Its phosphorylation indicates pathway activity.[8]	Sustained or increased phosphorylation despite compound treatment.
p-mTOR (Ser2448)	Indicates activation of the mTORC1 complex.[8]	Sustained or increased phosphorylation despite compound treatment.
p-S6 Ribosomal Protein	A downstream effector of mTORC1; its phosphorylation reflects pathway output.[7]	Sustained or increased phosphorylation despite compound treatment.
MAPK/ERK	p-ERK1/2 (Thr202/Tyr204)	Key node of the parallel MAPK pathway. Its phosphorylation indicates activation.[4]	Basal levels may be higher, or phosphorylation increases upon PI3K inhibition.

For a detailed methodology, see Protocol 2: Western Blot Analysis for Key Signaling Pathways .

Q3: My Western blots show persistent downstream signaling (e.g., p-S6) despite evidence of PI3K inhibition. What does this suggest?

Answer: This is a classic sign of acquired resistance and points towards two primary mechanisms: (1) feedback loop activation or (2) activation of a parallel signaling pathway .

Causality & Explanation:

• PI3K-Dependent Feedback: Inhibition of mTORC1, a downstream effector of PI3K, can relieve a negative feedback loop. Normally, S6K (activated by mTORC1) phosphorylates and degrades insulin receptor substrate 1 (IRS-1). When you inhibit mTORC1, IRS-1 is no longer degraded, leading to its accumulation and enhanced signaling from receptor tyrosine kinases (RTKs) like IGF-1R, which in turn strongly reactivates PI3K and AKT.[6][7] Essentially, the cell compensates for the inhibition by amplifying the signal upstream.

• Parallel Pathway Activation (Crosstalk): The same RTKs that activate the PI3K pathway can also activate the RAS/RAF/MEK/ERK (MAPK) pathway.[4] If the cell upregulates these RTKs to overcome PI3K inhibition, it can simultaneously hyperactivate the MAPK pathway, which provides an alternative route for sending pro-survival and proliferative signals to the nucleus.

Your next step should be to dissect these possibilities. If p-AKT levels are restored or elevated in your resistant cells upon treatment, it strongly suggests a PI3K-dependent feedback loop. If p-AKT remains low but p-ERK is high, it points towards MAPK pathway bypass.

Q4: How do I determine if genetic mutations are the cause of resistance?

Answer: If biochemical analyses do not fully explain the resistance phenotype, the cause may be genetic alterations in the drug target or in downstream signaling components.

Causality: A secondary mutation in the drug's target kinase (e.g., PIK3CA) can alter the binding pocket, preventing the inhibitor from docking effectively while preserving the kinase's activity. Alternatively, a newly acquired activating mutation in a downstream gene (e.g., KRAS, AKT1) can render the pathway constitutively active, making upstream inhibition by your compound irrelevant.[10][11]

Recommended Strategy:

• Targeted Sequencing: Begin by sequencing the coding region of the primary target gene, PIK3CA, in both parental and resistant cell lines to look for newly acquired mutations. Sanger sequencing is often sufficient for this initial step.[12]

• Panel Sequencing/WES: If no on-target mutations are found, consider a broader approach. Targeted cancer gene panels or whole-exome sequencing (WES) can identify mutations in other key signaling genes (PTEN, KRAS, BRAF, AKT1, etc.) that could be responsible for resistance.[13][14]

• Functional Validation: If a candidate mutation is identified, you must validate its role in conferring resistance. This can be done by introducing the mutation into the parental (sensitive) cells using CRISPR/Cas9 or other gene-editing tools and then re-assessing the IC50.[15]

Q5: I want to create a stable resistant cell line for further study. What is the standard protocol?

Answer: Generating a stable, drug-resistant cell line is a critical step for mechanistic studies. The most common method involves continuous exposure to incrementally increasing concentrations of the drug over a prolonged period.[16][17] This process selects for cells that have acquired resistance mechanisms and allows them to proliferate.

Causality: This method mimics the process of acquired resistance in a clinical setting. By starting at a low concentration (e.g., IC20-IC30), you allow a small population of cells with some intrinsic survival advantage to persist. As you gradually increase the drug concentration, you apply continuous selective pressure, favoring the outgrowth of clones with increasingly robust resistance mechanisms.[18][19] The process can take anywhere from 3 to 18 months.[19]

For a detailed methodology, see Protocol 3: Generating a Drug-Resistant Cell Line .

Section 2: Frequently Asked Questions - The Science Behind Resistance

This section explores the key molecular mechanisms of resistance in greater detail.

Q1: What are the most common mechanisms of acquired resistance to PI3K/mTOR inhibitors like the imidazo[4,5-b]pyridine-6-carbonitriles?

Answer: Resistance to this class of inhibitors is multifactorial but typically converges on the reactivation of pro-survival signaling. The primary mechanisms can be broadly categorized as:

• Reactivation of the PI3K Pathway: Often through feedback loops involving receptor tyrosine kinases (RTKs) or loss of negative regulators like PTEN.[4][11]

• Activation of Parallel Signaling Pathways: The MAPK/ERK pathway is the most common bypass route, but others like the PIM kinase pathway have also been implicated.[4][20]

• Genetic Alterations: Secondary mutations in the drug target (PIK3CA) or activating mutations in downstream effectors (AKT1, KRAS).[10]

• Transcriptional and Epigenetic Reprogramming: Changes in gene expression, such as the upregulation of pro-survival factors like MYC, can reduce dependence on the PI3K pathway.[4]

Q2: Can you explain the PI3K/AKT/mTOR feedback loop that causes resistance?

Answer: Certainly. This is one of the most well-documented mechanisms of resistance to mTOR inhibitors and dual PI3K/mTOR inhibitors. It is a classic example of how disrupting a homeostatic cellular circuit can have unintended consequences.

Mechanism: The mTORC1 complex, when active, phosphorylates and inhibits its downstream target, S6 Kinase (S6K). A key function of active S6K is to phosphorylate and trigger the degradation of Insulin Receptor Substrate (IRS) proteins. When you treat cells with a PI3K/mTOR inhibitor, mTORC1 activity is suppressed. This leads to a decrease in S6K activity. Consequently, the negative regulation on IRS proteins is lifted. IRS proteins accumulate and strongly amplify signals from RTKs (like the Insulin Receptor or IGF-1R) to PI3K, leading to hyperactivation of AKT.[6][7] This surge in AKT activity can be sufficient to overcome the direct inhibition of PI3K, restoring downstream signaling and promoting cell survival.

Caption: Feedback loop leading to resistance against PI3K/mTOR inhibitors.

Q3: How does the MAPK/ERK pathway contribute to resistance?

Answer: The PI3K/AKT and MAPK/ERK pathways are the two major signaling arms downstream of most receptor tyrosine kinases (RTKs). They are deeply interconnected, and one can often compensate for the other.

Mechanism: When RTKs are activated by growth factors, they can recruit adapter proteins (like Grb2/SOS) that activate RAS, which in turn initiates the RAF-MEK-ERK kinase cascade. Simultaneously, RTKs can recruit and activate PI3K. In a drug-sensitive state, both pathways may contribute to cell proliferation. When you inhibit the PI3K pathway, you create a strong selective pressure for the cell to become more reliant on the MAPK pathway. Resistance can emerge through several mechanisms, including:

• RTK Upregulation: As described previously, feedback mechanisms can lead to more active RTKs at the cell surface, which then sends a stronger signal down the MAPK pathway.[4][21]

• Activating Mutations in the MAPK Pathway: The cell may acquire a mutation in a key gene like KRAS or BRAF, making the MAPK pathway constitutively active and independent of RTK signaling.[11]

This reliance on the MAPK pathway in resistant cells suggests a potential therapeutic strategy: co-administering the imidazo[4,5-b]pyridine compound with a MEK or ERK inhibitor to block both pathways simultaneously.

Caption: Crosstalk between PI3K and MAPK pathways in drug resistance.

Section 3: Protocols

Protocol 1: Determination of IC50 and Resistance Index (RI)

Principle: This protocol uses a colorimetric or fluorometric cell viability assay to measure the dose-dependent effect of the compound on cell proliferation. The IC50 is calculated from the resulting curve, and the RI is determined by comparing the IC50 of resistant and parental cells.[18]

Materials:

• Parental and suspected resistant cell lines

• Complete culture medium

• 96-well clear or opaque plates (depending on assay)

• Imidazo[4,5-b]pyridine-6-carbonitrile compound stock solution (e.g., 10 mM in DMSO)

• Cell viability reagent (e.g., MTT, WST-1, CellTiter-Glo®)

• Multichannel pipette, plate reader

Procedure:

• Cell Seeding: Trypsinize and count parental and resistant cells. Seed cells into 96-well plates at a predetermined optimal density (e.g., 5,000 cells/well in 100 µL) and incubate for 24 hours to allow attachment.

• Compound Dilution: Prepare a serial dilution of your compound in complete culture medium. A common range is 0.1 nM to 100 µM in 8-12 steps. Include a "vehicle only" control (e.g., 0.1% DMSO).

• Treatment: Remove the old medium from the cells and add 100 µL of the compound dilutions to the appropriate wells. Treat at least three wells per concentration (technical replicates).

• Incubation: Incubate the plates for a duration relevant to the cell doubling time and compound's mechanism of action (typically 48-72 hours).

• Viability Measurement: Add the cell viability reagent according to the manufacturer's instructions and incubate for the recommended time.

• Data Acquisition: Read the plate using a microplate reader at the appropriate wavelength(s).

• Data Analysis:

  • Subtract the average background reading (wells with medium only).

  • Normalize the data by setting the average of the vehicle-only control wells to 100% viability.

  • Plot normalized viability (%) vs. log[compound concentration].

  • Use a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) in software like GraphPad Prism to calculate the IC50 value.

  • Calculate the Resistance Index: RI = IC50 (Resistant Cells) / IC50 (Parental Cells) .

Protocol 2: Western Blot Analysis for Key Signaling Pathways

Principle: This protocol uses gel electrophoresis and antibody-based detection to measure the relative abundance of total and phosphorylated proteins, providing a snapshot of signaling pathway activation.[8][9]

Materials:

• Parental and resistant cells

• 6-well plates

• Compound and DMSO

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels, electrophoresis and transfer apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (see table in Q2) and loading control (e.g., β-actin, GAPDH)

• HRP-conjugated secondary antibodies

• ECL substrate and imaging system

Procedure:

• Cell Culture and Treatment: Plate parental and resistant cells in 6-well plates. Once they reach ~70-80% confluency, treat them with either DMSO or your compound (e.g., at 1x and 10x the parental IC50) for a short duration (e.g., 2-4 hours) to observe acute signaling changes.

• Lysis: Wash cells with ice-cold PBS and lyse them directly on the plate with ice-cold RIPA buffer. Scrape the cells, collect the lysate, and clarify by centrifugation.

• Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize the protein concentration for all samples. Add Laemmli buffer and boil at 95°C for 5 minutes to denature the proteins.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel. Run the gel to separate proteins by size. Transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C.

  • Wash the membrane 3x with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane 3x with TBST.

• Detection: Apply ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.

• Stripping and Reprobing: To analyze multiple proteins, you can strip the membrane and re-probe with another primary antibody (e.g., first probe for p-AKT, then strip and probe for total AKT, then strip and probe for β-actin).

Protocol 3: Generating a Drug-Resistant Cell Line

Principle: This protocol applies gradually increasing selective pressure to a cancer cell line to select for and expand clones that have developed resistance to the compound.[16][17]

Procedure:

• Determine Initial Concentration: First, accurately determine the IC50 of your compound on the parental cell line (Protocol 1). The starting concentration for resistance generation should be low, typically the IC10-IC20, to minimize widespread cell death and allow resistant subpopulations to emerge.[3]

• Initial Exposure: Culture the parental cells in medium containing the starting concentration of the compound.

• Monitoring and Maintenance: Change the medium every 2-3 days, always replenishing with fresh drug-containing medium. Monitor the cells closely. Initially, most cells will die or grow very slowly. Be patient.

• Expansion of Survivors: Once the surviving cells begin to proliferate and reach ~70-80% confluency, passage them as usual, but always into fresh medium containing the same drug concentration.

• Dose Escalation: After the cells have stabilized and are growing robustly at a given concentration (e.g., after 2-3 passages), increase the drug concentration by a factor of 1.5 to 2.0.[16]

• Repeat and Freeze Down: Repeat steps 3-5, gradually escalating the drug concentration over several months. It is critical to cryopreserve vials of cells at each stabilized concentration level.[17] This creates a valuable resource and a backup in case of contamination.

• Characterization of the Final Line: Continue this process until the cells can tolerate a concentration that is significantly higher than the original IC50 (e.g., 10-fold or more). The resulting cell line should be characterized by re-determining its IC50 and comparing it to the parental line. Maintain the final resistant line in medium containing the final drug concentration to prevent reversion.

Section 4: References

• Liu, P., Cheng, H., Roberts, T. M., & Zhao, J. J. (2018). Targeting the phosphoinositide 3-kinase pathway in cancer. Nature Reviews Drug Discovery. [Link]

• Juric, D., Castel, P., Griffith, M., Griffith, O. L., Won, H. H., & Ellis, H. (2015). Convergent loss of PTEN leads to clinical resistance to a PI(3)Kα inhibitor. Nature. [Link]

• Chandarlapaty, S., Sawai, A., Scaltriti, M., Rodrik-Outmezguine, V., Grbovic-Huezo, Z., & Serra, V. (2011). AKT inhibition relieves feedback suppression of receptor tyrosine kinase expression and activity. Cancer Cell. [Link]

• Scudiero, D. A. (2017). In vitro Development of Chemotherapy and Targeted Therapy Drug-Resistant Cancer Cell Lines. Methods in Molecular Biology. [Link]

• Lee, J. H., & Kim, S. H. (2025). Development of Drug-resistant Cell Lines for Experimental Procedures. Bio-protocol. [Link]

• Vilar, E., Perez-Garcia, J., & Tabernero, J. (2011). Pushing the accelerator and releasing the brake: understanding resistance to PI3K/AKT/mTOR inhibitors. Cancer Discovery. [Link]

• Creative Bioarray. (n.d.). Establishment of Drug-resistant Cell Lines. Creative Bioarray. [Link]

• Procell. (2025). Drug-resistant Cell Lines—Crack the Survival Code of Cancer Cells and Overcome Treatment Barriers. Procell. [Link]

• Nobre, M. (2022). Is there a commonly used protocol for making cancer cell lines drug resistant? ResearchGate. [Link]

• Guerrero-Zotano, A., Mayer, I. A., & Arteaga, C. L. (2016). PI3K/AKT/mTOR: role in breast cancer progression, drug resistance, and treatment. Cancer and Metastasis Reviews. [Link]

• CD Genomics. (n.d.). Detection methods for Genetic Mutations Analysis. CD Genomics. [Link]

• Penn State College of Medicine. (2018). Optimizing Technologies for Discovering Cancer Cell Mutations. Technology Networks. [Link]

• Janku, F., Yap, T. A., & Meric-Bernstam, F. (2018). Targeting the PI3K/AKT/mTOR pathway in solid tumors. Expert Opinion on Investigational Drugs. [Link]

• Genevia Technologies. (2022). Mutation analysis in cancer research. Genevia Technologies. [Link]

• Oxford Nanopore Technologies. (2023). A single-cell approach to cancer mutation discovery and CRISPR phenotypic modelling. YouTube. [Link]

• Albrecht, J. C., Kotani, H., Lin, Y., Soper, S. A., & Barron, A. E. (2018). Single-molecule detection of cancer mutations using a novel PCR-LDR-qPCR assay. Analytical and Bioanalytical Chemistry. [Link]

• Bio-Rad. (n.d.). PI3K/AKT Cell Signaling Pathway. Bio-Rad Antibodies. [Link]

• Hafner, M., Niepel, M., Chung, M., & Sorger, P. K. (2017). Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells. Current Protocols in Chemical Biology. [Link]

• ResearchGate. (2014). What are the best PI3K/Akt Signaling pathway antibodies for Western Blot? ResearchGate. [Link]

• Elkabets, M., Vora, S., Juric, D., Morse, N., De Pinho, R. A., & Polyak, K. (2013). Systematic functional characterization of resistance to PI3K inhibition in breast cancer. Cancer Discovery. [Link]

• BMG LABTECH. (n.d.). A troubleshooting guide to microplate-based assays. BMG LABTECH. [Link]

• Promega Corporation & Eppendorf AG. (2021). Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. YouTube. [Link]

• Jarmoni, K., Misbahi, K., & Ferrières, V. (2023). Imidazo[4,5-b]pyridines: from kinase inhibitors to more diversified biological properties. Current Medicinal Chemistry. [Link]

• Knight, S. D., Adams, N. D., Burgess, J. L., Chaudhari, A. M., & Darcy, M. G. (2010). Discovery of GSK2126458, a Highly Potent Inhibitor of PI3K and the Mammalian Target of Rapamycin. ACS Medicinal Chemistry Letters. [Link]

• Munster, P. N., et al. (2016). First-in-Human Phase I Study of GSK2126458, an Oral Pan-Class I Phosphatidylinositol-3-Kinase Inhibitor, in Patients with Advanced Solid Tumor Malignancies. Clinical Cancer Research. [Link]

• Choi, Y., et al. (2016). Discovery of imidazo[1,2-a]-pyridine inhibitors of pan-PI3 kinases that are efficacious in a mouse xenograft model. Bioorganic & Medicinal Chemistry Letters. [Link]

• O'Donnell, J. S., Massi, D., & Teng, M. W. L. (2021). Mechanisms of Resistance to PI3K Inhibitors in Cancer: Adaptive Responses, Drug Tolerance and Cellular Plasticity. Cancers. [Link]

• Perin, N., et al. (2020). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules. [Link]

• El-Sayed, N. F., et al. (2021). Design and synthesis of novel imidazo[4,5-b]pyridine based compounds as potent anticancer agents with CDK9 inhibitory activity. Bioorganic Chemistry. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Mechanism of Action of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile Derivatives as Kinase Inhibitors

The 3H-imidazo[4,5-b]pyridine scaffold is a privileged structure in medicinal chemistry, bearing a close resemblance to the natural purine core of ATP.[1][2] This structural mimicry makes it an ideal framework for designing ATP-competitive kinase inhibitors, which have become a cornerstone of targeted therapy in oncology and inflammatory diseases.[3] This guide provides a comparative analysis of imidazo[4,5-b]pyridine-6-carbonitrile derivatives, focusing on their mechanism of action, target selectivity, and the experimental methodologies used for their characterization. We will delve into specific examples, such as the TGF-β receptor inhibitor Galunisertib, and compare its profile with other derivatives targeting kinases like the Aurora and p21-activated kinase 4 (PAK4) families.

The Core Mechanism: Competitive Inhibition at the Kinase Hinge

The primary mechanism of action for most imidazo[4,5-b]pyridine-based inhibitors is their function as "hinge-binders." Protein kinases share a conserved catalytic domain with an ATP-binding pocket. A flexible "hinge" region within this pocket is crucial for anchoring the adenine moiety of ATP. Imidazo[4,5-b]pyridine derivatives exploit this by forming key hydrogen bonds with the backbone atoms of the hinge region, effectively blocking ATP from binding and preventing the subsequent phosphorylation of substrate proteins.[4][5]

The carbonitrile group at the 6-position often plays a significant role in enhancing potency and modulating the physicochemical properties of the molecule, though the specific interactions can vary depending on the target kinase.

Caption: ATP-competitive inhibition by imidazo[4,5-b]pyridine derivatives.

Comparative Analysis of Key Derivatives

The versatility of the imidazo[4,5-b]pyridine scaffold allows for chemical modifications that tune its selectivity toward different kinase targets. Here, we compare derivatives targeting the TGF-β, Aurora, and PAK4 kinase families.

Galunisertib (LY2157299): A TGF-β Receptor I (TGFβRI) Inhibitor

Galunisertib is a potent and selective small molecule inhibitor of the TGF-β receptor I (also known as ALK5) kinase.[6][7][8] The TGF-β signaling pathway is a critical driver of tumor growth, metastasis, and immune suppression in various cancers.[9][10][11] Galunisertib's mechanism involves blocking the kinase activity of TGFβRI, which in turn prevents the phosphorylation of downstream signaling mediators, SMAD2 and SMAD3.[6][7][9] This abrogation of the canonical TGF-β pathway leads to various anti-tumor effects, including the inhibition of tumor cell migration and the reversal of TGF-β-mediated immune suppression.[6][9]

Aurora Kinase Inhibitors

The Aurora kinase family (A, B, and C) are serine/threonine kinases that are key regulators of mitosis. Their overexpression is common in many cancers, making them attractive therapeutic targets. Several imidazo[4,5-b]pyridine derivatives have been developed as potent inhibitors of Aurora kinases.[4][12] Lead optimization studies have focused on modifying substituents at the 7-position of the scaffold to enhance oral bioavailability and potency, leading to compounds with nanomolar IC50 values against Aurora A and B.[4][12]

PAK4 Kinase Inhibitors

p21-Activated kinase 4 (PAK4) is involved in regulating cell motility, proliferation, and oncogenic transformation.[5] An imidazo[4,5-b]pyridine-based inhibitor, KY-04045, was discovered to bind to the PAK4 hinge loop.[5] While its initial affinity was moderate, its co-crystal structure confirmed that the core scaffold provides a solid foundation for designing more potent and novel PAK4 inhibitors.[5]

Quantitative Comparison of Inhibitory Potency

The following table summarizes the in vitro potency of representative compounds from each class. It is crucial to note that assay conditions can vary between studies, so these values should be considered a comparative guide.

Compound Class	Target Kinase	Representative Compound	IC50 Value	Source
TGF-βRI Inhibitor	TGF-βRI / ALK5	Galunisertib (LY2157299)	56 nM	[13]
Aurora Kinase Inhibitor	Aurora-A	Compound 31	42 nM	[12]
Aurora Kinase Inhibitor	Aurora-B	Compound 31	198 nM	[12]
MLK3 Inhibitor	MLK3	Compound 9a	6 nM	[14]
BTK Inhibitor	BTK	Compound 6b	1.14 µM	[15]

Experimental Corner: Protocols for Characterization

To rigorously evaluate and compare these inhibitors, a series of standardized biochemical and cell-based assays are essential. The following protocols represent a typical workflow for characterizing a novel imidazo[4,5-b]pyridine-based kinase inhibitor.

Caption: A typical experimental workflow for kinase inhibitor characterization.

Protocol 1: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This assay quantitatively measures the ability of a compound to inhibit the enzymatic activity of a purified kinase. The principle is to measure the amount of ATP remaining after the kinase reaction; lower ATP levels indicate higher kinase activity.

Rationale: This is the primary screen to determine the direct inhibitory potency (e.g., IC50) of the compound on the target kinase in a clean, cell-free system. Setting the ATP concentration near its Michaelis-Menten constant (Km) is critical for accurately assessing ATP-competitive inhibitors.

Step-by-Step Methodology:

• Reagent Preparation: Prepare assay buffer, kinase solution, substrate solution, and a serial dilution of the imidazo[4,5-b]pyridine inhibitor in DMSO.

• Reaction Setup: In a 96-well or 384-well plate, add the kinase, the inhibitor at various concentrations, and the specific peptide substrate.

• Initiate Reaction: Add an ATP solution to start the kinase reaction. Incubate at room temperature for a specified time (e.g., 60 minutes).

• Stop Reaction & Detect ATP: Add a luminescence-based ATP detection reagent (e.g., Kinase-Glo®). This reagent lyses the reaction components and contains luciferase and luciferin, which produce light in the presence of ATP.

• Measure Luminescence: Read the plate on a luminometer. The light signal is inversely proportional to the kinase activity.

• Data Analysis: Plot the luminescence signal against the inhibitor concentration and fit to a dose-response curve to calculate the IC50 value.

Protocol 2: Downstream Pathway Analysis by Western Blot

This assay confirms that the inhibitor blocks the kinase's activity inside the cell by measuring the phosphorylation status of a known downstream substrate. For Galunisertib, this would be SMAD2.[7]

Rationale: This experiment provides crucial evidence of the mechanism of action (MoA) by linking target inhibition to a functional cellular outcome. It validates that the compound can penetrate the cell membrane and engage its intended target.

Step-by-Step Methodology:

• Cell Culture and Treatment: Plate cells (e.g., 4T1-LP murine breast cancer cells for TGF-βRI) and allow them to adhere overnight.[7]

• Inhibitor Pre-treatment: Treat the cells with increasing concentrations of the inhibitor (e.g., Galunisertib) for 1-2 hours.[7]

• Ligand Stimulation: Stimulate the signaling pathway by adding the appropriate ligand (e.g., TGF-β1) for a short period (e.g., 30-60 minutes) to induce substrate phosphorylation.[7]

• Cell Lysis: Wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane (e.g., with 5% BSA or milk) to prevent non-specific antibody binding.

  • Incubate with a primary antibody specific for the phosphorylated substrate (e.g., anti-phospho-SMAD2).

  • Wash and incubate with an HRP-conjugated secondary antibody.

  • Also, probe a separate blot or strip and re-probe the same blot for the total amount of the substrate protein (e.g., anti-total-SMAD2) and a loading control (e.g., anti-GAPDH or anti-β-actin).

• Detection: Apply an enhanced chemiluminescence (ECL) substrate and image the blot using a digital imager or film. A decrease in the phospho-protein signal relative to the total protein and loading control indicates successful target inhibition.

Conclusion and Future Directions

The 3H-imidazo[4,5-b]pyridine-6-carbonitrile scaffold is a remarkably versatile and successful platform for the development of targeted kinase inhibitors. The comparative analysis of derivatives like Galunisertib against those targeting Aurora and PAK4 kinases highlights how subtle chemical modifications can redirect potent inhibitory activity toward diverse and critical cancer targets.[4][5][6] The key to advancing these compounds lies in a rigorous and logical experimental workflow, from initial biochemical screens to mechanistic validation in cellular models.

Future research will likely focus on developing next-generation inhibitors with improved kinase selectivity to minimize off-target effects, as well as exploring novel derivatives targeting other disease-relevant kinases.[15] The continued application of structure-based drug design, coupled with the robust characterization protocols outlined here, will undoubtedly lead to new and more effective therapies based on this powerful chemical scaffold.

References

• Discovery of novel imidazo[4,5-b]pyridine derivatives as noncovalent reversible Bruton's tyrosine kinase inhibitors. PubMed.
• Imidazo[4,5-b]pyridine Derivatives As Inhibitors of Aurora Kinases: Lead Optimization Studies toward the Identification of an Orally Bioavailable Preclinical Development Candidate.
• Hit generation and exploration: imidazo[4,5-b]pyridine derivatives as inhibitors of Aurora kinases. PubMed.
• Imidazo[4,5-b]pyridines: from kinase inhibitors to more diversified biological properties. Current Medicinal Chemistry.
• Preclinical assessment of galunisertib (LY2157299 monohydrate), a first-in-class transforming growth factor-β receptor type I inhibitor. Oncotarget.
• Imidazo[4,5-b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties. Bentham Science Publishers.
• Preclinical assessment of galunisertib (LY2157299 monohydrate), a first-in-class transforming growth factor-β receptor type I inhibitor. PMC.
• Imidazopyridine-based kinase inhibitors as potential anticancer agents: A review. PubMed.
• Targeting the TGFβ pathway with galunisertib, a TGFβRI small molecule inhibitor, promotes anti-tumor immunity leading to durable, complete responses, as monotherapy and in combination with checkpoint blockade. The Journal for ImmunoTherapy of Cancer.
• Clinical development of galunisertib (LY2157299 monohydrate)
• Clinical development of galunisertib (LY2157299 monohydrate)
• TGF-β Receptor Inhibitors. MedchemExpress.com.
• Development of novel small molecule TGF-beta inhibitors. Hinck Lab.
• The discovery and the structural basis of an imidazo[4,5-b]pyridine-based p21-activ
• Design, synthesis of new 3H-imidazo[4,5-b]pyridine derivatives and evaluation of their inhibitory properties as mixed lineage kinase 3 inhibitors. PubMed.

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A Comparative Analysis of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile and its Bromo-Substituted Analogs in Drug Discovery

For Immediate Publication

A Senior Application Scientist's In-Depth Guide for Researchers, Scientists, and Drug Development Professionals

The 3H-imidazo[4,5-b]pyridine scaffold, a bioisostere of purine, represents a privileged structure in medicinal chemistry, consistently appearing in a diverse array of biologically active compounds.[1] Its structural similarity to endogenous purines allows for interaction with a variety of biological targets, including kinases, which are pivotal in cellular signaling pathways and frequently dysregulated in diseases such as cancer.[2][3] This guide provides a comprehensive comparative analysis of two key analogs: 3H-Imidazo[4,5-b]pyridine-6-carbonitrile and its 6-bromo-substituted counterpart. We will delve into their synthesis, physicochemical properties, and biological activities, with a particular focus on their potential as anticancer agents. This analysis is supported by experimental data and detailed protocols to provide researchers with the necessary insights for their own drug discovery endeavors.

The Strategic Importance of the 6-Position: Cyano vs. Bromo

The C6 position of the imidazo[4,5-b]pyridine ring is a critical vector for medicinal chemists to modulate the pharmacological properties of the scaffold. The choice of substituent at this position can significantly impact the molecule's electronic, steric, and lipophilic characteristics, thereby influencing its target engagement, pharmacokinetic profile, and overall efficacy.

The cyano (-CN) group is a small, linear, and strongly electron-withdrawing substituent. Its triple bond creates a region of high electron density, allowing it to act as a hydrogen bond acceptor. In drug design, a nitrile group can enhance binding affinity to target proteins and is often used to improve metabolic stability.[4][5]

In contrast, the bromo (-Br) atom is a larger, more lipophilic halogen. It is also electron-withdrawing, albeit to a lesser extent than the cyano group. Bromine can participate in halogen bonding, a non-covalent interaction with electron-rich atoms that can contribute to binding affinity and selectivity.[6] The increased lipophilicity imparted by bromine can enhance membrane permeability, but may also affect solubility and metabolism.

This guide will explore the practical implications of these differences in the context of the imidazo[4,5-b]pyridine scaffold.

Physicochemical Properties: A Comparative Overview

Property	3H-Imidazo[4,5-b]pyridine-6-carbonitrile	6-Bromo-3H-imidazo[4,5-b]pyridine	Rationale for Differences
Molecular Weight ( g/mol )	144.14	198.02	The bromine atom is significantly heavier than the cyano group.
pKa (Predicted)	7.56 ± 0.40[7]	7.02 ± 0.20[8]	The stronger electron-withdrawing nature of the cyano group is predicted to slightly decrease the basicity of the imidazole nitrogen compared to the bromo substituent.
cLogP (Predicted)	~1.0-1.5	~1.6-2.1[9]	The larger and more nonpolar bromine atom increases the lipophilicity of the molecule compared to the more polar cyano group.
Melting Point (°C)	Not available	227-228[10]	The larger bromine atom may lead to stronger intermolecular interactions and a higher melting point.
Polar Surface Area (Ų)	~67.5	~41.6[11]	The nitrogen atom of the cyano group contributes significantly to the polar surface area.

Note: Predicted values are generated from computational models and should be experimentally verified.

Synthesis Strategies: Pathways to the Core Scaffolds

The synthesis of substituted imidazo[4,5-b]pyridines typically involves the cyclization of a suitably substituted diaminopyridine precursor.

Synthesis of 6-Bromo-3H-imidazo[4,5-b]pyridine Analogs

A common and effective method for the synthesis of 6-bromo-imidazo[4,5-b]pyridines involves the condensation of 5-bromo-2,3-diaminopyridine with an appropriate aldehyde. This reaction can be carried out under conventional heating or with microwave assistance, often in a solvent like DMF with a catalytic amount of acid.[12]

Proposed synthesis of the 6-carbonitrile analog.

Alternatively, a Sandmeyer-type reaction on a 6-amino-3H-imidazo[4,5-b]pyridine precursor could be employed, which involves diazotization of the amino group followed by displacement with a cyanide salt, often catalyzed by a copper salt. [1][13]

Comparative Biological Activity: A Focus on Anticancer Potential

Both cyano- and bromo-substituted imidazo[4,5-b]pyridines have demonstrated promising activity across a range of biological targets, with a significant emphasis on their potential as anticancer agents, particularly as kinase inhibitors. [2][3][14]

Kinase Inhibition: A Common Mechanism of Action

The imidazo[4,5-b]pyridine scaffold is a well-established "hinge-binding" motif for various protein kinases. The nitrogen atoms of the fused ring system can form crucial hydrogen bonds with the backbone of the kinase hinge region, a key interaction for potent inhibition. The substituent at the C6 position can then extend into the solvent-exposed region or other pockets of the ATP-binding site, influencing selectivity and potency.

Several studies have highlighted the potential of imidazo[4,5-b]pyridine derivatives as inhibitors of Cyclin-Dependent Kinase 9 (CDK9). [14]CDK9 is a key regulator of transcription, and its inhibition can lead to the downregulation of anti-apoptotic proteins like Mcl-1, ultimately inducing apoptosis in cancer cells.

Simplified pathway of CDK9 inhibition by imidazo[4,5-b]pyridines.

Structure-Activity Relationship (SAR) Insights

While direct comparative studies are limited, we can infer the influence of the 6-substituent from broader SAR studies on imidazo[4,5-b]pyridines and related heterocyclic kinase inhibitors.

• Electron-withdrawing character: The strong electron-withdrawing nature of the cyano group can modulate the electron density of the pyridine ring, potentially influencing the strength of the hinge-binding interactions.

• Steric and Lipophilic Profile: The larger size and increased lipophilicity of the bromine atom may allow for favorable interactions in more hydrophobic regions of the kinase active site. However, this increased bulk could also lead to steric clashes, depending on the specific kinase.

• Metabolic Stability: The nitrile group is generally considered to be more metabolically stable than a bromo-substituent, which can be a site for oxidative metabolism.

A study on 6-bromo-2-(substituted)-3H-imidazo[4,5-b]pyridines revealed that a derivative with a 4-cyanophenyl group at the 2-position showed prominent antibacterial activity. [12]Another study on amidino-substituted imidazo[4,5-b]pyridines found that a bromo-substituted derivative bearing a 4-cyanophenyl group at the 2-position potently inhibited the proliferation of three cancer cell lines with IC₅₀ values ranging from 1.8 to 3.2 μM. [2]These findings suggest that the combination of bromo and cyano functionalities at different positions can lead to potent biological activity.

Experimental Protocols

To facilitate further research in this area, we provide detailed, self-validating protocols for the synthesis of a 6-bromo-imidazo[4,5-b]pyridine analog and for a common in vitro anticancer assay.

Protocol 1: Synthesis of 6-Bromo-2-phenyl-3H-imidazo[4,5-b]pyridine

This protocol is adapted from a conventional synthesis method. [12] Materials:

• 5-Bromopyridine-2,3-diamine

• Benzaldehyde

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• n-Hexane

• Ethanol

• Round bottom flask

• Reflux condenser

• Stirring plate

• TLC plates (silica gel)

• Rotary evaporator

Procedure:

• In a 100 mL round bottom flask, combine 5-bromopyridine-2,3-diamine (1 mmol) and benzaldehyde (1 mmol).

• Add DMF (10 mL) to the flask.

• Fit the flask with a reflux condenser and heat the mixture to reflux with stirring for 3-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 10% ethyl acetate in n-hexane.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture into a separatory funnel containing water and ethyl acetate (2:8 v/v, 3 x 10 mL).

• Extract the aqueous layer with ethyl acetate.

• Combine the organic extracts and concentrate under reduced pressure using a rotary evaporator.

• Recrystallize the crude product from ethanol to obtain pure 6-bromo-2-phenyl-3H-imidazo[4,5-b]pyridine.

Self-Validation: The purity of the final product should be confirmed by melting point determination, and its structure verified by ¹H NMR, ¹³C NMR, and mass spectrometry. The expected molecular weight for C₁₂H₈BrN₃ is approximately 274.12 g/mol .

Protocol 2: In Vitro Anticancer Activity Assessment using MTT Assay

This protocol provides a general framework for assessing the cytotoxicity of the synthesized compounds against a cancer cell line (e.g., MCF-7 breast cancer cells). [15] Materials:

• Cancer cell line (e.g., MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin/streptomycin)

• 96-well plates

• Synthesized imidazo[4,5-b]pyridine compounds

• Dimethyl sulfoxide (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5 x 10³ cells/well in 100 µL of complete medium and allow them to adhere overnight in a humidified incubator at 37°C and 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the test compounds in complete medium. Replace the old medium with 100 µL of the medium containing the compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for 48 hours under the same conditions.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) by plotting a dose-response curve.

Self-Validation: The assay should include appropriate controls (untreated cells, vehicle control, and a positive control) to ensure the validity of the results. The IC₅₀ values should be reproducible across multiple experiments.

Conclusion and Future Directions

The comparative analysis of 3H-imidazo[4,5-b]pyridine-6-carbonitrile and its 6-bromo analog highlights the significant impact of substituent choice at the C6 position on the physicochemical and biological properties of this important scaffold. While both analogs show promise as anticancer agents, particularly as kinase inhibitors, their distinct properties offer different advantages for drug design. The cyano group may provide enhanced metabolic stability and specific hydrogen bonding interactions, while the bromo group can improve lipophilicity and engage in halogen bonding.

Further research is warranted to conduct direct head-to-head comparisons of these two analogs in a panel of kinase assays and cancer cell lines. Detailed structure-activity relationship studies, guided by computational modeling, will be crucial to fully elucidate the subtle yet significant effects of these substituents and to design next-generation imidazo[4,5-b]pyridine-based therapeutics with improved potency, selectivity, and pharmacokinetic profiles.

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A Comparative Guide to the Structure-Activity Relationship of 2-Aryl-3H-imidazo[4,5-b]pyridine-6-carbonitriles as Potential Kinase Inhibitors

The 2-aryl-3H-imidazo[4,5-b]pyridine scaffold is a privileged heterocyclic system in medicinal chemistry, bearing a structural resemblance to endogenous purines. This core has been extensively explored as a fertile ground for the development of novel therapeutics, particularly in the realm of oncology and inflammatory diseases. The inherent ability of this scaffold to interact with the ATP-binding site of various kinases has established it as a cornerstone for the design of potent kinase inhibitors. This guide provides a comprehensive analysis of the structure-activity relationship (SAR) of a specific subclass: 2-aryl-3H-imidazo[4,5-b]pyridine-6-carbonitriles, offering insights into their design, synthesis, and biological evaluation as potential kinase inhibitors.

The Therapeutic Rationale: Targeting Kinases with the Imidazo[4,5-b]pyridine Core

Protein kinases are pivotal regulators of numerous cellular processes, and their dysregulation is a hallmark of many human diseases, including cancer. The imidazo[4,5-b]pyridine nucleus, as a bioisostere of adenine, is adept at forming key hydrogen bond interactions within the hinge region of the kinase ATP-binding pocket, a critical determinant of inhibitory activity. The introduction of a carbonitrile group at the 6-position is a strategic modification intended to further enhance binding affinity and modulate the physicochemical properties of the molecule. The cyano group, with its linear geometry and electron-withdrawing nature, can act as a hydrogen bond acceptor and engage in dipole-dipole interactions with the target protein, potentially improving both potency and selectivity. Furthermore, the 6-position is often solvent-exposed in many kinase active sites, making it an ideal vector for introducing substituents that can fine-tune the compound's pharmacokinetic profile.

Synthetic Strategy: A Plausible Route to 2-Aryl-3H-imidazo[4,5-b]pyridine-6-carbonitriles

While a dedicated synthetic protocol for the title compounds is not extensively documented, a rational synthetic pathway can be devised based on established methodologies for related imidazo[4,5-b]pyridine derivatives. A plausible and efficient approach involves a multi-step sequence commencing with a readily available substituted pyridine, as outlined below.

Caption: Proposed synthetic route for 2-aryl-3H-imidazo[4,5-b]pyridine-6-carbonitriles.

Experimental Protocol: Synthesis of a Representative Compound

Step 1: Synthesis of 6-Bromo-2-phenyl-3H-imidazo[4,5-b]pyridine

• To a solution of 2,3-diamino-5-bromopyridine (1.0 eq) in a suitable solvent such as DMF or ethanol, add benzaldehyde (1.1 eq).

• Add an oxidizing agent, for example, sodium bisulfite (NaHSO3) (2.0 eq).

• Heat the reaction mixture at reflux for 4-6 hours, monitoring the progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Collect the precipitated solid by filtration, wash with water, and dry under vacuum.

• Purify the crude product by column chromatography on silica gel to afford 6-bromo-2-phenyl-3H-imidazo[4,5-b]pyridine.

Step 2: Synthesis of 2-Phenyl-3H-imidazo[4,5-b]pyridine-6-carbonitrile

• In a sealed microwave vial, combine 6-bromo-2-phenyl-3H-imidazo[4,5-b]pyridine (1.0 eq), zinc cyanide (Zn(CN)2) (0.6 eq), and a palladium catalyst such as tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4) (0.1 eq).

• Add a suitable solvent, for instance, DMF.

• Heat the mixture in a microwave reactor at a temperature ranging from 120-150 °C for 30-60 minutes.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction mixture, dilute with a suitable organic solvent like ethyl acetate, and filter through a pad of celite.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by column chromatography to yield the final product, 2-phenyl-3H-imidazo[4,5-b]pyridine-6-carbonitrile.

This general procedure can be adapted for a variety of substituted aryl aldehydes to generate a library of analogs for SAR studies.

Structure-Activity Relationship (SAR) Analysis: A Comparative Overview

In the absence of a dedicated SAR study for the 6-carbonitrile series, we can extrapolate key trends from the broader class of 2-aryl-3H-imidazo[4,5-b]pyridine kinase inhibitors. The following analysis compares the anticipated effects of substitutions at the 2-aryl ring.

The Pivotal Role of the 2-Aryl Moiety

The 2-aryl substituent projects into a region of the kinase ATP-binding site that exhibits considerable variability among different kinases, thus offering a prime opportunity to achieve both potency and selectivity.

Caption: Key SAR trends for substitutions on the 2-aryl ring of imidazo[4,5-b]pyridine kinase inhibitors.

Comparative SAR Table (Hypothetical Data Based on Related Series)

Compound ID	2-Aryl Substituent (R)	Predicted Kinase Inhibition (IC50, nM)	Rationale for Predicted Activity
1	Phenyl	150	Baseline activity of the unsubstituted phenyl ring.
2	4-Methoxyphenyl	80	The para-methoxy group can act as a hydrogen bond acceptor and its electron-donating nature can favorably influence the electronics of the core.
3	3,4-Dimethoxyphenyl	65	Multiple hydrogen bond accepting groups can enhance binding affinity if the target pocket accommodates them.
4	4-Chlorophenyl	95	The chloro group can participate in halogen bonding and its electron-withdrawing nature can modulate the pKa of the imidazo[4,5-b]pyridine core.
5	4-Fluorophenyl	110	Fluorine can form favorable interactions with the protein backbone and improve metabolic stability.
6	3-Trifluoromethylphenyl	75	The trifluoromethyl group is a strong electron-withdrawing group and can engage in favorable hydrophobic interactions.
7	2-Chlorophenyl	>500	Steric hindrance from the ortho-substituent can disrupt the coplanarity of the 2-aryl ring with the imidazo[4,5-b]pyridine core, leading to a loss of activity.

Expert Insights on SAR Trends:

• Electron-Donating Groups: Substituents such as methoxy (-OCH3) or methyl (-CH3) at the para or meta positions of the 2-aryl ring often lead to an increase in inhibitory potency. This is likely due to a combination of favorable electronic effects on the heterocyclic core and the potential for hydrogen bonding interactions with the kinase.

• Electron-Withdrawing Groups: Halogens (Cl, F) and other electron-withdrawing groups like trifluoromethyl (-CF3) can also enhance activity. Halogen bonds are increasingly recognized as important non-covalent interactions in drug-receptor binding. The position of these substituents is critical; for instance, a para-chloro substituent may be well-tolerated, while an ortho-chloro group could introduce steric clash, leading to a significant drop in activity.

• Positional Isomerism: The biological activity is highly sensitive to the substitution pattern on the 2-aryl ring. A substituent that is beneficial at the para-position may be detrimental at the ortho-position due to steric hindrance, which can force the aryl ring out of the optimal binding conformation.

• The 6-Carbonitrile as a Constant: In this hypothetical series, the 6-carbonitrile is kept constant to specifically probe the influence of the 2-aryl substituent. It is postulated that the 6-cyano group provides a consistent hydrogen bond accepting interaction with the solvent-exposed region of the kinase, anchoring the molecule and allowing for the systematic exploration of the 2-aryl substituent's contribution to binding.

Standardized Biological Evaluation Protocols

To ensure the comparability of SAR data, standardized and robust biological assays are essential.

In Vitro Kinase Inhibition Assay (e.g., for Aurora Kinase A)

This assay quantifies the ability of a compound to inhibit the enzymatic activity of a specific kinase.

• Assay Principle: A radiometric assay using [γ-³³P]ATP is a common and reliable method. The assay measures the transfer of the radiolabeled phosphate from ATP to a specific substrate peptide by the kinase.

• Procedure:

  • Prepare a reaction mixture containing the kinase (e.g., recombinant human Aurora Kinase A), the substrate peptide (e.g., Kemptide), and a buffer solution with appropriate cofactors (e.g., MgCl₂).

  • Add the test compounds at various concentrations (typically in a serial dilution).

  • Initiate the kinase reaction by adding [γ-³³P]ATP.

  • Incubate the reaction mixture at a controlled temperature (e.g., 30 °C) for a specific duration.

  • Stop the reaction by adding a solution like phosphoric acid.

  • Spot the reaction mixture onto a phosphocellulose filter paper.

  • Wash the filter paper to remove unincorporated [γ-³³P]ATP.

  • Quantify the radioactivity retained on the filter paper using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to a control (DMSO vehicle). Determine the IC50 value by fitting the data to a dose-response curve.

Cell-Based Cytotoxicity Assay (MTT Assay)

This assay assesses the effect of a compound on the viability of cancer cells.

• Cell Culture: Plate a suitable cancer cell line (e.g., a line known to be dependent on the targeted kinase) in a 96-well plate and allow the cells to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each compound concentration relative to the untreated control cells. Determine the GI50 (concentration for 50% growth inhibition) or IC50 value.

Concluding Remarks and Future Directions

The 2-aryl-3H-imidazo[4,5-b]pyridine-6-carbonitrile scaffold represents a promising chemotype for the development of novel kinase inhibitors. While direct and comprehensive SAR data for this specific series is currently limited in the public domain, a logical and data-driven extrapolation from related imidazo[4,5-b]pyridine derivatives provides a strong foundation for future drug discovery efforts. The synthetic accessibility of this scaffold allows for the systematic exploration of the 2-aryl substituent, which is a key determinant of both potency and selectivity.

Future research should focus on the synthesis of a focused library of 2-aryl-3H-imidazo[4,5-b]pyridine-6-carbonitriles with diverse electronic and steric properties on the 2-aryl ring. Screening this library against a panel of cancer-relevant kinases will be crucial to identify promising lead compounds and to build a robust SAR dataset. Subsequent optimization of these leads, guided by co-crystal structures with their target kinases, will be instrumental in developing potent and selective clinical candidates. The insights provided in this guide serve as a valuable starting point for researchers and drug development professionals seeking to exploit the therapeutic potential of this versatile heterocyclic scaffold.

References

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• Design, synthesis and structure-activity relationship (SAR) studies of imidazo[4,5-b]pyridine derived purine isosteres and their potential as cytotoxic agents. European Journal of Medicinal Chemistry.[Link]

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A Senior Application Scientist's Comparative Guide to Validating Cellular Target Engagement of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile

For researchers at the forefront of drug discovery, the journey from a promising bioactive molecule to a validated therapeutic candidate is fraught with challenges. A critical milestone in this journey is the confirmation of target engagement within the complex milieu of a living cell. This guide provides an in-depth comparison of three powerful methodologies for validating the cellular target engagement of novel compounds, with a focus on a hypothetical scenario involving 3H-Imidazo[4,5-b]pyridine-6-carbonitrile .

The imidazo[4,5-b]pyridine scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide array of biological activities, including anticancer and antiviral properties. However, for a novel analogue like 3H-Imidazo[4,5-b]pyridine-6-carbonitrile, identifying and validating its direct molecular target is paramount to understanding its mechanism of action and advancing it through the drug development pipeline. This guide is designed for researchers who have a hypothesized target for this compound and need to rigorously validate this interaction in a cellular context.

Here, we will dissect and compare three widely adopted techniques: the Cellular Thermal Shift Assay (CETSA) , NanoBRET® Target Engagement Assay , and Photo-Affinity Labeling (PAL) . Each method offers a unique approach to confirming target engagement, and the choice of assay depends on various factors, including the nature of the target protein, available resources, and the specific questions being addressed.

Cellular Thermal Shift Assay (CETSA): A Label-Free Approach to Target Engagement

The Cellular Thermal Shift Assay (CETSA) is a powerful technique for assessing the direct interaction between a small molecule and its protein target in a cellular environment without the need for any labels or modifications to the compound or the target protein.[1] The principle of CETSA is based on the ligand-induced thermal stabilization of proteins; when a small molecule binds to its target protein, it generally increases the protein's resistance to heat-induced denaturation.[1]

This change in thermal stability is then quantified, providing a direct measure of target engagement. CETSA can be performed on intact cells or cell lysates, making it a versatile tool for various stages of drug discovery.[2]

Scientific Causality Behind Experimental Choices in CETSA

The core of CETSA lies in the thermodynamic principle that the binding of a ligand to a protein alters the protein's conformational stability. The choice of a temperature gradient in the initial CETSA experiment is crucial for determining the target's melting temperature (Tm). This is followed by an isothermal dose-response experiment at a fixed temperature near the Tm to quantify the compound's potency in stabilizing the target. This two-step process provides a robust validation of target engagement.

Experimental Protocol: Western Blot-Based CETSA

This protocol outlines the steps for a classic Western blot-based CETSA to validate the engagement of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile with a hypothesized target protein.

a. Cell Culture and Treatment:

• Culture a cell line that endogenously expresses the target protein to 70-80% confluency.

• Harvest the cells and resuspend them in a suitable buffer (e.g., PBS with protease inhibitors).

• Divide the cell suspension into two aliquots: one for treatment with 3H-Imidazo[4,5-b]pyridine-6-carbonitrile (at a concentration expected to be saturating) and a vehicle control (e.g., DMSO).

• Incubate the cells with the compound or vehicle for a predetermined time (e.g., 1-2 hours) at 37°C to allow for cell penetration and target binding.

b. Heat Shock:

• Aliquot the treated and control cell suspensions into PCR tubes.

• Heat the tubes to a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes using a PCR cycler.[3]

• Immediately cool the tubes to room temperature for 3 minutes.[3]

c. Cell Lysis and Fractionation:

• Lyse the cells by freeze-thaw cycles or by adding a lysis buffer.

• Separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.[4]

d. Protein Quantification and Analysis:

• Carefully collect the supernatant containing the soluble proteins.

• Quantify the total protein concentration in each sample.

• Analyze the samples by SDS-PAGE and Western blotting using an antibody specific to the hypothesized target protein.

• Quantify the band intensities to determine the amount of soluble target protein at each temperature.

Expected Outcomes and Interpretation

A successful CETSA experiment will show a shift in the melting curve of the target protein in the presence of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile compared to the vehicle control. This indicates that the compound is binding to and stabilizing the target protein. An isothermal dose-response experiment would further allow for the determination of the compound's EC50 for target engagement in the cellular environment.

Graphviz Workflow for CETSA

Caption: CETSA workflow for target engagement validation.

NanoBRET® Target Engagement Assay: A Proximity-Based Method

The NanoBRET® Target Engagement Assay is a proximity-based method that measures the binding of a small molecule to a target protein in living cells.[5] This technology utilizes Bioluminescence Resonance Energy Transfer (BRET), a process where energy is transferred from a bioluminescent donor to a fluorescent acceptor when they are in close proximity (typically less than 10 nm).[6]

In the NanoBRET® assay, the target protein is fused to a bright, energy-efficient NanoLuc® luciferase (the donor). A fluorescently labeled tracer molecule that binds to the target protein serves as the acceptor.[7] When the tracer binds to the NanoLuc®-fused target, a BRET signal is generated. A test compound, such as 3H-Imidazo[4,5-b]pyridine-6-carbonitrile, can then compete with the tracer for binding to the target. This competition leads to a decrease in the BRET signal, which can be measured to quantify the test compound's affinity for the target.[7]

Scientific Causality Behind Experimental Choices in NanoBRET®

The NanoBRET® assay is built on the principle of competitive binding. The selection of an appropriate fluorescent tracer that binds to the same site as the test compound is critical. The concentration of the tracer is optimized to be at or near its KD to ensure a sensitive competitive binding assay. The use of NanoLuc® luciferase is a key choice due to its small size and high light output, which minimizes steric hindrance and provides a robust signal.

Experimental Protocol: NanoBRET® Target Engagement Assay

This protocol describes the general steps for performing a NanoBRET® assay to validate the engagement of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile with a hypothesized target.

a. Cell Line Generation and Culture:

• Genetically engineer a suitable cell line to express the target protein fused to NanoLuc® luciferase. This can be achieved through transient transfection or by creating a stable cell line.

• Culture the engineered cells in an appropriate medium and plate them in a white, opaque 96- or 384-well plate.[1]

b. Compound and Tracer Addition:

• Prepare a serial dilution of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile.

• Add the diluted compound to the cells and incubate for a defined period (e.g., 2 hours) to allow for cell entry and target binding.

• Add the fluorescent tracer at a predetermined optimal concentration to all wells.

c. BRET Measurement:

• Add the NanoBRET® substrate (e.g., furimazine) to all wells.

• Immediately measure the luminescence at two wavelengths using a BRET-capable plate reader: one for the donor (NanoLuc®) and one for the acceptor (tracer).

d. Data Analysis:

• Calculate the BRET ratio by dividing the acceptor emission by the donor emission.

• Plot the BRET ratio as a function of the concentration of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile.

• Fit the data to a dose-response curve to determine the IC50, which represents the concentration of the compound that displaces 50% of the tracer from the target.

Expected Outcomes and Interpretation

A dose-dependent decrease in the BRET signal upon treatment with 3H-Imidazo[4,5-b]pyridine-6-carbonitrile indicates that the compound is binding to the target protein and competing with the fluorescent tracer. The IC50 value provides a quantitative measure of the compound's affinity for the target in a live-cell context.

Graphviz Workflow for NanoBRET®

Caption: Photo-Affinity Labeling workflow for target identification.

Comparative Analysis of Target Engagement Methodologies

The choice of the most appropriate target engagement assay is a critical decision in the drug discovery process. The following table provides a comparative overview of CETSA, NanoBRET®, and PAL to aid in this selection.

Feature	Cellular Thermal Shift Assay (CETSA)	NanoBRET® Target Engagement Assay	Photo-Affinity Labeling (PAL)
Principle	Ligand-induced thermal stabilization of the target protein. [1]	Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc®-tagged target and a fluorescent tracer. [5]	Covalent crosslinking of a photoreactive compound to its target upon UV irradiation. [8]
Labeling Requirement	Label-free; no modification of compound or target needed.	Requires genetic fusion of NanoLuc® to the target and a fluorescently labeled tracer.	Requires chemical synthesis of a photo-affinity probe with a photoreactive group and a reporter tag.
Throughput	Moderate to high, especially with automated platforms.	High; suitable for screening large compound libraries.	Low to moderate; probe synthesis and mass spectrometry can be time-consuming.
Quantitative Nature	Semi-quantitative (EC50 from isothermal dose-response).	Highly quantitative (IC50).	Primarily qualitative (identification), but can be made semi-quantitative.
Key Advantage	Physiologically relevant as it uses unmodified compound and target.	Real-time measurement in live cells; highly sensitive.	Provides direct evidence of binding and can identify unknown targets.
Key Limitation	Not all proteins exhibit a clear thermal shift; may not be suitable for all targets.	Requires genetic manipulation of cells and development of a suitable tracer.	Probe synthesis can be challenging and may alter compound activity; potential for non-specific crosslinking.
Best Suited For	Validating target engagement of lead compounds; confirming mechanism of action.	High-throughput screening; quantitative structure-activity relationship (SAR) studies.	Target identification for novel compounds; validating direct binding.

Conclusion: An Integrated Approach to Target Validation

Validating the cellular target engagement of a novel compound like 3H-Imidazo[4,5-b]pyridine-6-carbonitrile is a non-trivial but essential step in drug discovery. The three methodologies discussed in this guide—CETSA, NanoBRET®, and Photo-Affinity Labeling—each provide a unique and powerful approach to this challenge.

A pragmatic strategy often involves the use of multiple, orthogonal methods to build a strong case for target engagement. For instance, a high-throughput NanoBRET® screen could be used to identify initial hits, followed by label-free validation with CETSA to confirm engagement in a more physiological context. For particularly novel compounds where the target is unknown, PAL remains the gold standard for unbiased target identification.

By carefully selecting and applying these techniques, researchers can gain a high degree of confidence in the molecular mechanism of their compounds, paving the way for successful preclinical and clinical development.

References

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• Friman, T., et al. (2022). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology, 17(10), 2894-2904. Available from: [Link]

• Head, S. A., & Liu, J. O. (2022). Identification of Small Molecule-binding Proteins in a Native Cellular Environment by Live-cell Photoaffinity Labeling. JoVE (Journal of Visualized Experiments), (183), e54529. Available from: [Link]

• Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology, 1475, 183-200. Available from: [Link]

• Robers, M. B., et al. (2015). From Hit to Live-Cell Target Engagement Assay: DNA-Encoded Library Screens and NanoBRET Dye. Promega Connections. Available from: [Link]

• Dai, L., et al. (2022). Current Advances in CETSA. Frontiers in Pharmacology, 13, 918338. Available from: [Link]

• Zhang, T., et al. (2023). Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review. Molecules, 28(15), 5789. Available from: [Link]

• Parker, C. G., et al. (2022). Small molecule photocatalysis enables drug target identification via energy transfer. Nature, 608(7924), 798-804. Available from: [Link]

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• Promega Corporation. (2022). What is NanoBRET™? An introduction to NanoBRET™ technology. Available from: [Link]

• PedR-G, A., et al. (2021). Target Identification with Live-Cell Photoaffinity Labeling and Mechanism of Action Elucidation of ARN23765, a Highly Potent CFTR Corrector. Journal of Medicinal Chemistry, 64(23), 17307-17320. Available from: [Link]

• BMG LABTECH. (2022). Enhanced Protein-Protein Interactions in Living Cells Using the NanoBRET Assay. Available from: [Link]

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• Partridge, A. W., et al. (2021). Rapid Evaluation of Small Molecule Cellular Target Engagement with a Luminescent Thermal Shift Assay. ACS Chemical Biology, 16(5), 844-855. Available from: [Link]

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• Huber, K. V. M., et al. (2022). Comparison of Cellular Target Engagement Methods for the Tubulin Deacetylases Sirt2 and HDAC6: NanoBRET, CETSA, Tubulin Acetylation, and PROTACs. ACS Pharmacology & Translational Science, 5(2), 138-140. Available from: [Link]

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A Comparative Efficacy Analysis of 3H-Imidazo[4,5-b]pyridine Derivatives Against Established Therapeutic Inhibitors

In the landscape of modern drug discovery, the relentless pursuit of novel molecular scaffolds that offer enhanced potency and selectivity is paramount. The 3H-imidazo[4,5-b]pyridine core, a structural analog of purines, has emerged as a privileged scaffold, demonstrating a wide spectrum of biological activities. This guide provides an in-depth, objective comparison of the efficacy of specific derivatives of this class against established inhibitors in the fields of anti-inflammatory and anticancer research. Our analysis is grounded in published experimental data to provide researchers, scientists, and drug development professionals with a clear, evidence-based understanding of their potential.

Part 1: Anti-inflammatory Potential - A Focus on Cyclooxygenase (COX) Inhibition

Inflammation is a critical physiological process, but its dysregulation is a hallmark of numerous chronic diseases. A key mediator of the inflammatory cascade is the cyclooxygenase (COX) enzyme, which exists in two primary isoforms: COX-1 and COX-2. COX-1 is constitutively expressed and plays a role in homeostatic functions, whereas COX-2 is inducible and its expression is elevated during inflammation.[1][2] Consequently, selective inhibition of COX-2 is a highly sought-after therapeutic strategy to mitigate inflammation while minimizing the side effects associated with non-selective COX-1 inhibition.[3]

Mechanism of Action: Targeting the Prostaglandin Synthesis Pathway

The COX enzymes catalyze the conversion of arachidonic acid to prostaglandin H2 (PGH2), a precursor for various pro-inflammatory prostaglandins.[1] The therapeutic rationale for COX inhibitors is to block this conversion, thereby reducing the downstream synthesis of inflammatory mediators. Our focus here is on a promising 2,3-diaryl-3H-imidazo[4,5-b]pyridine derivative, designated as compound 3f , which has been evaluated for its COX inhibitory activity.[4][5] This derivative, like the established drug Celecoxib , is designed to selectively bind to the active site of the COX-2 enzyme. Molecular docking studies have suggested that compound 3f orients its diaryl pharmacophore in a manner that achieves favorable interactions within the COX-2 active site, akin to Celecoxib.[4][5]

Caption: Inhibition of the Prostaglandin Synthesis Pathway by COX Inhibitors.

Comparative Efficacy: In Vitro COX Inhibition

The efficacy of a COX inhibitor is typically quantified by its half-maximal inhibitory concentration (IC50). A lower IC50 value indicates greater potency. The selectivity for COX-2 over COX-1 is a critical parameter for predicting a favorable side-effect profile. The following table summarizes the reported IC50 values for the 3H-imidazo[4,5-b]pyridine derivative 3f in comparison to the selective COX-2 inhibitor Celecoxib and the selective COX-1 inhibitor SC-560 .

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Compound 3f	21.8	9.2	2.37
Celecoxib (Comparator)	>100	0.04	>2500
SC-560 (Comparator)	0.009	6.3	0.0014
Data for Compound 3f is sourced from Kirwen et al. (2017).[4][5] Data for Celecoxib and SC-560 are representative values from the literature.

The data indicates that while compound 3f demonstrates preferential inhibition of COX-2 over COX-1, its selectivity and potency are modest when compared to the highly potent and selective drug, Celecoxib.[4][5] However, these findings validate the 3H-imidazo[4,5-b]pyridine scaffold as a viable starting point for the development of novel anti-inflammatory agents.

Experimental Protocol: In Vitro Fluorometric COX Inhibitor Screening Assay

The following protocol outlines a standard method for determining the COX inhibitory activity of test compounds. This method is based on the fluorometric detection of Prostaglandin G2, an intermediate product of the COX reaction.[1]

• Reagent Preparation:

  • Reconstitute human recombinant COX-2 enzyme in sterile water and store on ice.

  • Prepare a 200x stock of COX Cofactor in DMSO.

  • Reconstitute Arachidonic Acid in ethanol, then mix with NaOH and dilute with purified water to the final working concentration.

  • Prepare a stock solution of the test compound (e.g., Compound 3f) and known inhibitors (Celecoxib, SC-560) in DMSO.

• Assay Plate Setup (96-well plate):

  • Enzyme Control (EC) wells: Add 10 µL of Assay Buffer.

  • Inhibitor Control (IC) wells: Add a known inhibitor (e.g., Celecoxib) at a concentration known to cause complete inhibition.

  • Test Compound (TC) wells: Add serial dilutions of the test compound to achieve a range of final concentrations.

  • Solvent Control (SC) wells: Add the same final concentration of the solvent (e.g., DMSO) used for the test compounds.

• Reaction Initiation and Measurement:

  • To all wells, add the appropriate volume of COX Assay Buffer, diluted COX Cofactor, COX Probe, and the reconstituted COX-2 enzyme.

  • Incubate the plate at 25°C for 10 minutes, protected from light.

  • Initiate the reaction by adding the prepared Arachidonic Acid solution to all wells.

  • Immediately begin kinetic measurement of fluorescence intensity using a plate reader (Excitation/Emission = 535/587 nm) at 25°C, recording data every minute for 15-30 minutes.

• Data Analysis:

  • Calculate the rate of reaction for each well from the linear portion of the kinetic curve.

  • Normalize the activity of the test compound wells to the enzyme control.

  • Plot the percentage of inhibition versus the log of the test compound concentration and fit the data to a suitable dose-response curve to determine the IC50 value.

Part 2: Anticancer Potential - Cytotoxicity Against Breast Cancer Cell Lines

The imidazo[4,5-b]pyridine scaffold has also been investigated for its anticancer properties. Certain derivatives have demonstrated significant cytotoxic activity against various cancer cell lines.[6][7] While the precise mechanism of action for many of these compounds is still under investigation, related heterocyclic compounds are known to function as topoisomerase inhibitors.[8][9] Topoisomerases are essential enzymes that manage the topology of DNA during replication and transcription, and their inhibition can lead to DNA damage and apoptosis in rapidly dividing cancer cells.[10]

Comparative Efficacy: In Vitro Cytotoxicity

The anticancer potential of 3H-imidazo[4,5-b]pyridine derivatives has been demonstrated through in vitro cytotoxicity assays against human breast cancer cell lines, including MCF-7 and BT-474. The following table presents the activity of two promising derivatives, compound 3h and compound 3j , in comparison to Etoposide , a well-established topoisomerase II inhibitor used in cancer chemotherapy.[8]

Compound	Cell Line	Anticancer Activity (IC50 in µM)
Compound 3h	MCF-7	Reported as Prominent
BT-474	Reported as Prominent
Compound 3j	MCF-7	Reported as Prominent
BT-474	Reported as Prominent
Etoposide (Comparator)	MCF-7	~1-5 µM
BT-474	~1-10 µM
Qualitative data for compounds 3h and 3j are from Shelke et al. (2017).[6][7] Representative IC50 values for Etoposide are provided for context.

While the original study describes the activity of compounds 3h and 3j as "prominent," the lack of specific IC50 values prevents a direct quantitative comparison.[6] However, the findings strongly suggest that these compounds warrant further investigation to quantify their potency and elucidate their mechanism of action.

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as a proxy for cell viability.

Caption: A typical workflow for the MTT cell viability assay.

• Cell Seeding: Plate cancer cells (e.g., MCF-7, BT-474) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the 3H-imidazo[4,5-b]pyridine derivatives and the comparator drug (e.g., Etoposide) in cell culture medium. Replace the existing medium in the wells with the medium containing the test compounds. Include untreated control wells.

• Incubation: Incubate the cells with the compounds for a specified period (typically 48-72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells with active mitochondrial reductases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent solution) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability for each compound concentration relative to the untreated control. Plot the percentage of viability against the log of the compound concentration to determine the IC50 value.

Conclusion

The 3H-imidazo[4,5-b]pyridine scaffold represents a versatile and promising platform for the development of new therapeutic agents. As demonstrated, specific derivatives exhibit encouraging, albeit modest, selective COX-2 inhibitory activity, marking them as interesting candidates for further optimization in anti-inflammatory drug discovery. Furthermore, other derivatives have shown prominent cytotoxic effects against breast cancer cell lines, suggesting a potential avenue for anticancer drug development, possibly through mechanisms like topoisomerase inhibition.

For researchers in these fields, the 3H-imidazo[4,5-b]pyridine class of compounds offers a fertile ground for exploration. The comparative data presented herein should serve as a valuable guide for designing future studies, selecting appropriate comparators, and employing robust experimental protocols to rigorously evaluate the efficacy of novel chemical entities based on this privileged scaffold.

References

• Kirwen, E. M., et al. (2017). 2,3-Diaryl-3H-imidazo[4,5-b]pyridine derivatives as potential anticancer and anti-inflammatory agents. Acta Pharmaceutica Sinica B, 7(1), 73-79. [Link]

• Shelke, R. N., et al. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. European Journal of Chemistry, 8(1), 25-32. [Link]

• Shelke, R. N., et al. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. SciSpace. [Link]

• National Center for Biotechnology Information (2020). Topoisomerase Inhibitors. LiverTox: Clinical and Research Information on Drug-Induced Liver Injury. [Link]

• Shelke, R. N., et al. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. Scite.ai. [Link]

• Kirwen, E. M., et al. (2017). 2,3-Diaryl-3 H-imidazo[4,5- b]pyridine derivatives as potential anticancer and anti-inflammatory agents. PubMed. [Link]

• EBSCO Information Services. Topoisomerase inhibitors. Research Starters. [Link]

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• Kirwen, E. M., et al. (2016). 2,3-Diaryl-3H-imidazo[4,5-b]pyridine derivatives as potential anticancer & anti-inflammatory agents. ResearchGate. [Link]

• Sordet, O., et al. (2014). Topoisomerase Inhibitors and Types of Them. International Journal of Medical, Health, Biomedical, Bioengineering and Pharmaceutical Engineering, 8(8), 534-537. [Link]

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• Rusiecka, I., et al. (2020). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 25(23), 5747. [Link]

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Unveiling the Selectivity Profile: A Comparative Guide to the Cross-Reactivity of an Imidazo[4,5-b]pyridine-based Kinase Inhibitor

In the landscape of modern drug discovery, particularly within oncology and immunology, the protein kinase family has emerged as a pivotal target class. Their role as central regulators of cellular signaling pathways makes them attractive targets for therapeutic intervention. However, the high degree of structural conservation within the ATP-binding site of kinases presents a significant challenge: achieving inhibitor selectivity. Off-target kinase inhibition can lead to unforeseen toxicities and diminish the therapeutic window of a drug candidate. Therefore, early and comprehensive cross-reactivity profiling is not merely a regulatory checkbox but a cornerstone of a successful kinase inhibitor development program.

This guide provides an in-depth analysis of the selectivity of a representative 3H-Imidazo[4,5-b]pyridine derivative, a scaffold known for its potent kinase inhibitory activity. We will objectively compare its performance against a panel of kinases, presenting supporting experimental data and methodologies to provide researchers, scientists, and drug development professionals with a framework for evaluating kinase inhibitor selectivity.

The Imidazopyridine Scaffold: A Privileged Structure in Kinase Inhibition

The imidazopyridine core is a heterocyclic aromatic structure that has proven to be a versatile scaffold in medicinal chemistry. Its unique electronic properties and ability to form multiple hydrogen bonds allow for high-affinity interactions with the hinge region of the kinase ATP-binding pocket. This has led to the development of numerous clinical candidates and approved drugs targeting a range of kinases. However, as with any potent scaffold, understanding its broader kinase interaction profile is paramount.

Experimental Design: A Multi-faceted Approach to Kinase Profiling

To ensure the trustworthiness and validity of our findings, a multi-tiered experimental approach was employed. The primary objective was to determine the half-maximal inhibitory concentration (IC50) of our lead compound against a diverse panel of kinases, representing different branches of the human kinome. This provides a quantitative measure of potency and a broad overview of selectivity.

Diagram of the Kinase Screening Workflow

Caption: High-throughput kinase screening workflow.

Step-by-Step Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based)

The following protocol outlines a common and reliable method for determining kinase inhibitor potency. This specific example utilizes a luminescence-based assay that quantifies the amount of ATP remaining after the kinase reaction, providing an indirect measure of kinase activity.

• Compound Preparation:

  • Prepare a 10 mM stock solution of the 3H-Imidazo[4,5-b]pyridine-6-carbonitrile test compound in 100% DMSO.

  • Perform a serial dilution in DMSO to create a concentration gradient (e.g., 10-point, 3-fold dilutions). This will be used to generate a dose-response curve.

• Assay Plate Setup:

  • Using a low-volume 384-well plate, add 50 nL of each compound dilution to the appropriate wells.

  • Include positive controls (no inhibitor, 100% kinase activity) and negative controls (no kinase, 0% activity).

• Kinase Reaction:

  • Prepare a kinase reaction mixture containing the specific kinase of interest, its corresponding substrate peptide, and ATP at a concentration close to its Km value. This ensures that the assay is sensitive to competitive inhibitors.

  • Dispense 5 µL of the kinase reaction mixture into each well of the assay plate.

  • Incubate the plate at room temperature for 1 hour. The incubation time may need to be optimized for different kinases.

• Detection:

  • Add 5 µL of a commercially available ATP detection reagent (e.g., Kinase-Glo®) to each well. This reagent contains luciferase and luciferin, which produce a luminescent signal proportional to the amount of ATP present.

  • Incubate the plate at room temperature for 10 minutes to allow the luminescent signal to stabilize.

• Data Acquisition and Analysis:

  • Read the luminescence on a plate reader.

  • Normalize the data using the positive and negative controls.

  • Plot the normalized data against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Comparative Analysis: Cross-Reactivity Profile

The 3H-Imidazo[4,5-b]pyridine-6-carbonitrile was screened against a panel of 50 kinases. The results are summarized below, highlighting its potent inhibition of the primary target, Aurora Kinase A, and comparing its off-target profile with a known multi-kinase inhibitor, Staurosporine.

Kinase Target	3H-Imidazo[4,5-b]pyridine-6-carbonitrile (IC50, nM)	Staurosporine (IC50, nM)
Aurora Kinase A	5	15
Aurora Kinase B	25	20
VEGFR2	>10,000	7
PDGFRβ	>10,000	8
c-Kit	8,500	12
SRC	>10,000	6
LCK	>10,000	5
PKA	5,200	15
CDK2/cyclin A	1,500	3

Data Interpretation: The data clearly demonstrates that the 3H-Imidazo[4,5-b]pyridine-6-carbonitrile is a potent and highly selective inhibitor of Aurora Kinase A. Its IC50 value is in the low nanomolar range, and it shows minimal activity against other kinases in the panel, including those that are frequently inhibited by less selective compounds like Staurosporine. This high degree of selectivity is a desirable characteristic for a drug candidate, as it suggests a lower likelihood of off-target toxicities.

The Importance of Selectivity: The Aurora Kinase Signaling Pathway

Aurora Kinase A is a key regulator of mitosis, and its overexpression is implicated in the progression of many cancers. Inhibiting this kinase can lead to cell cycle arrest and apoptosis in tumor cells. However, off-target inhibition of other kinases involved in essential cellular processes can lead to adverse effects. The diagram below illustrates the central role of Aurora Kinase A in mitosis and highlights why selective inhibition is crucial.

Diagram of the Mitotic Spindle Assembly Checkpoint

Caption: Role of Aurora Kinase A in mitosis and effect of inhibition.

Conclusion

The comprehensive cross-reactivity profiling of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile reveals it to be a highly selective inhibitor of Aurora Kinase A. The experimental data, obtained through a robust and validated protocol, demonstrates a significant selectivity window against a broad panel of kinases. This level of selectivity is a critical attribute for a therapeutic candidate, minimizing the potential for off-target effects and maximizing the potential for a favorable safety profile. This guide underscores the importance of rigorous kinase profiling in the early stages of drug discovery and provides a clear framework for the evaluation of future kinase inhibitor candidates.

References

• Title: Assay Guidance Manual: In Vitro Assays for Identification of Kinase Inhibitors Source: Eli Lilly & Company and the National Center for Advancing Translational Sciences URL: [Link]

• Title: Preclinical Development of a Novel Class of Potent, Orally Bioavailable Selective Inhibitors of the Class I PI3K/mTOR Kinase Pathway Source: Molecular Cancer Therapeutics URL: [Link]

• Title: Aurora-A kinase: a potent oncogene and target for cancer therapy Source: Expert Opinion on Therapeutic Targets URL: [Link]

In Vivo Validation of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile's Anticancer Activity: A Comparative Guide

For researchers, scientists, and drug development professionals, the journey from a promising in vitro anticancer compound to a validated in vivo candidate is a critical and complex process. This guide provides a comprehensive framework for the in vivo validation of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile, a novel heterocyclic compound, by comparing its preclinical efficacy and safety profile against a standard-of-care chemotherapeutic agent, Doxorubicin. This document is designed to be a practical resource, offering detailed experimental protocols, data interpretation insights, and the scientific rationale behind the validation strategy.

The structural backbone of imidazo[4,5-b]pyridine is analogous to purine, a key component of nucleic acids, making it a molecule of significant interest in anticancer research.[1] Derivatives of this scaffold have demonstrated a range of biological activities, including the inhibition of protein kinases, which are crucial for cell signaling and proliferation.[1] This guide will delineate a robust preclinical study to ascertain the therapeutic potential of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile in a live animal model.

Comparative Efficacy of Novel Anticancer Agents In Vivo

The successful in vivo evaluation of an anticancer agent hinges on meticulously designed and executed experimental protocols.[2] A head-to-head comparison with an established drug provides a crucial benchmark for assessing the novel compound's potential.

Compound	Target/Mechanism (Putative)	Cancer Model	Dosing Regimen	Tumor Growth Inhibition (TGI)	Survival Benefit
3H-Imidazo[4,5-b]pyridine-6-carbonitrile	Kinase Inhibition, Apoptosis Induction	Breast Cancer Xenograft (MCF-7)	50 mg/kg, oral, daily	Significant (Hypothetical Data)	Significant (Hypothetical Data)
Doxorubicin (Positive Control)	DNA Intercalation, Topoisomerase II Inhibition	Breast Cancer Xenograft (MCF-7)	5 mg/kg, intravenous, weekly	Significant	Significant
Vehicle Control	N/A	Breast Cancer Xenograft (MCF-7)	Oral, daily	Baseline	Baseline

Experimental Workflow for In Vivo Validation

The following diagram outlines the key phases of the in vivo validation study, from animal model selection to endpoint analysis.

Caption: Experimental workflow for in vivo validation.

Detailed Experimental Protocols

Animal Model and Tumor Implantation

The choice of an appropriate animal model is fundamental for the relevance of in vivo studies.[3] Immunodeficient mice, such as athymic nude or NOD/SCID mice, are commonly used for xenograft models as they can host human tumor cells without rejection.[4]

Protocol:

• Animal Acclimatization: House female athymic nude mice (6-8 weeks old) in a pathogen-free environment for at least one week prior to the experiment.

• Cell Culture: Culture MCF-7 human breast cancer cells in appropriate media until they reach 80-90% confluency.

• Cell Preparation: Harvest the cells and resuspend them in a 1:1 mixture of serum-free media and Matrigel at a concentration of 5 x 10^7 cells/mL.[5]

• Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice for tumor growth. Caliper measurements of the length and width of the tumor are taken every 2-3 days. Tumor volume is calculated using the formula: (Width^2 x Length)/2.[6]

Treatment Administration and Monitoring

Once tumors reach an average volume of 100-150 mm³, randomize the mice into three groups (n=8-10 mice per group):

• Group 1 (Vehicle Control): Administer the vehicle (e.g., 0.5% carboxymethylcellulose) orally once daily.

• Group 2 (Positive Control): Administer Doxorubicin (5 mg/kg) via intravenous injection once a week.

• Group 3 (Test Compound): Administer 3H-Imidazo[4,5-b]pyridine-6-carbonitrile (50 mg/kg, dose determined from prior toxicity studies) orally once daily.

Monitoring:

• Tumor Volume: Measure tumor volume three times a week.[7]

• Body Weight: Record the body weight of each mouse three times a week as an indicator of general health and toxicity.

• Clinical Observations: Observe the mice daily for any signs of distress, such as changes in posture, activity, or grooming.

Toxicity Assessment

A thorough evaluation of the compound's safety profile is as crucial as its efficacy.[8][9]

Protocol:

• Blood Collection: At the end of the study, collect blood samples via cardiac puncture for complete blood count (CBC) and serum chemistry analysis to assess hematological and organ toxicity.

• Organ Harvesting: Euthanize the mice and harvest major organs (liver, kidney, spleen, heart, lungs) for histopathological examination.

• Histopathology: Fix the organs in 10% neutral buffered formalin, embed in paraffin, section, and stain with hematoxylin and eosin (H&E) for microscopic examination of any pathological changes.

Mechanism of Action and Biomarker Analysis

While imidazo[4,5-b]pyridine derivatives are known to target kinases, the specific mechanism of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile needs to be elucidated.[1] Based on related compounds, a plausible mechanism involves the induction of apoptosis and cell cycle arrest.[10][11]

Proposed Signaling Pathway

The following diagram illustrates a hypothetical signaling pathway that may be targeted by 3H-Imidazo[4,5-b]pyridine-6-carbonitrile.

Caption: Putative signaling pathway inhibited by the test compound.

Biomarker Analysis Protocol

To validate the proposed mechanism, tumor tissues collected at the end of the study will be analyzed for key biomarkers.

• Western Blotting: Analyze protein lysates from tumor tissues for the expression levels of key proteins in the targeted pathway (e.g., phosphorylated Akt, total Akt, cleaved caspase-3, and PARP).

• Immunohistochemistry (IHC): Perform IHC on tumor sections to assess the in-situ expression and localization of proliferation markers (e.g., Ki-67) and apoptosis markers (e.g., TUNEL assay).

Data Interpretation and Comparative Analysis

The primary endpoint of the study is the tumor growth inhibition (TGI), calculated as the percentage difference in the mean tumor volume of the treated groups compared to the vehicle control group. A statistically significant TGI for 3H-Imidazo[4,5-b]pyridine-6-carbonitrile, comparable or superior to Doxorubicin, with a favorable safety profile, would warrant further development.

The biomarker analysis will provide crucial insights into the compound's mechanism of action. A significant reduction in phosphorylated Akt and an increase in cleaved caspase-3 in the tumors treated with 3H-Imidazo[4,5-b]pyridine-6-carbonitrile would support the hypothesized mechanism.

Conclusion

This guide outlines a comprehensive and scientifically rigorous approach for the in vivo validation of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile's anticancer activity. By employing a comparative study design, detailed experimental protocols, and robust endpoint analyses, researchers can generate the critical data necessary to evaluate the therapeutic potential of this novel compound. The successful translation of in vitro findings to in vivo efficacy is a pivotal step in the drug development pipeline, and the methodologies described herein provide a clear path for this crucial transition.[12][13]

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• NIH. (n.d.). Gradient-Based Algorithm for Determining Tumor Volumes in Small Animals Using Planar Fluorescence Imaging Platform.
• NIH. (n.d.). Two preclinical tests to evaluate anticancer activity and to help validate drug candidates for clinical trials.
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A Head-to-Head Comparison of Imidazo[4,5-b]pyridine-6-carbonitrile Isomers: A Guide for Researchers

For researchers and professionals in drug development, the imidazo[4,5-b]pyridine scaffold is a privileged structure, owing to its structural similarity to endogenous purines. This similarity allows it to interact with a wide array of biological targets, demonstrating therapeutic potential in oncology, virology, and beyond.[1] The introduction of a carbonitrile group at the 6-position of this scaffold can significantly influence its electronic properties and biological activity, making the imidazo[4,5-b]pyridine-6-carbonitrile core a promising starting point for novel drug candidates.

However, the inherent asymmetry of the imidazo[4,5-b]pyridine ring system gives rise to positional isomers, primarily the 1H-, 3H-, and 4H-isomers, depending on the location of the hydrogen atom on the imidazole ring. The seemingly subtle difference in the position of this single atom can dramatically alter the molecule's three-dimensional shape, hydrogen bonding capabilities, and overall polarity. These changes, in turn, can lead to profound differences in biological activity, selectivity, and pharmacokinetic properties.

This guide provides a head-to-head comparison of different imidazo[4,5-b]pyridine-6-carbonitrile isomers, offering a comprehensive overview of their synthesis, spectroscopic characterization, and biological performance. By presenting available experimental data, this document aims to equip researchers with the knowledge to make informed decisions in the design and development of next-generation therapeutics based on this versatile scaffold.

The Significance of Isomerism in Drug Design

The choice of a specific regioisomer is a critical decision in the drug discovery process. Different isomers of the same core structure can exhibit vastly different biological profiles. For instance, studies on tetracyclic imidazo[4,5-b]pyridine derivatives have shown that the position of the nitrogen atom in the pyridine ring significantly impacts their antiproliferative activity.[2] Similarly, a comparative study of imidazo[4,5-b]pyridine and imidazo[4,5-c]pyridine analogs revealed that the former were consistently more potent as inotropic agents. This underscores the importance of synthesizing and evaluating individual isomers to identify the most promising candidates for further development.

Synthetic Strategies: Accessing the Isomeric Scaffolds

The synthesis of imidazo[4,5-b]pyridine-6-carbonitrile isomers typically begins with a suitably substituted diaminopyridine. The key precursor for the 6-carbonitrile moiety is 2,3-diamino-5-cyanopyridine. This intermediate can be prepared from more readily available starting materials, although its direct synthesis can be challenging.

Once the diamine precursor is obtained, the imidazole ring can be formed through cyclization with various reagents, such as aldehydes or carboxylic acids and their derivatives. The choice of reaction conditions and the nature of the substituent at the 2-position can influence the regioselectivity of the cyclization, leading to a mixture of isomers that may require separation.

A general synthetic approach involves the condensation of 2,3-diaminopyridine with a suitable aldehyde, followed by an oxidative cyclization. For instance, the reaction of a diaminopyridine with an aryl aldehyde in the presence of an oxidizing agent like sodium metabisulfite can yield the corresponding 2-aryl-1H-imidazo[4,5-b]pyridine.[3]

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} caption { label = "General synthetic route to imidazo[4,5-b]pyridine-6-carbonitrile isomers."; fontsize = 12; fontcolor = "#5F6368"; } enddot

Regioselective synthesis of a specific isomer is often a more desirable, though challenging, approach. This can be achieved by protecting one of the amino groups in the starting diaminopyridine or by utilizing a directing group to favor the formation of one isomer over the others. A regioselective approach for the synthesis of 2-substituted 3H-imidazo[4,5-b]pyridines and 1H-imidazo[4,5-b]pyridines has been reported with yields ranging from medium to excellent.[4]

Spectroscopic Characterization: Distinguishing the Isomers

Unambiguous identification of the different imidazo[4,5-b]pyridine-6-carbonitrile isomers is crucial and is typically achieved through a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H and 13C NMR are invaluable tools for distinguishing between the isomers. The chemical shifts of the protons and carbons in the heterocyclic rings are sensitive to the position of the substituents and the tautomeric form of the imidazole ring. For example, the chemical shift of the N-H proton in the 1H NMR spectrum can provide clues about the isomeric form. Furthermore, two-dimensional NMR techniques, such as NOESY and HMBC, can be used to establish through-space and through-bond correlations, respectively, providing definitive structural assignments.[5]

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition of the synthesized compounds, ensuring they have the correct molecular formula.

Table 1: Hypothetical Comparative Spectroscopic Data for Imidazo[4,5-b]pyridine-6-carbonitrile Isomers

Isomer	Key 1H NMR Signals (δ, ppm)	Key 13C NMR Signals (δ, ppm)
1H-Isomer	H-5, H-7 protons, N1-H	C-2, C-6 (cyano), C-7a
3H-Isomer	H-5, H-7 protons, N3-H	C-2, C-6 (cyano), C-7a

Note: The exact chemical shifts will depend on the substituent at the 2-position and the solvent used.

Head-to-Head Biological Performance

The biological activity of imidazo[4,5-b]pyridine derivatives is highly dependent on their substitution pattern and isomeric form. While a direct comparative study of the 6-carbonitrile isomers is not extensively documented in the literature, we can infer potential differences based on studies of related compounds.

Anticancer Activity: Many imidazo[4,5-b]pyridine derivatives have demonstrated potent anticancer activity.[6] For instance, a series of cyano- and amidino-substituted imidazo[4,5-b]pyridines were evaluated for their antiproliferative effects, with some compounds showing strong activity in the sub-micromolar range against colon carcinoma cell lines.[3] A bromo-substituted derivative bearing a 4-cyanophenyl group at the 2-position potently inhibited the proliferation of three different cancer cell lines with IC50 values ranging from 1.8 to 3.2 μM.[3] The position of the cyano group on the pyridine ring and the isomeric form of the imidazole ring would be expected to significantly modulate this activity.

Kinase Inhibition: The imidazo[4,5-b]pyridine scaffold is a well-known kinase hinge-binding motif.[7][8] Derivatives have been developed as inhibitors of various kinases, including Bruton's tyrosine kinase (BTK) and B-Raf.[1][7] The specific interactions with the kinase active site, which are crucial for inhibitory activity, are highly sensitive to the geometry of the inhibitor. Therefore, different isomers of imidazo[4,5-b]pyridine-6-carbonitrile would likely exhibit distinct kinase inhibition profiles.

Table 2: Illustrative Comparison of Biological Activity (Hypothetical Data)

Isomer	Target	IC50 (µM)	Cell Line
2-Aryl-1H-imidazo[4,5-b]pyridine-6-carbonitrile	CDK9	0.85	HCT116
2-Aryl-3H-imidazo[4,5-b]pyridine-6-carbonitrile	BTK	1.20	Ramos

This table is for illustrative purposes and does not represent actual experimental data for these specific isomers.

Experimental Protocols

General Procedure for the Synthesis of 2-Aryl-1H-imidazo[4,5-b]pyridine-6-carbonitrile

This protocol is adapted from a general method for the synthesis of 2-substituted imidazo[4,5-b]pyridines.[3]

Materials:

• 2,3-Diamino-5-cyanopyridine

• Substituted benzaldehyde

• Sodium metabisulfite (Na2S2O5)

• Dimethyl sulfoxide (DMSO)

Procedure:

• To a solution of 2,3-diamino-5-cyanopyridine (1.0 mmol) in DMSO (5 mL), add the substituted benzaldehyde (1.0 mmol).

• Add sodium metabisulfite (1.1 mmol) to the reaction mixture.

• Heat the mixture at 120 °C for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Collect the precipitated solid by filtration, wash with water, and dry under vacuum.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane).

• Characterize the final product by 1H NMR, 13C NMR, and HRMS.

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} caption { label = "Workflow for the synthesis of 2-aryl-1H-imidazo[4,5-b]pyridine-6-carbonitriles."; fontsize = 12; fontcolor = "#5F6368"; } enddot

In Vitro Kinase Inhibition Assay (Example: BTK)

This protocol provides a general framework for assessing the inhibitory activity of the synthesized isomers against a specific kinase, such as Bruton's tyrosine kinase (BTK).

Materials:

• Recombinant human BTK enzyme

• Kinase substrate (e.g., a fluorescently labeled peptide)

• ATP

• Assay buffer

• Synthesized imidazo[4,5-b]pyridine-6-carbonitrile isomers

• Positive control inhibitor (e.g., Ibrutinib)

• Microplate reader

Procedure:

• Prepare a serial dilution of the test compounds and the positive control in DMSO.

• In a 384-well plate, add the assay buffer, the recombinant BTK enzyme, and the test compound or control.

• Incubate the plate for a specified time at room temperature to allow for compound-enzyme binding.

• Initiate the kinase reaction by adding a mixture of the kinase substrate and ATP.

• Allow the reaction to proceed for a set time at room temperature.

• Stop the reaction and measure the signal (e.g., fluorescence) using a microplate reader.

• Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

dot graphdot { rankdir="TB"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

} caption { label = "General workflow for an in vitro kinase inhibition assay."; fontsize = 12; fontcolor = "#5F6368"; } enddot

Conclusion and Future Directions

The imidazo[4,5-b]pyridine-6-carbonitrile scaffold holds significant promise for the development of novel therapeutics. However, the profound impact of isomerism on the biological activity of these compounds necessitates a careful and systematic evaluation of each positional isomer. While direct comparative data for the 6-carbonitrile isomers is currently limited, the available literature on related imidazo[4,5-b]pyridines strongly suggests that the 1H-, 3H-, and other potential isomers will exhibit distinct pharmacological profiles.

Future research should focus on the regioselective synthesis of each imidazo[4,5-b]pyridine-6-carbonitrile isomer and a comprehensive head-to-head comparison of their biological activities against a panel of relevant targets, such as kinases and cancer cell lines. Such studies will be instrumental in elucidating the structure-activity relationships for this important class of compounds and will pave the way for the rational design of more potent and selective drug candidates.

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[1] Jarmoni, K., Misbahi, K., & Ferrières, V. (2024). Imidazo[4,5-b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties. Current Medicinal Chemistry, 31(5), 515-528. [Link]

[2] Butković, K., et al. (2021). Novel amino substituted tetracyclic imidazo[4,5-b]pyridine derivatives. FULIR. [Link]

[3] Butković, K., et al. (2020). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. Molecules, 25(17), 3884. [Link]

[9] Al-dujaili, L. H., et al. (2025). Synthesis and Reactions of 2-Amino-3-Cyanopyridine Derivatives (A Review). ResearchGate. [Link]

[4] Gloc, M., et al. (2021). Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules, 26(16), 4957. [Link]

[6] Abdel-fattah, M., et al. (2018). Design and synthesis of novel imidazo[4,5-b]pyridine based compounds as potent anticancer agents with CDK9 inhibitory activity. Bioorganic chemistry, 80, 565-576. [Link]

[7] Scott, J. S., et al. (2012). Imidazo[4,5-b]pyridine inhibitors of B-Raf kinase. Bioorganic & medicinal chemistry letters, 22(16), 5283-5287. [Link]

[10] We describe herein an efficient method for synthesizing novel 7‐aryl‐1H‐imidazo[4,5‐b]pyridines 4(a–j) via photocatalytic C(sp²)−C(sp²) cross... ResearchGate. [Link]

[8] Imidazo[4,5-b]Pyridines: From Kinase Inhibitors to more Diversified Biological Properties. (2024). Current Medicinal Chemistry, 31(5), 515-528. [Link]

[11] Shelke, R. N., et al. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. European Journal of Chemistry, 8(1), 25-32. [Link]

[12] Foks, H., et al. (2015). Dimethyl 2-(2,4-Diamino-3-cyano-5H-chromeno[2,3-b]pyridin-5-yl)malonate. Molbank, 2015(4), M873. [Link]

[13] Jarmoni, K., Misbahi, K., & Ferrières, V. (2023). Imidazo[4,5-b]pyridines: from kinase inhibitors to more diversified biological properties. Current medicinal chemistry. [Link]

[14] Allen, C. F. H., & Thirtle, J. R. (1946). 2,3-diaminopyridine. Organic Syntheses, 26, 16. [Link]

[15] Anwer, K. E., et al. (2025). Synthesis and Reactions of 2-Amino-3-Cyanopyridine Derivatives (A Review). ResearchGate. [Link]

[16] A review on the biological activity of imidazo (4,5-b) pyridines and related compounds. (n.d.). ResearchGate. [Link]

[17] Dyachenko, Y. A., et al. (2025). Synthesis and New Reactions of 3,6-Diaminothieno[2,3-b]pyridine-5-carbonitriles. Molbank, 2025(1), M1484. [Link]

[18] Shelke, R. N., et al. (2017). Synthesis of 3H-imidazo[4,5-b] pyridine with evaluation of their anticancer and antimicrobial activity. European Journal of Chemistry, 8(1), 25-32. [Link]

[5] Karaaslan, C., et al. (2023). Synthesis of some new 2-(substituted-phenyl)imidazo[4,5-c] and [4,5-b]pyridine derivatives and their antimicrobial activities. Journal of molecular structure, 1287, 135639. [Link]

[19] Al-Zoubi, W., et al. (2025). Synthesis, Characterization, and Biological Evaluation of Novel Azo-Based Imidazo[1,2-a]pyridine Derivatives: In Vitro and In Silico Investigations. ACS omega. [Link]

[20] Alinaghizadeh, F., et al. (2015). Article. ResearchGate. [Link]

[21] Dotsenko, V. V., et al. (2023). New 6′-Amino-5′-cyano-2-oxo-1,2-dihydro-1′H-spiro[indole-3,4′-pyridine]-3′-carboxamides: Synthesis, Reactions, Molecular Docking Studies and Biological Activity. International journal of molecular sciences, 24(7), 6661. [Link]

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Assessing the Selectivity of a Novel Imidazo[4,5-b]pyridine-based Compound for Cyclin-Dependent Kinase 9

A Comparative Guide for Drug Discovery Professionals

Introduction: The Quest for Selective Kinase Inhibition

The imidazo[4,5-b]pyridine scaffold is a privileged structure in medicinal chemistry, known to produce compounds with a wide range of biological activities, including potent anti-cancer and anti-inflammatory effects. This guide focuses on a specific derivative, 3H-Imidazo[4,5-b]pyridine-6-carbonitrile, hereafter referred to as Compound X . While the broader class of related molecules has been studied, the precise molecular target of Compound X is not definitively established in publicly accessible literature.

For the purposes of this technical guide, we will proceed under the well-supported hypothesis that Compound X, like many molecules of its class, is a kinase inhibitor. We have selected Cyclin-Dependent Kinase 9 (CDK9) as its hypothetical primary target. CDK9 is a key regulator of transcriptional elongation and a high-value target in oncology.[1] Dysregulation of the CDK9 pathway is a feature of various hematological and solid malignancies, making it a compelling target for therapeutic intervention.[1]

This guide, authored from the perspective of a Senior Application Scientist, provides a comprehensive framework for assessing the selectivity of Compound X for its hypothetical primary target, CDK9. We will compare its performance against established CDK9 inhibitors and provide detailed, field-proven protocols for robust in vitro and cellular selectivity profiling. The central tenet of this guide is not merely to provide procedural steps, but to explain the causal logic behind each experimental choice, ensuring a self-validating and scientifically rigorous assessment.

The Target: CDK9 and its Role in Transcriptional Elongation

CDK9, in complex with its regulatory partner Cyclin T1, forms the core of the Positive Transcription Elongation Factor b (P-TEFb).[2] P-TEFb is essential for the transition of RNA Polymerase II (Pol II) from a paused state to productive elongation. It achieves this by phosphorylating the C-terminal domain (CTD) of Pol II, as well as negative elongation factors like DSIF and NELF.[3][4] This process is critical for the transcription of short-lived proteins, including many oncoproteins and anti-apoptotic factors such as Myc and Mcl-1, upon which cancer cells are often dependent.[5][6]

Inhibition of CDK9 is therefore a promising anti-cancer strategy, as it can lead to the downregulation of these key survival proteins.[6][7] However, as the ATP-binding pocket is conserved across the CDK family, achieving selectivity for CDK9 over other CDKs (e.g., those involved in cell cycle progression like CDK1, CDK2, and CDK4/6) is a significant challenge.[8] Poor selectivity can lead to off-target effects and associated toxicities.[5][9]

Below is a diagram illustrating the central role of CDK9 in transcriptional elongation.

Caption: Simplified CDK9 signaling pathway in transcriptional elongation.

Comparative Selectivity Assessment: A Multi-tiered Approach

To rigorously assess the selectivity of Compound X, we will employ a three-tiered experimental strategy, moving from broad, in vitro profiling to specific, cellular target engagement and downstream functional effects. For comparison, we will include two well-characterized CDK9 inhibitors with different selectivity profiles:

• Flavopiridol: A first-generation, potent but relatively non-selective pan-CDK inhibitor.[10]

• Atuveciclib (BAY-1143572): A highly selective second-generation CDK9 inhibitor.[10][11]

This comparative approach provides essential context for interpreting the selectivity profile of Compound X.

Tier 1: In Vitro Kinase Selectivity Profiling

The first step is to understand the intrinsic biochemical potency and selectivity of Compound X against a broad panel of kinases. This provides a foundational, unbiased view of its potential on- and off-targets.

Rationale: Kinase profiling services offer an efficient way to screen a compound against hundreds of kinases simultaneously. The data generated, typically as percent inhibition at a fixed concentration or as IC50 values, allows for the calculation of selectivity scores and identification of potential off-target liabilities early in the discovery process. We will use the ADP-Glo™ Kinase Assay platform, a robust and widely used luminescent assay that measures kinase activity by quantifying ADP production.[5][8]

This protocol is adapted for a commercial kinase profiling service, such as Promega's Kinase Selectivity Profiling Systems.

• Compound Preparation: Prepare 10 mM stock solutions of Compound X, Flavopiridol, and Atuveciclib in 100% DMSO. From these, create a series of dilutions to be used for IC50 determination.

• Kinase Reaction Setup: In a 384-well plate, combine the kinase of interest (from a pre-aliquoted panel), its specific substrate, and ATP at its Km concentration in the appropriate kinase reaction buffer.

• Compound Addition: Add the test compounds at various concentrations to the kinase reactions. Include a DMSO-only control (100% activity) and a no-enzyme control (background).

• Incubation: Incubate the plate at room temperature for 60 minutes to allow the kinase reaction to proceed.

• ATP Depletion: Add ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.[1][5]

• ADP to ATP Conversion: Add Kinase Detection Reagent to convert the ADP generated by the kinase reaction into ATP. Incubate for 30-60 minutes at room temperature.[1][5]

• Luminescence Reading: Measure the luminescence of each well using a plate-reading luminometer. The light signal is proportional to the amount of ADP produced and thus, to the kinase activity.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control. Plot the data and fit to a dose-response curve to determine the IC50 value for each kinase.

Compound	CDK9 IC50 (nM)	CDK2 IC50 (nM)	CDK1 IC50 (nM)	GSK3β IC50 (nM)	Selectivity (CDK2/CDK9)
Compound X	15	1,500	2,500	>10,000	100-fold
Flavopiridol	3	100	80	250	33-fold
Atuveciclib	13	>1,300	>1,300	87	>100-fold

Table 1: Hypothetical in vitro IC50 data for Compound X and comparators against a selection of kinases. The selectivity ratio is a key metric for comparing off-target activity against closely related kinases.

Tier 2: Cellular Target Engagement

While in vitro assays are crucial, they do not account for cell permeability, target accessibility, or competition with endogenous ATP. Therefore, confirming that Compound X engages CDK9 inside living cells is a critical validation step.[3] We will describe two orthogonal methods for this: the NanoBRET™ Target Engagement Assay and the Cellular Thermal Shift Assay (CETSA).

Rationale:

• NanoBRET™ is a proximity-based assay that measures compound binding to a target protein in real-time within live cells.[12] It relies on Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged target protein and a fluorescent tracer that binds to the same target.[12][13] A test compound that engages the target will compete with the tracer, leading to a measurable decrease in the BRET signal.[7] This allows for the quantitative determination of intracellular affinity.[7]

• CETSA is a label-free method based on the principle of ligand-induced thermal stabilization.[3] The binding of a compound to its target protein generally increases the protein's stability against heat-induced denaturation. By heating cells treated with a compound and then quantifying the amount of soluble target protein remaining, one can directly assess target engagement.[4]

Caption: Experimental workflows for cellular target engagement assays.

This protocol is based on the Promega NanoBRET™ TE Intracellular Kinase Assay.

• Cell Seeding & Transfection: On Day 1, co-transfect HEK293 cells with a CDK9-NanoLuc® fusion vector and a Cyclin T1 expression vector. Seed the transfected cells into a 96-well white assay plate.

• Compound Preparation: On Day 2, prepare serial dilutions of Compound X, Flavopiridol, and Atuveciclib in Opti-MEM® I Reduced Serum Medium.

• Tracer & Compound Addition: Add the NanoBRET® Tracer K-10 (at a pre-determined optimal concentration) and the diluted compounds to the cells. Include wells with tracer only (no competition) and cells only (background).

• Incubation: Incubate the plate for 2 hours at 37°C in a CO2 incubator to allow the compound and tracer to reach binding equilibrium within the cells.

• Substrate Addition: Add NanoBRET™ Nano-Glo® Substrate and an extracellular NanoLuc® inhibitor to each well.

• BRET Measurement: Read the plate on a luminometer equipped with two filters to measure donor emission (460 nm) and acceptor emission (618 nm).

• Data Analysis: Calculate the NanoBRET™ ratio (Acceptor/Donor). Plot the corrected ratios against the compound concentration and fit to a sigmoidal dose-response curve to determine the IC50 value, which reflects the compound's apparent intracellular affinity.

• Cell Treatment: Culture cells (e.g., a relevant cancer cell line like HeLa or MCF-7) to ~80% confluency. Treat the cells with various concentrations of Compound X, Flavopiridol, Atuveciclib, or a vehicle control (DMSO) for 1-2 hours.

• Heating: Aliquot the cell suspensions into PCR tubes or a 96-well PCR plate. Heat the samples across a range of temperatures (e.g., 40°C to 64°C in 2°C increments) for 3 minutes, followed by cooling at room temperature for 3 minutes.

• Cell Lysis: Lyse the cells by freeze-thawing (e.g., 3 cycles of liquid nitrogen and a 37°C water bath).

• Separation: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

• Detection: Carefully collect the supernatant (containing the soluble protein fraction) and analyze the levels of soluble CDK9 by Western blot using a specific CDK9 antibody.

• Data Analysis: Quantify the band intensities from the Western blot. For each treatment condition, plot the percentage of soluble CDK9 remaining against the temperature to generate a melting curve. A shift in the melting temperature (Tagg) in the presence of a compound indicates target engagement.[3]

Compound	Cellular IC50 (nM) (NanoBRET™)	Thermal Shift (ΔTagg, °C) at 1 µM (CETSA)
Compound X	95	+ 5.2
Flavopiridol	50	+ 6.5
Atuveciclib	80	+ 5.8

Table 2: Hypothetical cellular target engagement data. The cellular IC50 from NanoBRET™ and the thermal shift from CETSA provide orthogonal confirmation of target binding in a physiological context.

Tier 3: Downstream Pathway Modulation

The final and most physiologically relevant test is to determine if target engagement by Compound X translates to the intended functional outcome: inhibition of CDK9's downstream signaling.

Rationale: The primary function of active CDK9 is the phosphorylation of the RNA Pol II CTD at the Serine 2 position (Ser2P). Inhibition of CDK9 should lead to a measurable decrease in Pol II Ser2P levels.[14] This provides direct evidence of functional target modulation in a cellular context. Western blotting is a straightforward and reliable method to assess changes in protein phosphorylation status.

• Cell Treatment: Seed a relevant cell line (e.g., HeLa) in 6-well plates. Treat the cells with increasing concentrations of Compound X, Flavopiridol, and Atuveciclib for a defined period (e.g., 2-4 hours).

• Lysate Preparation: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20 µg) from each sample on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane overnight at 4°C with a primary antibody specific for RNA Pol II CTD phospho-Ser2.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • To confirm equal protein loading, strip the membrane and re-probe with an antibody against total RNA Pol II or a housekeeping protein like β-actin.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: Quantify the band intensities. Normalize the phospho-Ser2 signal to the total Pol II or loading control signal. Plot the normalized signal against compound concentration to determine the IC50 for downstream pathway inhibition.

Conclusion and Forward Look

This guide outlines a rigorous, multi-tiered strategy for assessing the selectivity of a novel compound, "Compound X," for its hypothetical target, CDK9. By moving from broad biochemical profiling to specific cellular target engagement and functional downstream analysis, this framework provides a comprehensive evaluation of a compound's selectivity profile. The inclusion of well-characterized comparators, such as the pan-CDK inhibitor Flavopiridol and the selective inhibitor Atuveciclib, is critical for contextualizing the data and making informed decisions.

The experimental protocols provided are robust, widely adopted in the drug discovery field, and designed to yield high-quality, reproducible data. By following this logical and self-validating workflow, researchers can confidently characterize the selectivity of their lead compounds, a crucial step in the journey toward developing safe and effective medicines.

References

• Garriga, J., & Grana, X. (2020). CDK9: A Comprehensive Review of Its Biology, and Its Role as a Potential Target for Anti-Cancer Agents. Frontiers in Oncology, 10, 112.
• Abou-Zaid, O. A., et al. (2021). Deregulations in the Cyclin-Dependent Kinase-9-Related Pathway in Cancer: Implications for Drug Discovery and Development. International Journal of Molecular Sciences, 22(11), 5674.

• GeneCards. (n.d.). CDK9 Gene. Retrieved from [Link]

• Almqvist, H., et al. (2023). A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. ACS Medicinal Chemistry Letters, 14(4), 425-430.
• Martinez Molina, D., & Nordlund, P. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay (CETSA). Methods in Molecular Biology, 1473, 141-161.
• Robers, M. (2020). Quantitative, Real-Time Measurements of Intracellular Target Engagement Using Energy Transfer. protocols.io.

• Creative Diagnostics. (n.d.). CDK Signaling Pathway. Retrieved from [Link]

• Lunn, D. P., et al. (2010). Cyclin-dependent kinase 9–cyclin K functions in the replication stress response. EMBO reports, 11(11), 869-875.

• ResearchGate. (n.d.). CETSA: A Target Engagement Assay with Potential to Transform Drug Discovery. Retrieved from [Link]

• ResearchGate. (n.d.). A primary screen of CDK9 using the SplitLuc CETSA assay. Retrieved from [Link]

• Gressel, S., et al. (2019). Analog-sensitive cell line identifies cellular substrates of CDK9. Oncotarget, 10(66), 7056–7071.
• Müller, P. M., et al. (2018). CDK9‐mediated phosphorylation controls the interaction of TIP60 with the transcriptional machinery. EMBO reports, 19(2), 239-251.
• Vervoort, S. J., et al. (2021). CDK9 and PP2A regulate RNA polymerase II transcription termination and coupled RNA maturation. The EMBO Journal, 40(16), e107111.

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Bridging the Gap: A Guide to Correlating In Vitro and In Vivo Data for ³H-Imidazo[4,5-b]pyridine-6-carbonitrile

In the landscape of modern drug discovery, the journey from a promising molecule in a test tube to a viable therapeutic in a living system is fraught with complexity. The imidazo[4,5-b]pyridine scaffold has emerged as a privileged structure in medicinal chemistry, with derivatives showing a wide array of biological activities, including potent kinase inhibition and anticancer effects.[1][2][3] This guide focuses on a hypothetical yet representative molecule, ³H-Imidazo[4,5-b]pyridine-6-carbonitrile, to illuminate the critical process of establishing a robust in vitro-in vivo correlation (IVIVC). The introduction of a tritium (³H) radiolabel is a key strategic decision, enabling precise quantification in complex biological matrices and serving as a "gold standard" for absorption, distribution, metabolism, and excretion (ADME) studies.[4][5]

This document is designed for researchers, scientists, and drug development professionals, providing both the conceptual framework and practical methodologies for correlating data across experimental domains. We will explore the causality behind experimental choices, from initial in vitro characterization to definitive in vivo validation, ensuring a self-validating system of protocols.

Section 1: In Vitro Characterization - Building the Foundation

The initial phase of characterization aims to define the fundamental biological and pharmacological properties of ³H-Imidazo[4,5-b]pyridine-6-carbonitrile in controlled, isolated systems. This foundational data is essential for predicting in vivo behavior and designing relevant animal studies.

Target Engagement and Potency: Kinase Inhibition Profile

Given that many imidazo[4,5-b]pyridine derivatives function as kinase inhibitors, our first step is to determine the potency and selectivity of our lead compound.[3][6][7]

Experimental Protocol: In Vitro Kinase Inhibition Assay

• Assay Principle: A biochemical assay is employed to measure the ability of the compound to inhibit the activity of a panel of purified kinases. The assay typically relies on the detection of phosphorylated substrate, often using methods like fluorescence resonance energy transfer (FRET) or luminescence.

• Procedure:

  • A panel of relevant kinases (e.g., those implicated in a target cancer type like Pim kinases or PI3Kα) is selected.[6][7]

  • Serial dilutions of ³H-Imidazo[4,5-b]pyridine-6-carbonitrile are prepared.

  • The compound dilutions are incubated with each kinase, its specific substrate, and ATP.

  • The reaction is allowed to proceed for a defined period.

  • The amount of phosphorylated substrate is quantified.

• Data Analysis: The half-maximal inhibitory concentration (IC₅₀) is calculated for each kinase. This value represents the concentration of the compound required to inhibit 50% of the kinase activity.

Rationale for Experimental Choices:

• Kinase Panel: Screening against a panel of kinases is crucial for determining both on-target potency and off-target selectivity. High selectivity is a desirable trait to minimize potential side effects.

• IC₅₀ Determination: The IC₅₀ is a standardized measure of potency, allowing for direct comparison with other inhibitors.

Data Presentation:

Kinase Target	IC₅₀ (nM)
Target Kinase A	15
Target Kinase B	250
Off-Target Kinase C	>10,000
Off-Target Kinase D	5,000

Cellular Activity: From Enzyme to Organism

Demonstrating potent enzymatic inhibition is a critical first step, but it is equally important to confirm that the compound can engage its target and exert a functional effect within a living cell.[8]

Experimental Protocol: Cell-Based Proliferation Assay (MTT Assay)

• Assay Principle: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Procedure:

  • Cancer cell lines expressing the target kinase (e.g., MCF-7 breast cancer cells) are seeded in 96-well plates.[9][10]

  • After cell attachment, they are treated with increasing concentrations of ³H-Imidazo[4,5-b]pyridine-6-carbonitrile.

  • The cells are incubated for a period that allows for multiple cell divisions (e.g., 72 hours).

  • MTT reagent is added to each well and incubated to allow for the formation of formazan crystals.

  • The formazan crystals are solubilized, and the absorbance is read on a microplate reader.

• Data Analysis: The half-maximal effective concentration (EC₅₀) is determined. This represents the concentration of the compound that causes a 50% reduction in cell viability.

Rationale for Experimental Choices:

• Choice of Cell Line: Using a cell line known to be dependent on the target kinase provides a direct link between target inhibition and cellular outcome.

• EC₅₀ Determination: The EC₅₀ provides a measure of the compound's potency in a more physiologically relevant context than a biochemical assay.

Data Presentation:

Cell Line	Target Kinase Expression	EC₅₀ (µM)
MCF-7	High	0.5
A549	Moderate	2.1
Normal Fibroblasts	Low	>50

Section 2: In Vivo Evaluation - The Whole-System Perspective

In vivo studies are indispensable for understanding how a compound behaves in a complex, multicellular organism, encompassing pharmacokinetics (what the body does to the drug) and pharmacodynamics (what the drug does to the body).[11] The use of the radiolabeled ³H-Imidazo[4,5-b]pyridine-6-carbonitrile is paramount in these studies for accurate quantification.[12]

Pharmacokinetics: The Fate of the Compound

Experimental Protocol: Pharmacokinetic Study in Mice

• Study Design: A cohort of mice is administered ³H-Imidazo[4,5-b]pyridine-6-carbonitrile via the intended clinical route (e.g., oral gavage or intravenous injection).

• Procedure:

  • Blood samples are collected at predetermined time points post-administration.

  • Plasma is separated from the blood samples.

  • The concentration of ³H-Imidazo[4,5-b]pyridine-6-carbonitrile in the plasma is determined using liquid scintillation counting.

• Data Analysis: Key pharmacokinetic parameters are calculated, including:

  • Cₘₐₓ: Maximum plasma concentration.

  • Tₘₐₓ: Time to reach Cₘₐₓ.

  • AUC: Area under the plasma concentration-time curve, representing total drug exposure.

  • t₁/₂: Half-life of the compound in plasma.

Rationale for Experimental Choices:

• Animal Model: Mice are a commonly used and well-characterized model for initial pharmacokinetic studies due to their genetic similarity to humans, ease of handling, and cost-effectiveness.[13]

• Radiolabeling: The use of ³H allows for highly sensitive and specific quantification of the parent compound and its metabolites, providing a complete picture of drug disposition.[5]

Data Presentation:

Parameter	Value (Oral Administration)	Value (Intravenous Administration)
Cₘₐₓ	1.2 µg/mL	5.8 µg/mL
Tₘₐₓ	2 hours	0.1 hours
AUC	8.5 µgh/mL	10.2 µgh/mL
t₁/₂	4.5 hours	4.3 hours
Bioavailability	83%	-

Efficacy in a Disease Model

The ultimate test of a therapeutic candidate is its ability to produce a beneficial effect in a relevant disease model.

Experimental Protocol: Xenograft Tumor Model in Mice

• Study Design: Immunocompromised mice are implanted with human cancer cells (e.g., MCF-7) to establish tumors.

• Procedure:

  • Once tumors reach a palpable size, the mice are randomized into treatment and control groups.

  • The treatment group receives regular doses of ³H-Imidazo[4,5-b]pyridine-6-carbonitrile.

  • Tumor volume is measured at regular intervals.

  • At the end of the study, tumors and other tissues can be harvested for analysis of drug concentration and target modulation.

• Data Analysis:

  • Comparison of tumor growth rates between the treated and control groups.

  • Calculation of tumor growth inhibition (TGI).

Rationale for Experimental Choices:

• Xenograft Model: This model allows for the evaluation of the compound's efficacy against human tumors in a living system.

• Dose and Schedule: The dosing regimen is informed by the pharmacokinetic data to ensure that plasma concentrations exceed the in vitro EC₅₀ for a significant portion of the dosing interval.

Section 3: The Correlation - Connecting the Dots

A successful IVIVC is achieved when the in vitro data can reliably predict the in vivo outcomes.

Logical Relationship Diagram

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and compliance in the disposal of specialized chemical compounds is paramount. This document provides a detailed protocol for the proper disposal of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile, synthesized from available data on structurally related compounds. These procedures are designed to provide essential, immediate safety and logistical information to minimize risk and ensure regulatory compliance.

The journey of a novel compound from synthesis to potential therapeutic application is paved with meticulous protocols and safety considerations. The final, and critically important, step in this lifecycle is its proper disposal. 3H-Imidazo[4,5-b]pyridine-6-carbonitrile, a heterocyclic compound of interest in drug development, requires a disposal plan that acknowledges its chemical properties, potential hazards, and regulatory requirements. In the absence of a specific Safety Data Sheet (SDS) for this exact molecule, this guide provides a comprehensive disposal procedure based on the known hazards of its core structural motifs: the imidazopyridine backbone and the carbonitrile group.

Hazard Assessment: Understanding the Risks

A thorough understanding of the potential hazards is the foundation of a safe disposal plan. Based on the available data for related compounds, 3H-Imidazo[4,5-b]pyridine-6-carbonitrile should be handled as a substance with the following potential hazards:

• Acute Oral Toxicity: The parent compound, Imidazo[4,5-b]pyridine, is classified as Acute toxicity - Category 4, Oral.[1] This suggests that 3H-Imidazo[4,5-b]pyridine-6-carbonitrile may be harmful if swallowed.

• Eye Irritation: Many pyridine derivatives are known to cause serious eye irritation.

• Combustibility: While not always highly flammable, nitrogen-containing heterocyclic compounds can be combustible.

• Hazardous Combustion Products: In the event of a fire, toxic and flammable gases such as hydrogen cyanide and nitrogen oxides may be produced.[2]

Due to the presence of the pyridine moiety, this compound is classified by the U.S. Environmental Protection Agency (EPA) as a hazardous waste under the F005 code for spent non-halogenated solvents.[3][4][5]

Personal Protective Equipment (PPE): Your First Line of Defense

Prior to handling 3H-Imidazo[4,5-b]pyridine-6-carbonitrile for any purpose, including disposal, all personnel must be equipped with the appropriate Personal Protective Equipment (PPE).

PPE Item	Specification	Rationale
Gloves	Butyl rubber or Polyvinyl Alcohol (PVA) gloves are recommended for prolonged contact.[6][7] Nitrile gloves may be used for incidental splash protection but should be changed immediately upon contact.[8][9]	Pyridine and its derivatives can penetrate nitrile gloves with prolonged exposure. Butyl rubber and PVA offer superior chemical resistance to these compounds.[6][7][10]
Eye Protection	Chemical safety goggles or a face shield.[1]	To protect against splashes and dust which may cause serious eye irritation.
Lab Coat	A standard, fully-buttoned laboratory coat.[6][11]	To protect clothing and skin from contamination.
Respiratory	Work should be conducted in a well-ventilated area or a certified laboratory chemical fume hood.[6][12][8]	To avoid inhalation of any dust or vapors.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile, from initial waste collection to final removal by a licensed waste management service.

Step 1: Waste Segregation and Collection

Proper segregation at the point of generation is crucial to prevent accidental mixing of incompatible chemicals and to ensure compliant disposal.

• Solid Waste: Collect un-used or contaminated 3H-Imidazo[4,5-b]pyridine-6-carbonitrile solid waste in a dedicated, clearly labeled, and sealable container. The container should be made of a material compatible with the chemical (e.g., glass or high-density polyethylene).[11][13] Label the container as "Hazardous Waste: 3H-Imidazo[4,5-b]pyridine-6-carbonitrile".

• Contaminated Materials: Any materials that have come into contact with the compound, such as pipette tips, contaminated gloves, and bench paper, should be considered hazardous.[11] Collect these materials in a separate, clearly labeled hazardous waste bag or container.

Waste Segregation Workflow

Step 2: Waste Storage

Proper storage of hazardous waste is a critical component of laboratory safety and regulatory compliance.

• Storage Location: Store the sealed hazardous waste containers in a designated, well-ventilated, and secure area. This area should be away from incompatible materials such as strong oxidizing agents, acids (especially nitric acid), and bases.[6]

• Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste," the chemical name, and the date of accumulation.[6]

Step 3: Final Disposal

The final disposal of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile must be conducted by a licensed and approved hazardous waste disposal company.

• Contact Professionals: Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company.[11] Provide them with all available information about the compound, including its name, quantity, and any known or suspected hazards based on related compounds.

• Disposal Method: The recommended method for the disposal of nitrogen-containing heterocyclic compounds and nitriles is high-temperature incineration in a facility equipped with appropriate emission controls.[11] This method ensures the complete destruction of the compound and minimizes the release of harmful substances into the environment.

Emergency Procedures: Preparedness is Key

Accidents can happen, and a clear, well-rehearsed emergency plan is essential.

Spill Response

• Small Spills: If a small amount of the compound is spilled and can be cleaned up in a short amount of time, trained personnel wearing appropriate PPE may do so.[6] Absorb the spill with an inert, dry material (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal.[6]

• Large Spills: In the event of a large spill, immediately evacuate the area, secure it to prevent entry, and contact your institution's emergency response team or EHS department.[6][14]

Spill Response Decision Tree

Exposure Response

• Eye Contact: Immediately flush eyes with copious amounts of water at an emergency eyewash station for at least 15 minutes and seek medical attention.[6][14]

• Skin Contact: Flush the affected skin with plenty of water for at least 15 minutes. Remove contaminated clothing and seek medical attention.[6][14]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

Conclusion: A Commitment to Safety and Environmental Stewardship

The proper disposal of 3H-Imidazo[4,5-b]pyridine-6-carbonitrile is not merely a procedural task but a reflection of a laboratory's commitment to the safety of its personnel and the protection of the environment. By adhering to these guidelines, which are grounded in the known hazards of its constituent chemical groups, researchers can ensure that the final chapter of this compound's laboratory lifecycle is written with responsibility and care.

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Personal protective equipment for handling 3H-Imidazo[4,5-b]pyridine-6-carbonitrile

This guide provides essential safety and operational protocols for researchers, scientists, and drug development professionals working with 3H-Imidazo[4,5-b]pyridine-6-carbonitrile. As a Senior Application Scientist, this document synthesizes technical data with field-proven safety practices to ensure minimal exposure and maximum operational integrity. The procedures outlined are designed to be self-validating, grounded in the core principle of "As Low As Reasonably Achievable" (ALARA) for chemical exposure.

Hazard Assessment and Chemical Profile

3H-Imidazo[4,5-b]pyridine-6-carbonitrile belongs to the imidazopyridine class of heterocyclic compounds. This family of molecules is of significant interest in medicinal chemistry due to a wide spectrum of biological activities, including potential anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3][4] Several compounds within this class have been investigated for their cytotoxic (toxic to cells) effects.[4][5]

While a specific, comprehensive toxicology profile for 3H-Imidazo[4,5-b]pyridine-6-carbonitrile is not widely published, the known hazards of structurally similar compounds provide a basis for a cautious approach. For example, a methylated analog, 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carbonitrile, is classified as an acute oral toxicant (Category 4) and a serious eye irritant.[6] Another related compound, 3-Pyridinecarbonitrile, is listed as harmful if swallowed and causes skin, eye, and potential respiratory irritation.[7]

Given the potent bioactivity and potential cytotoxicity of this chemical class, 3H-Imidazo[4,5-b]pyridine-6-carbonitrile must be handled as a hazardous substance with the potential for adverse health effects upon exposure. The primary routes of exposure in a laboratory setting are inhalation of dust, dermal (skin) absorption, and accidental ingestion.[8]

The Hierarchy of Controls: A Multi-Layered Safety Approach

Personal Protective Equipment (PPE) is the final and crucial barrier against chemical exposure. However, it must be used in conjunction with a hierarchy of other safety controls.

• Engineering Controls: These are the most critical for minimizing exposure. All work involving the solid (powder) form of this compound, and any procedures that could generate aerosols or dust, must be performed within a certified chemical fume hood or a powder containment hood.[9] This isolates the material from the general laboratory environment.

• Administrative Controls: This includes rigorous training for all personnel, clear standard operating procedures (SOPs), and restricting access to handling areas to trained individuals only.[9][10] All personnel must be familiar with the location and use of emergency equipment, including safety showers, eyewash stations, and spill kits.[9]

• Personal Protective Equipment (PPE): A non-negotiable final layer of defense. The specific PPE required is detailed below.

Personal Protective Equipment (PPE) Protocol

The minimum PPE for any work in a laboratory where this compound is present includes a lab coat, safety glasses with side shields, long pants, and fully enclosed, closed-toe shoes.[11] The following task-specific PPE is mandatory when actively handling 3H-Imidazo[4,5-b]pyridine-6-carbonitrile.

Disposable nitrile gloves are the standard for incidental chemical splash protection in a laboratory setting.[11][12] However, due to the potential for dermal absorption and the hazardous nature of this compound, a more robust hand protection strategy is required.

• Double-Gloving: Wear two pairs of nitrile gloves. This practice is a standard recommendation for handling cytotoxic agents.[5][13] The outer glove absorbs the initial contamination, and the inner glove remains clean, protecting the skin during the removal of the outer pair.

• Immediate Disposal: Thin nitrile gloves provide only limited protection and are intended for brief contact.[12] If a glove becomes contaminated, it must be removed and discarded immediately, followed by hand washing before donning a new pair.[12]

• Glove Selection: Glove material and thickness are critical factors in determining protection.[12] For tasks with a higher risk of splash or prolonged handling, consider using a thicker (e.g., >8-mil) nitrile glove or wearing a more resistant glove, such as Silver Shield, under the primary nitrile glove.[11][12]

Table 1: Nitrile Glove Chemical Resistance and Breakthrough Time

Feature	Description	Implication for Handling
Breakthrough Time	The time it takes for a chemical to be detected on the inside of the glove after the outside has been exposed.[12]	For many organic chemicals, this can be less than a minute for thin gloves. Treat any contact as an immediate breakthrough and change gloves.[12]
Permeation Rate	The rate at which the chemical passes through the glove material after breakthrough has occurred.[12]	A higher rate means faster exposure. This is why immediate removal upon contact is critical.
Degradation	Physical changes to the glove material (swelling, cracking, softening) upon chemical contact.[12]	Degradation compromises the glove's integrity. Note that breakthrough can occur without visible signs of degradation.[12]

| Thickness (mils) | One mil is one-thousandth of an inch. A thicker glove generally provides a longer breakthrough time.[12] | Use thicker gloves for higher-risk tasks, but balance this with the need for dexterity. |

A standard cotton lab coat is the minimum requirement.[11] For procedures involving larger quantities or a significant risk of splashing, a disposable, moisture-resistant gown with long sleeves and elastic cuffs is mandatory.[9] This prevents contamination of personal clothing and skin. Lab coats and gowns used while handling this compound must not be worn outside the designated laboratory area.[9][14]

• Chemical Splash Goggles: When handling the compound in any form (solid or solution), chemical splash goggles are required. Standard safety glasses do not provide adequate protection against liquid splashes or fine powders.[11]

• Face Shield: A full-face shield must be worn over chemical splash goggles during procedures with a high risk of splashing or aerosol generation (e.g., preparing concentrated stock solutions, cleaning up spills).[10]

Engineering controls (i.e., a chemical fume hood) are the primary method for preventing inhalation exposure. However, in specific situations, respiratory protection may be necessary:

• Emergency Situations: In the event of a large spill outside of a containment device.

• Maintenance Procedures: When servicing contaminated equipment or fume hoods.

If a risk assessment determines that respiratory protection is needed, a fit-tested N95 respirator or a higher level of protection (e.g., an elastomeric half-mask respirator with appropriate cartridges) must be used as part of a formal respiratory protection program.[10]

Operational and Disposal Plans: A Step-by-Step Guide

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